5-Aminosalicylic acid hydrochloride

• CAS: 6291-36-7

Core Science & Biosynthesis

Decoding the Molecular Architecture of 5-Aminosalicylic Acid in Inflammatory Bowel Disease: A Mechanistic and Methodological Whitepaper

Executive Summary

5-Aminosalicylic acid (5-ASA), often formulated as mesalamine or its hydrochloride salt to manipulate aqueous solubility for targeted delivery, remains the foundational pharmacotherapy for Inflammatory Bowel Disease (IBD), particularly Ulcerative Colitis (UC). While its clinical utility has been recognized for decades, the precise, multi-modal mechanisms governing its efficacy have only recently been mapped at the molecular level. This technical guide synthesizes the latest mechanistic paradigms—spanning nuclear receptor agonism, epigenetic modulation, and microbiome regulation—and provides validated, self-contained experimental protocols for researchers evaluating 5-ASA formulations.

Part 1: Core Mechanisms of Action

PPAR-γ Agonism and Epithelial Hypoxia Restoration

The most profound recent mechanistic revelation is 5-ASA's role as a functional agonist of Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ) in colonic epithelial cells. In IBD, mucosal PPAR-γ expression is pathologically downregulated. 5-ASA directly binds to and activates PPAR-γ, promoting its nuclear translocation and the subsequent conformational changes necessary to recruit transcriptional coactivators 1[1].

Crucially, 5-ASA-induced PPAR-γ activation restores mitochondrial bioenergetics in the intestinal epithelium. This metabolic restoration drives physiological epithelial hypoxia, which starves facultative anaerobes (such as dysbiotic Escherichia coli) of oxygen, thereby checking their luminal expansion and restoring microbiome homeostasis 2[2].

NF-κB Inhibition and Cytokine Suppression

5-ASA exerts potent anti-inflammatory effects by attenuating the Nuclear Factor-kappa B (NF-κB) pathway. It specifically inhibits the phosphorylation of the RelA/p65 subunit, preventing its nuclear translocation. This transcriptional repression directly halts the production of pro-inflammatory cytokines, including IL-1β and TNF-α, which are primary drivers of mucosal ulceration 1[1].

ROS Scavenging and Lipid Mediator Modulation

Historically, 5-ASA was recognized for its structural capacity to scavenge Reactive Oxygen Species (ROS) produced by hyperactive macrophages and neutrophils in the inflamed mucosa 3[3]. Furthermore, due to its structural homology with aspirin, 5-ASA downregulates inducible cyclooxygenase (COX-2) and prostaglandin E2 (PGE2) signaling, mitigating lipid-mediated mucosal inflammation 4[4].

Epigenetic Modulation via microRNAs

Emerging in vitro evidence highlights 5-ASA's capacity to modulate non-coding microRNAs. In human intestinal epithelial cells, 5-ASA suppresses pro-inflammatory and oncogenic miRNAs, including miR-155 and miR-125b. The targeted suppression of miR-155 is directly associated with the upregulation of Suppressor of Cytokine Signaling 1 (SOCS1), creating a negative feedback loop that dampens inflammatory cascades 5[5].

Multi-modal intracellular signaling pathways modulated by 5-ASA.

Part 2: Pharmacokinetics and Formulation Dynamics

Unmodified 5-ASA is rapidly and almost completely absorbed in the upper gastrointestinal tract, leaving minimal active drug available to exert topical effects in the colon 6[6]. To achieve the high mucosal concentrations required for efficacy, 5-ASA must be engineered into targeted delivery systems.

Once successfully delivered to the colonic epithelium, a large proportion of 5-ASA is acetylated to N-acetyl-5-ASA by the N-acetyltransferase 1 (NAT1) enzyme and subsequently excreted in feces, underscoring the necessity of continuous, localized dosing 7[7].

Quantitative Data Summary: Formulation Efficacy

To evaluate formulation efficacy, researchers rely on specific inflammatory markers. The following table synthesizes quantitative reductions in mucosal inflammation across different 5-ASA delivery systems in chemically induced in vivo colitis models.

Treatment Group	Colitis Model	Delivery Mechanism	Inflammation Reduction (%)	Key Readout Marker
Oral 5-ASA (Standard)	2,4,6-TNBS Rat	Unmodified	~30%	Myeloperoxidase (MPO)
Oral 5-ASA (Standard)	Acetic Acid Rat	Unmodified	~10%	Myeloperoxidase (MPO)
Sulfasalazine (Prodrug)	2,4,6-TNBS Rat	Bacterial Azo-cleavage	~65%	Myeloperoxidase (MPO)
Sulfasalazine (Prodrug)	Acetic Acid Rat	Bacterial Azo-cleavage	~68%	Myeloperoxidase (MPO)
5-ASA (Guar Gum/Pectin)	2,4,6-TNBS Rat	Polymer Matrix	>70%	Myeloperoxidase (MPO)

Data synthesized from in vivo evaluations of colon-specific 5-ASA tablets 6[6].

Part 3: Validated Experimental Protocols

To ensure rigorous scientific integrity, the following protocols provide self-validating systems for evaluating 5-ASA efficacy. The causality behind these specific steps is to isolate the direct effect of 5-ASA on cellular targets while controlling for systemic variables.

Protocol 3.1: In Vitro Assessment of miRNA Modulation in Caco-2 Cells

Rationale: Caco-2 cells represent a robust model of the human intestinal epithelial barrier. Evaluating miRNA requires precise temporal control of 5-ASA exposure to capture transient epigenetic shifts without inducing cell death.

• Cell Culture & Seeding: Culture Caco-2 cells in DMEM supplemented with 10% FBS. Aliquot cells into a 6-well plate at a density of 106 cells/well. Allow 24 hours for adherence 5[5].

• 5-ASA Preparation: Dissolve 5-ASA hydrochloride in DMSO to create a 100 mM stock solution. Causality/Critical Step: The solution must be strictly protected from light to prevent photo-degradation, which introduces oxidative artifacts that skew RNA expression data 5[5].

• Treatment: Dilute the stock in culture medium to final concentrations of 500 µM and 1000 µM. Treat the adhered cells for 24 hours.

• Validation (Viability): Concurrently run an MTT assay. Causality: This ensures the chosen 5-ASA concentrations do not induce cytotoxic artifacts, validating that miRNA shifts are regulatory, not apoptotic.

• Harvest & Analysis: Lyse cells, extract total RNA, and perform RT-qPCR targeting miR-155, miR-125b, and the downstream target SOCS1.

Protocol 3.2: In Vivo Evaluation of 5-ASA in TNBS-Induced Colitis Model

Rationale: The 2,4,6-Trinitrobenzenesulfonic acid (TNBS) model induces a Th1-mediated transmural inflammation, providing a rigorous test for 5-ASA tissue penetration and localized efficacy.

• Acclimation & Fasting: Fast male Wistar rats (or C57BL/6 mice) for 12 hours prior to induction. Causality: This clears the distal colon, ensuring uniform mucosal contact with the haptenating agent 8[8].

• Induction: Anesthetize the animals. Using a gavage needle, instill 0.1 mL of 2.5% (v/v) TNBS in 50% ethanol into the colon (3.5–4 cm proximal to the anus). Causality: The ethanol breaks the mucosal barrier, allowing TNBS to haptenize autologous host proteins, triggering a severe immune response 8[8].

• Positioning: Keep the animals in a head-down vertical position for 60 seconds post-instillation to prevent leakage.

• Treatment Administration: Administer 5-ASA formulations (e.g., polymer-coated tablets or standard suspensions) orally via gavage daily for 7-14 days.

• Clinical Monitoring: Record Daily Disease Activity Index (DAI), including weight loss, stool consistency, and gross bleeding.

• Tissue Harvesting & MPO Assay: Euthanize animals and excise the distal colon. Homogenize the tissue and perform a Myeloperoxidase (MPO) assay. Causality: MPO is an enzyme abundant in neutrophil azurophilic granules; its activity is directly proportional to neutrophil infiltration, providing a highly quantifiable metric of mucosal inflammation 6[6].

In vivo workflow for evaluating 5-ASA efficacy in TNBS-induced colitis models.

Conclusion

The mechanism of action of 5-ASA hydrochloride in IBD transcends simple anti-inflammatory cyclooxygenase inhibition. It is a sophisticated modulator of nuclear receptors (PPAR-γ), epigenetic regulators (miRNAs), and the host-microbiome metabolic interface. By employing rigorous, self-validating experimental protocols, researchers can continue to optimize targeted delivery systems, ensuring this foundational therapeutic remains at the cutting edge of IBD management.

References

• Title: Mechanism of action of 5-arninosalicylic acid - PMC Source: nih.gov URL: [Link]

• Title: Five-Aminosalicylic Acid: An Update for the Reappraisal of an Old Drug - PMC Source: nih.gov URL: [Link]

• Title: Intestinal antiinflammatory effect of 5-aminosalicylic acid is dependent on peroxisome proliferator–activated receptor-γ - PMC Source: nih.gov URL: [Link]

• Title: Significance of 5-Aminosalicylic Acid Intolerance in the Clinical Management of Ulcerative Colitis - PMC Source: nih.gov URL: [Link]

• Title: 5-Aminosalicylic Acid Ameliorates Colitis and Checks Dysbiotic Escherichia coli Expansion by Activating PPAR-γ Signaling in the Intestinal Epithelium - PMC Source: nih.gov URL: [Link]

• Title: In Vivo Evaluation of 5-ASA Colon-Specific Tablets Using Experimental-Induced Colitis Rat Animal Model - PMC Source: nih.gov URL: [Link]

• Title: Colon-targeting mutual prodrugs of 5-aminosalicylic acid and butyrate for the treatment of ulcerative colitis - RSC Publishing Source: rsc.org URL: [Link]

• Title: 5-AMINOSALICYLIC ACID INHIBITS THE EXPRESSION OF ONCOmiRS AND PRO-INFLAMMATORY microRNAS: AN IN VITRO STUDY Source: jpp.krakow.pl URL: [Link]

Sources

• 1. Intestinal antiinflammatory effect of 5-aminosalicylic acid is dependent on peroxisome proliferator–activated receptor-γ - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Aminosalicylic Acid Ameliorates Colitis and Checks Dysbiotic Escherichia coli Expansion by Activating PPAR-γ Signaling in the Intestinal Epithelium - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of action of 5-arninosalicylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Five-Aminosalicylic Acid: An Update for the Reappraisal of an Old Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jpp.krakow.pl [jpp.krakow.pl]
• 6. In Vivo Evaluation of 5-ASA Colon-Specific Tablets Using Experimental-Induced Colitis Rat Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Significance of 5-Aminosalicylic Acid Intolerance in the Clinical Management of Ulcerative Colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Colon-targeting mutual prodrugs of 5-aminosalicylic acid and butyrate for the treatment of ulcerative colitis - RSC Advances (RSC Publishing) DOI:10.1039/C7RA13011B [pubs.rsc.org]

Pharmacokinetics and Metabolism of 5-Aminosalicylic Acid Hydrochloride In Vivo: A Technical Whitepaper

Introduction and Pharmacodynamic Rationale

5-Aminosalicylic acid (5-ASA, generic name: mesalamine) is the foundational therapeutic agent for inducing and maintaining remission in inflammatory bowel disease (IBD), particularly ulcerative colitis. While clinical formulations often utilize the free acid, preclinical in vivo pharmacokinetic (PK) studies frequently employ 5-Aminosalicylic acid hydrochloride (5-ASA HCl) .

Causality of Salt Selection : The free acid of 5-ASA is amphoteric and exhibits poor aqueous solubility at physiological pH. The hydrochloride salt protonates the amine group, drastically enhancing aqueous solubility. This is critical for preclinical researchers, as it allows for the preparation of homogenous solutions for oral gavage or intravenous administration, eliminating the erratic absorption kinetics and high variance associated with drug suspensions.

Mechanism of Action

Unlike traditional systemic non-steroidal anti-inflammatory drugs (NSAIDs), 5-ASA acts topically on the luminal surface of the intestinal epithelium. Its efficacy is driven by mucosal concentration rather than systemic plasma levels[1]. The molecule exerts its effects through multiple parallel pathways:

• PPAR-γ Agonism : 5-ASA activates peroxisome proliferator-activated receptor gamma (PPAR-γ), a nuclear receptor that translocates to the nucleus and suppresses the NF-κB pathway, thereby downregulating inflammatory cytokines (TNF-α, IL-1) [3].

• Enzymatic Inhibition : It directly inhibits cyclooxygenase (COX) and lipoxygenase (LOX) pathways, reducing the mucosal production of pro-inflammatory prostaglandins and leukotrienes.

Fig 1. 5-ASA signaling pathway detailing PPAR-γ activation and COX/LOX inhibition.

In Vivo Pharmacokinetics (ADME Profile)

The PK profile of 5-ASA is intentionally unorthodox. Drug development in this space aims to minimize systemic bioavailability while maximizing local tissue exposure.

Absorption and Formulation Causality

If administered as an unprotected immediate-release formulation, 5-ASA is rapidly and nearly completely absorbed in the proximal small intestine, leaving no active drug for the colon. To circumvent this, clinical formulations utilize pH-dependent acrylic resin coatings (e.g., dissolving at pH > 7.0) or moisture-activated extended-release matrices. This engineering ensures the drug bypasses the stomach and jejunum, releasing the active moiety directly into the terminal ileum and colon [2]. Total systemic absorption is restricted to approximately 20-30%.

Distribution

Systemically absorbed 5-ASA is approximately 43% bound to plasma proteins, whereas its primary metabolite exhibits a much higher binding affinity (~78%) [1].

Metabolism: The Role of N-Acetyltransferases

The primary metabolic pathway for 5-ASA is N-acetylation to N-acetyl-5-aminosalicylic acid (Ac-5-ASA). Causality of the Metabolic Route : This conversion is primarily catalyzed by N-acetyltransferase 1 (NAT1) in the intestinal epithelial cells (presystemic metabolism) and the liver (systemic metabolism). Interestingly, while NAT2 polymorphisms (slow vs. rapid acetylators) heavily impact the toxicity of older prodrugs like sulfasalazine, they have negligible effects on 5-ASA efficacy. Because 5-ASA acts topically before it is absorbed and metabolized, the rate of systemic acetylation does not dictate clinical response[4].

Excretion and Toxicological Causality

The unabsorbed fraction (70-80%) is excreted unchanged in the feces, fulfilling its local therapeutic role. The systemically absorbed fraction is almost entirely excreted by the kidneys as the inactive Ac-5-ASA metabolite. Causality of Renal Monitoring : Because the kidney is the sole clearance pathway for the systemic burden, high plasma concentrations can precipitate acute interstitial nephritis. Consequently, continuous renal function monitoring is a strict clinical requirement [1].

Fig 2. In vivo metabolic routing of 5-ASA from oral administration to renal and fecal excretion.

Quantitative Pharmacokinetic Data

The following table summarizes the highly variable, formulation-dependent PK parameters of 5-ASA following single-dose administration under fasting conditions, demonstrating sub-proportional Cmax increases at higher doses due to saturable absorption mechanisms [5].

Pharmacokinetic Parameter	Mesalamine 1.2 g	Mesalamine 2.4 g	Mesalamine 4.8 g
AUC 0-t (ng·h/mL)	9,039	20,538	41,434
AUC 0-∞ (ng·h/mL)	9,578	21,084	44,775
Cmax (ng/mL)	857	1,595	2,154
Tmax (h) [Median]	9.0	12.0	12.0
T1/2 (h)[Terminal]	8.56	7.05	7.25

Experimental Methodologies: In Vivo PK Profiling

To accurately quantify the pharmacokinetics of 5-ASA HCl and its metabolite, researchers must employ rigorous, self-validating experimental designs. Below is the gold-standard protocol for murine in vivo PK profiling.

Step 1: Animal Dosing & Acclimation

• Action : Administer 5-ASA HCl via oral gavage (e.g., 75 mg/kg) to a fasted murine model.

• Causality : Fasting the animals prior to administration is critical. High-fat diets significantly delay gastric emptying and alter the Tmax of 5-ASA, introducing high inter-subject variability that obscures true metabolic rates.

Step 2: Biological Sampling

• Action : Collect blood via tail vein at predefined intervals (0.5, 1, 2, 4, 8, 12, 24 h). House animals in metabolic cages to collect total urine and feces.

• Causality : Frequent early sampling captures the absorption phase, while 24-hour monitoring is strictly necessary to capture the terminal elimination phase (T1/2 ~7-9 hours). Fecal collection is mandatory to calculate the unabsorbed luminal fraction, which represents the therapeutically active reservoir.

Step 3: Sample Preparation (Protein Precipitation)

• Action : Aliquot 50 µL of plasma and add 150 µL of cold acetonitrile containing a deuterated internal standard (e.g., 5-ASA-d3). Centrifuge at 14,000 x g for 10 minutes.

• Causality : 5-ASA and Ac-5-ASA are highly bound to plasma proteins (43% and 78%, respectively). Acetonitrile denatures these proteins, breaking non-covalent bonds to ensure the total drug is extracted into the supernatant. Failing to do this results in severe under-quantification by only measuring the free fraction.

Step 4: LC-MS/MS Quantification

• Action : Inject the supernatant into an LC-MS/MS system utilizing a Hydrophilic Interaction Liquid Chromatography (HILIC) column.

• Causality : 5-ASA is a highly polar, small molecule. Traditional reverse-phase (C18) columns fail to retain it adequately, leading to ion suppression in the void volume. HILIC provides superior retention and peak shape for polar metabolites, ensuring accurate mass spectrometric quantification.

Step 5: Pharmacokinetic Analysis

• Action : Calculate PK parameters using Non-Compartmental Analysis (NCA).

• Causality : 5-ASA formulations often exhibit "flip-flop" kinetics (where the absorption rate is slower than the elimination rate due to delayed-release matrices). Traditional compartmental models can mischaracterize the elimination half-life under these conditions. NCA relies purely on algebraic area-under-the-curve (AUC) calculations, making it formulation-agnostic and mathematically robust.

Fig 3. Step-by-step experimental workflow for in vivo pharmacokinetic profiling of 5-ASA.

References

• Mesalamine (USAN) - StatPearls Source: National Center for Biotechnology Information (NCBI), U.S. National Library of Medicine. URL:[Link]

• LIALDA (mesalamine) Delayed Release Tablets - FDA Label Source: U.S. Food and Drug Administration (FDA) AccessData. URL:[Link]

• Five-Aminosalicylic Acid: An Update for the Reappraisal of an Old Drug Source: PubMed Central (PMC), National Institutes of Health. URL:[Link]

• Importance of the evaluation of N-acetyltransferase enzyme activity prior to 5-aminosalicylic acid medication for ulcerative colitis Source: PubMed Central (PMC), National Institutes of Health. URL:[Link]

• Label: MESALAMINE tablet, delayed release Source: DailyMed, U.S. National Library of Medicine. URL:[Link]

5-Aminosalicylic acid hydrochloride as a PPAR-γ agonist in colon cells

Title: 5-Aminosalicylic Acid (5-ASA) Hydrochloride as a PPAR-γ Agonist in Colonic Epithelial Cells: A Technical Guide to Molecular Mechanisms and Experimental Workflows

Executive Summary

5-Aminosalicylic acid (5-ASA, mesalazine) is a foundational therapeutic in inflammatory bowel disease (IBD). Historically viewed as a generic topical anti-inflammatory, advanced molecular pharmacology has reclassified 5-ASA as a direct, functional agonist of the Peroxisome Proliferator-Activated Receptor Gamma (PPAR-γ)[1]. Because PPAR-γ is highly expressed in the colonic epithelium, 5-ASA's high luminal concentrations directly target these cells, driving mucosal healing, anti-inflammatory signaling, and antineoplastic effects. This whitepaper dissects the 5-ASA/PPAR-γ signaling axis and provides validated experimental workflows for researchers investigating nuclear receptor pharmacology in colonic models.

Molecular Pharmacology of the 5-ASA/PPAR-γ Axis

Mechanistic Causality: Why does 5-ASA exert profound local effects without systemic immunosuppression? The causality lies in its pharmacokinetic profile and receptor distribution. 5-ASA binds directly to the ligand-binding domain of cytoplasmic PPAR-γ in colonocytes ()[2].

Upon binding, PPAR-γ undergoes a critical conformational shift. This structural rearrangement exposes nuclear localization sequences, prompting the translocation of the 5-ASA/PPAR-γ complex into the nucleus. Once nuclear, it recruits the co-activator DRIP (Vitamin D receptor-interacting protein) and heterodimerizes with the Retinoid X Receptor (RXR)[2]. This active heterodimer binds to PPAR Response Elements (PPRE) in the promoter regions of target genes, executing two primary functions:

• Transactivation: Upregulation of genes responsible for lipid metabolism, epithelial differentiation, and mucosal integrity ()[3].

• Transrepression: Tethering to and inhibiting pro-inflammatory transcription factors like NF-κB, thereby halting the transcription of TNF-α and iNOS[1].

Figure 1: Molecular signaling pathway of 5-ASA-mediated PPAR-γ activation and downstream effects.

Experimental Workflows & Self-Validating Protocols

To rigorously evaluate 5-ASA as a PPAR-γ agonist, experimental designs must embed internal controls to distinguish direct receptor activation from off-target cytotoxicity.

Protocol 1: PPRE-Luciferase Reporter Assay in HT-29 Cells

HT-29 cells are the gold standard for this assay due to their colonic epithelial origin and robust basal PPAR-γ expression. Self-Validation Logic: 5-ASA at high doses can induce apoptosis. If cell viability drops, Firefly luciferase signals will artificially decrease, mimicking an antagonistic effect. Co-transfecting a constitutively active Renilla luciferase plasmid allows for ratiometric normalization (Firefly/Renilla), isolating true transcriptional activation from viability artifacts. Furthermore, co-treatment with GW9662 (a specific irreversible PPAR-γ antagonist) proves the signal is receptor-dependent.

Step-by-Step Methodology:

• Cell Seeding: Seed HT-29 cells at 1×105 cells/well in 24-well plates using McCoy's 5A medium supplemented with 10% FBS. Incubate for 24h at 37°C, 5% CO2.

• Co-Transfection: Transfect cells using a lipid-based reagent with 0.8 µg of PPRE-x3-TK-Luciferase plasmid and 0.08 µg of pRL-TK (Renilla) plasmid per well.

• Starvation: Post-transfection (16h), wash cells with PBS and switch to serum-free medium for 12h to reduce background lipid-driven PPAR-γ activation from serum.

• Drug Treatment: Treat cells with 5-ASA (10–30 mM). For controls, use Rosiglitazone (1 µM) as a positive agonist, and pre-treat a subset with GW9662 (10 µM) for 1h prior to 5-ASA to validate receptor specificity.

• Lysis: After 24h, lyse cells using 100 µL 1X Passive Lysis Buffer per well. Rock plates at room temperature for 15 mins.

• Quantification: Inject Firefly substrate, read luminescence. Inject Stop & Glo (Renilla) substrate, read luminescence. Calculate the Firefly/Renilla ratio.

Figure 2: Step-by-step experimental workflow for the self-validating PPRE-Luciferase reporter assay.

Protocol 2: Subcellular Fractionation for Nuclear Translocation

To prove that 5-ASA physically drives PPAR-γ into the nucleus, subcellular fractionation coupled with Western Blotting is required. Self-Validation Logic: Cross-contamination between fractions is the primary failure mode. Probing for Lamin B1 (strictly nuclear) and GAPDH (strictly cytosolic) ensures fraction purity.

Step-by-Step Methodology:

• Treatment: Expose confluent HT-29 cells to 30 mM 5-ASA for 2 hours.

• Cytosolic Extraction: Resuspend the cell pellet in Hypotonic Buffer (10 mM HEPES, 1.5 mM MgCl2, 10 mM KCl, 0.5% NP-40, protease inhibitors). Incubate on ice for 10 min. Centrifuge at 3,000 x g for 5 min. The supernatant is the cytosolic fraction.

• Nuclear Extraction: Wash the remaining pellet with hypotonic buffer (without NP-40) to remove residual cytosol. Resuspend in Hypertonic Nuclear Extraction Buffer (20 mM HEPES, 1.5 mM MgCl2, 420 mM NaCl, 25% glycerol). Vortex vigorously for 30 min at 4°C. Centrifuge at 14,000 x g for 15 min. The supernatant is the nuclear fraction.

• Immunoblotting: Run equal protein amounts on SDS-PAGE. Probe with anti-PPAR-γ, anti-Lamin B1, and anti-GAPDH.

Quantitative Data & Downstream Phenotypic Impacts

The activation of PPAR-γ by 5-ASA yields profound phenotypic changes in colonic cells, spanning anti-inflammatory, antineoplastic, and anti-fibrotic domains.

Table 1: Quantitative Summary of 5-ASA/PPAR-γ Mediated Effects in Colonic Models

Parameter	Experimental Model	5-ASA Concentration	Observed Effect	Reference
PPAR-γ Expression	HT-29 Cells	30 mM	3-fold induction of mRNA/protein	[1]
Cell Proliferation	HT-29 Cells	50 mM	63% inhibition of proliferation	[4]
Apoptosis	HT-29 Cells	50 mM	75% induction of apoptosis	[4]
Tumor Volume	SCID Mice Xenograft	50 mM/day	80–86% reduction in tumor weight	[4]
Fibrosis/EMT	DSS-Colitis Mice	50 mg/kg	Significant reduction in AGE/RAGE	[5]

Antineoplastic and Anti-fibrotic Implications

Beyond controlling acute inflammation, 5-ASA's interaction with PPAR-γ has significant long-term benefits. Epidemiological evidence shows 5-ASA prevents colorectal cancer in IBD patients. Mechanistically, PPAR-γ activation by 5-ASA interacts with the β-catenin pathway, inducing cell cycle arrest and caspase-dependent apoptosis in transformed colonocytes ()[4]. Furthermore, recent studies demonstrate that PPAR-γ agonists mitigate Epithelial-Mesenchymal Transition (EMT) and Advanced Glycation End-product (AGE) accumulation, effectively restraining intestinal fibrosis ()[5].

Future Directions in Drug Development

Because the 5-ASA/PPAR-γ interaction is structurally validated, rational drug design has yielded next-generation modulators. Compounds like GED-0507-34 Levo share structural homology with 5-ASA but exhibit 100–150-fold greater affinity for PPAR-γ, offering potent anti-inflammatory and anti-fibrotic activity without the adverse systemic effects of thiazolidinediones[2][5].

References

• Rousseaux C, et al. "Intestinal antiinflammatory effect of 5-aminosalicylic acid is dependent on peroxisome proliferator–activated receptor-γ." Journal of Experimental Medicine, 2005. URL: [Link]

• Desreumaux P, Ghosh S. "Understanding the Mechanism of 5-ASA in Treating Colonic Inflammation." Gastroenterology & Hepatology, 2006. URL: [Link]

• Wang Z, et al. "5-aminosalicylic acid improves lipid profile in mice fed a high-fat cholesterol diet through its dual effects on intestinal PPARγ and PPARα." PLOS One, 2018. URL: [Link]

• "The 5-aminosalicylic acid antineoplastic effect in the intestine is mediated by PPARγ." Carcinogenesis, 2008. URL: [Link]

• "PPAR-Gamma Orchestrates EMT, AGE, and Cellular Senescence Pathways in Colonic Epithelium and Restrains the Progression of IBDs." International Journal of Molecular Sciences, 2023. URL: [Link]

Sources

• 1. rupress.org [rupress.org]
• 2. Understanding the Mechanism of 5-ASA in Treating Colonic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-aminosalicylic acid improves lipid profile in mice fed a high-fat cholesterol diet through its dual effects on intestinal PPARγ and PPARα | PLOS One [journals.plos.org]
• 4. The 5-aminosalicylic acid antineoplastic effect in the intestine is mediated by PPARγ - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Whitepaper: In Vitro Antioxidant Activity of 5-Aminosalicylic Acid Hydrochloride

Executive Summary

5-Aminosalicylic acid hydrochloride (5-ASA HCl, generically known as mesalamine) is a foundational therapeutic agent in the management of inflammatory bowel disease (IBD). While its clinical efficacy is well-documented, the precise molecular mechanisms governing its local anti-inflammatory effects in the colonic mucosa are heavily reliant on its robust antioxidant properties. As a Senior Application Scientist, I have structured this technical guide to deconstruct the in vitro antioxidant activity of 5-ASA HCl. By examining the causality behind its radical scavenging kinetics and detailing self-validating experimental protocols, this whitepaper provides drug development professionals with a rigorous framework for evaluating aminosalicylate derivatives.

Mechanistic Foundations of 5-ASA Antioxidant Activity

The therapeutic architecture of 5-ASA HCl is built upon its ability to intercept the oxidative cascade at multiple biochemical checkpoints. Unlike systemic immunosuppressants, 5-ASA acts locally as a terminal electron donor, neutralizing reactive oxygen and nitrogen species (ROS/RNS) before they can propagate cellular damage[1].

Key Mechanistic Pathways:

• Direct Free Radical Scavenging: 5-ASA rapidly donates electrons to unstable free radicals, including alkoxyl and peroxyl radicals. This chain-breaking activity protects critical cellular structures, such as synaptosomal membranes, from oxidative degradation[2].

• Myeloperoxidase (MPO) Inhibition: During acute inflammation, neutrophil-derived MPO catalyzes the production of highly toxic hypochlorous acid. 5-ASA acts as a potent MPO inhibitor by trapping the enzyme in its inactive Compound II state, thereby halting the catalytic cycle[3].

• Inhibition of Lipid Peroxidation: By scavenging initiating radicals, 5-ASA prevents the peroxidation of membrane lipids (e.g., phosphatidylcholine), preserving membrane fluidity and preventing the formation of toxic lipid hydroperoxides[2].

Mechanistic pathways of 5-ASA antioxidant activity and cellular protection.

Methodological Frameworks: Self-Validating In Vitro Protocols

To accurately quantify the antioxidant capacity of 5-ASA HCl, assays must be designed as self-validating systems. This means incorporating intrinsic controls that confirm both the stability of the radical source and the specificity of the scavenging agent.

Protocol A: DPPH• Radical Scavenging Assay

The Causality: The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is the gold standard for evaluating electron-donating antioxidants. DPPH• is a stable free radical characterized by an unpaired electron delocalized across its structure, yielding a deep violet color with a maximum absorbance ( λmax​ ) at 517 nm. When 5-ASA donates an electron to DPPH•, the radical is reduced to the diamagnetic hydrazine (DPPH-H), resulting in a stoichiometric loss of color. Measuring this chromatic shift provides a direct, quantifiable assessment of 5-ASA's antioxidant kinetics[4].

Step-by-Step Methodology:

• Reagent Preparation: Dissolve DPPH in absolute ethanol to a final concentration of 0.1 mM. Critical logic: Ethanol is required to maintain the solubility of the lipophilic DPPH radical while allowing interaction with the aqueous-soluble 5-ASA HCl.

• Sample Dilution: Prepare serial dilutions of 5-ASA HCl (ranging from 0.012 mM to 0.408 mM) in a buffered solvent (pH 7.4) to mimic physiological conditions[3].

• Reaction Initiation: In a 96-well microplate, combine 100 µL of the DPPH solution with 100 µL of the 5-ASA sample.

• Self-Validation Controls:

  • Blank: 100 µL ethanol + 100 µL buffer (accounts for baseline absorbance).

  • Negative Control: 100 µL DPPH + 100 µL buffer (validates radical stability).

  • Positive Control: 100 µL DPPH + 100 µL Ascorbic Acid (validates assay sensitivity).

• Incubation: Incubate the plate in total darkness for 30 minutes at 25°C. Critical logic: DPPH is highly sensitive to photo-degradation; darkness ensures that any reduction in absorbance is strictly due to 5-ASA's antioxidant activity.

• Quantification: Read the absorbance at 517 nm using a microplate spectrophotometer. Calculate the percentage of inhibition: % Inhibition =[(Abs_control - Abs_sample) / Abs_control] × 100

Step-by-step workflow for the DPPH radical scavenging assay of 5-ASA.

Protocol B: Myeloperoxidase (MPO) Inhibition Assay (O-dianisidine Method)

The Causality: MPO activity is a primary driver of oxidative tissue damage in IBD. In vitro, MPO catalyzes the oxidation of O-dianisidine in the presence of hydrogen peroxide ( H2​O2​ ), forming a colored product. 5-ASA inhibits this reaction by acting as a suicide substrate, trapping MPO in an inactive state. By tracking the failure of O-dianisidine to oxidize, we can indirectly measure 5-ASA's inhibitory potency[3].

Step-by-Step Methodology:

• Buffer Preparation: Prepare 50 mM potassium phosphate buffer (pH 6.0) containing 0.167 mg/mL O-dianisidine hydrochloride and 0.0005% H2​O2​ .

• Enzyme Pre-incubation: Incubate purified human MPO (or neutrophil lysate) with varying concentrations of 5-ASA HCl for 10 minutes at 37°C. Critical logic: Pre-incubation allows 5-ASA to interact with the MPO active site before the substrate is introduced.

• Reaction Initiation: Add the O-dianisidine/ H2​O2​ buffer to the enzyme-drug mixture.

• Kinetic Reading: Immediately monitor the change in absorbance at 460 nm over 3 minutes. The rate of color formation ( ΔAbs/min ) is inversely proportional to 5-ASA's MPO inhibitory activity.

Quantitative Data & Comparative Analysis

The following table synthesizes the quantitative in vitro data demonstrating the antioxidant efficacy of 5-ASA HCl across multiple experimental models. The data highlights its potent, concentration-dependent activity.

Assay Type / Model	Target Radical / Enzyme	5-ASA Concentration	Observed Effect & Efficacy	Reference
DPPH Scavenging	DPPH• Radical	0.4 - 3.0 µg/mL	Instantaneous, linear concentration-dependent reduction ( R2=0.999 ).	[4]
Chemiluminescence	Rectal Biopsy ROS	20 mM	93% inhibition of reactive oxygen species production.	[5]
Lipid Peroxidation	Alkoxyl Radicals (AIBN/AAPH)	1 mM	Significant protection of synaptosomal membrane fluidity and protein integrity.	[2]
MPO Inhibition	Myeloperoxidase	0.012 - 0.408 mM	High inhibitory effect; promotes accumulation of inactive Compound II.	[3]

Translational Implications for Drug Development

Understanding the in vitro antioxidant mechanisms of 5-ASA HCl is paramount for next-generation drug design. Because 5-ASA acts locally, pharmaceutical formulations must prioritize targeted colonic delivery systems (e.g., pH-dependent coatings or azo-bond prodrugs like sulfasalazine) to ensure the molecule reaches the inflamed mucosa intact. Furthermore, the DPPH and MPO assays detailed above serve as high-throughput screening tools for evaluating novel aminosalicylate derivatives, ensuring that structural modifications do not compromise the core electron-donating capabilities of the parent compound.

References

• PubMed / Neurochemical Research (2001)
• PubMed / Alimentary Pharmacology & Therapeutics (1999)
• MESALAMINE HYDROCHLORIDE (5-ASA)
• Arabian Journal of Chemistry (2017)
• SciELO / Brazilian Journal of Pharmaceutical Sciences (2007)

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• 3. Novel 5-aminosalicylic derivatives as anti-inflammatories and myeloperoxidase inhibitors evaluated <i>in silico</i>, <i>in vitro</i> and <i>ex vivo</i> - Arabian Journal of Chemistry [arabjchem.org]
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The Pharmacological Genesis and Evolution of 5-Aminosalicylic Acid in Inflammatory Bowel Disease

Executive Summary

The therapeutic landscape of inflammatory bowel disease (IBD), particularly ulcerative colitis (UC), has been fundamentally shaped by the discovery and optimization of 5-aminosalicylic acid (5-ASA, mesalazine). What began as a serendipitous clinical observation in rheumatology has evolved into a highly engineered class of targeted gastrointestinal therapeutics. This technical guide explores the historical isolation of 5-ASA, the modern elucidation of its nuclear receptor-mediated pharmacodynamics, and the sophisticated formulation strategies developed to overcome its inherent pharmacokinetic limitations.

Historical Genesis: From Rheumatology to Gastroenterology

The origins of 5-ASA are inextricably linked to the development of sulfasalazine in the late 1930s and early 1940s by Swedish physician Nanna Svartz at the Karolinska Hospital1[1]. Operating under the hypothesis that rheumatoid arthritis possessed both an infectious and inflammatory etiology, Svartz chemically linked sulfapyridine (an antibacterial agent) to 5-aminosalicylic acid (an anti-inflammatory agent) via an azo bond. While initially designed for joint disease, sulfasalazine demonstrated profound, unexpected efficacy in patients suffering from ulcerative colitis 2[2].

For decades, sulfasalazine remained the standard of care, yet its use was heavily restricted by dose-dependent toxicities—primarily nausea, dyspepsia, and severe sulfa-allergies. The critical turning point occurred in 1977 when A.K. Azad Khan and S.C. Truelove conducted a rigorous clinical experiment to deconstruct the prodrug 3[3]. By isolating the metabolites, they definitively proved that 5-ASA was the active therapeutic moiety, while sulfapyridine acted merely as a pharmacological carrier designed to prevent premature absorption in the upper gastrointestinal tract 4[4].

Pharmacodynamics: The PPAR-γ Mechanism of Action

Historically, the anti-inflammatory properties of 5-ASA were attributed to the broad inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) pathways, thereby reducing prostaglandin and leukotriene synthesis. However, advanced molecular profiling has revealed a more sophisticated, receptor-mediated mechanism.

5-ASA acts locally on the colonic epithelium. Upon cellular uptake, it is extensively metabolized into N-acetyl-5-ASA by the enzyme N-acetyltransferase 1 (NAT1). This metabolite serves as a potent agonist for Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ) , a nuclear hormone receptor highly expressed in colonic epithelial cells5[5]. The binding of 5-ASA induces a conformational change and nuclear translocation of PPAR-γ, which subsequently inhibits the activation and transcriptional activity of Nuclear Factor kappa B (NF-κB)6[6]. This blockade prevents the downstream synthesis of pro-inflammatory cytokines, effectively halting the inflammatory cascade at the genomic level.

Diagram 1: Intracellular signaling pathway of 5-ASA mediated by PPAR-γ activation.

Experimental Validation: The 1977 Azad Khan Protocol

To definitively isolate the therapeutic variable within sulfasalazine, Azad Khan et al. designed a self-validating clinical protocol.

Objective: To determine whether the therapeutic efficacy of sulfasalazine is a function of the parent molecule, the sulfapyridine carrier, or the 5-ASA moiety. Causality & Rationale: Uncoated 5-ASA administered orally is rapidly absorbed in the jejunum, never reaching the colon. By administering the compounds topically via retention enema, the researchers bypassed the pharmacokinetic variable of proximal gastrointestinal absorption and the requirement for bacterial azoreductase cleavage. This allowed direct, controlled exposure of the inflamed colonic mucosa to the isolated chemical entities.

Step-by-Step Methodology:

• Cohort Stratification: Volunteer patients with sigmoidoscopically confirmed active ulcerative colitis were selected to establish a uniform baseline of mucosal inflammation.

• Formulation Preparation: Three distinct, equimolar retention enemas were synthesized: Sulfasalazine (S.A.S.P.), Sulfapyridine (S.P.), and 5-Aminosalicylic Acid (5-A.S.A.).

• Blinded Administration: Patients were randomized in a double-blind controlled trial, receiving one of the test enemas daily for 14 consecutive days.

• Histological Validation: Pre- and post-trial sigmoidoscopies were performed. Mucosal biopsies were extracted and graded for histological improvement (e.g., restoration of crypt architecture, reduction in neutrophil infiltration).

• Results: Pronounced histological improvement was observed in ~30% of patients receiving S.A.S.P. and 5-A.S.A., compared to only ~5% of those receiving S.P., proving 5-ASA is the sole active agent[3].

Diagram 2: The 1977 Azad Khan experimental workflow isolating 5-ASA as the active moiety.

Evolution of Targeted Delivery Systems

Because "naked" 5-ASA is rapidly absorbed by the proximal small intestine, systemic administration fails to achieve therapeutic concentrations in the terminal ileum and colon 7[7]. To solve this, pharmaceutical scientists engineered a variety of sophisticated delivery systems, transitioning from basic prodrugs to advanced polymer matrices.

Table 1: Pharmacokinetic Evolution of Oral 5-ASA Formulations

Generation	Formulation Strategy	Mechanism of Release	Primary Site of Action	Clinical Rationale
Prodrugs (e.g., Sulfasalazine, Olsalazine)	Azo-bond linkage to a carrier or another 5-ASA molecule	Cleavage by bacterial azoreductases in the large intestine	Colon	Overcomes proximal absorption; limited by sulfa-toxicity or secretory diarrhea.
Delayed-Release (e.g., Asacol, Salofalk)	pH-dependent methacrylic acid copolymer coating	Dissolution triggered at specific pH thresholds (e.g., Eudragit-S at pH ≥ 7.0)	Terminal Ileum & Colon	Eliminates carrier molecule toxicity; precisely targets distal inflammation.
Prolonged-Release (e.g., Pentasa)	Moisture-dependent ethylcellulose microgranules	Continuous time and moisture-dependent diffusion	Duodenum to Rectum	Provides broad mucosal coverage for extensive enteritis or pancolitis.
Multi-Matrix System (e.g., Lialda / Mezavant)	MMX Technology (Lipophilic core + hydrophilic shell)	Delayed release (pH ≥ 7.0) followed by sustained matrix diffusion	Entire Colon	Enables high-dose, once-daily administration, maximizing patient adherence.

Modern In Vitro Pharmacokinetic Validation Protocol

To ensure the efficacy of modern delayed-release 5-ASA formulations (such as those utilizing Eudragit-S coatings), rigorous in vitro dissolution testing is required. This protocol is a self-validating system designed to mimic the human gastrointestinal transit gradient.

Objective: To validate the delayed-release kinetics of pH-dependent 5-ASA formulations. Causality & Rationale: To prevent premature drug dumping in the stomach or jejunum, the polymer coating must remain strictly intact at highly acidic and mildly acidic pH levels. The shift to pH 7.2 acts as the specific environmental trigger, simulating the terminal ileum where targeted dissolution must occur to bathe the colonic mucosa in the active drug.

Step-by-Step Methodology:

• Gastric Simulation (Acid Stage): Submerge the 5-ASA tablet in 900 mL of 0.1 N HCl (pH 1.2) for 2 hours at 37°C using a USP Apparatus 2 (Paddle) set to 50 rpm.

• Jejunal Simulation (Buffer Stage 1): Transfer the intact formulation to a phosphate buffer adjusted to pH 6.0 for 1 hour.

• Ileal/Colonic Simulation (Buffer Stage 2): Adjust the phosphate buffer to pH 7.2.

• Quantification via HPLC: Extract 5 mL aliquots at 15-minute intervals during Stage 3. Quantify the concentration of released 5-ASA using High-Performance Liquid Chromatography (HPLC) coupled with UV detection at 330 nm.

• System Validation: A successful and compliant delayed-release profile must demonstrate <10% drug release during Stages 1 and 2, and >80% cumulative release within 2 hours of entering Stage 3.

Conclusion

The trajectory of 5-aminosalicylic acid from a serendipitous rheumatological observation to a highly targeted, receptor-modulating gastroenterological therapy underscores the importance of iterative pharmacological engineering. By understanding the precise causality of its pharmacokinetics and the PPAR-γ mediated pharmacodynamics, drug development professionals have successfully transformed a highly unstable molecule into a versatile, adherence-optimized cornerstone of IBD management.

References

• [3] Azad Khan AK, Piris J, Truelove SC. "An experiment to determine the active therapeutic moiety of sulphasalazine." Lancet. 1977. 3

• [5] Rousseaux C, et al. "Intestinal antiinflammatory effect of 5-aminosalicylic acid is dependent on peroxisome proliferator–activated receptor-γ." Journal of Experimental Medicine. 2005. 5

• [2] "Nomenclature of therapies in inflammatory bowel disease: A journey through time and terminology." Oxford Academic. 2026. 2

• [6] "5-Aminosalicylic Acid Ameliorates Colitis and Checks Dysbiotic Escherichia coli Expansion by Activating PPAR-γ Signaling in the Intestinal Epithelium." mBio - ASM Journals. 2021. 6

• [4] Mayberry J. "The History of 5-ASA Compounds and their Use in Ulcerative Colitis – Trailblazing Discoveries in Gastroenterology." Journal of Gastrointestinal and Liver Diseases. 2013. 4

• [7] "Clinical Pharmacology of 5-ASA Compounds in Inflammatory Bowel Disease." Abdominal Key. 2017. 7

• [1] Wollheim FA. "Nanna Svartz (1890-1986) and the discovery of sulfasalazine." Annals of the Rheumatic Diseases. 2023. 1

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Decoding the Molecular Efficacy of 5-Aminosalicylic Acid Hydrochloride: Mechanisms of NF-κB Inhibition and PPAR-γ Modulation

Executive Summary

5-Aminosalicylic acid hydrochloride (5-ASA HCl), the active pharmacophore of mesalamine and sulfasalazine, remains a cornerstone in the management of inflammatory bowel disease (IBD) and a subject of intense research in colorectal chemoprevention. While historically classified alongside general nonsteroidal anti-inflammatory drugs (NSAIDs), the molecular signature of 5-ASA HCl is highly distinct. Its primary therapeutic efficacy is driven by a multimodal suppression of the Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) signaling cascade.

This technical guide dissects the specific molecular interactions between 5-ASA HCl and the NF-κB pathway, detailing its unique reliance on Peroxisome Proliferator-Activated Receptor gamma (PPAR-γ) agonism, kinase inhibition, and direct phosphorylation interference. Furthermore, we provide a self-validating experimental framework for researchers seeking to quantify these mechanisms in vitro.

The Molecular Architecture of 5-ASA HCl's Mechanism of Action

The inhibition of NF-κB by 5-ASA HCl is not a simple linear blockade; it is a convergence of several distinct intracellular mechanisms that collectively silence pro-inflammatory gene transcription.

PPAR-γ-Dependent Transrepression

Unlike standard IκB kinase (IKK) inhibitors, 5-ASA HCl acts as a specific ligand and agonist for 1[1]. Upon binding 5-ASA, PPAR-γ undergoes a conformational change and subsequent sumoylation. This modified PPAR-γ complex binds to nuclear co-repressor (NCoR) complexes situated on the promoters of NF-κB target genes. By preventing the ubiquitin-dependent clearance of these co-repressors, 5-ASA effectively locks the promoter in a repressed state, preventing the p65 (RelA) subunit of NF-κB from initiating transcription—a process known as transrepression.

PAK1 Kinase Inhibition

Recent pharmacological profiling has identified that 5-ASA HCl directly inhibits2[2]. PAK1 is a critical upstream modulator that facilitates the PPAR-γ/NF-κB signaling cascade. By suppressing PAK1 activity, 5-ASA HCl removes a key phosphorylation signal required for the optimal nuclear translocation and activation of the NF-κB complex.

Direct Modulation of p65 Phosphorylation

A defining characteristic of 5-ASA HCl is its ability to uncouple NF-κB activation from IκBα degradation. While many anti-inflammatory agents broadly stabilize IκBα, mesalamine has been shown to 3[3] without necessarily halting the upstream degradation of IκBα. By preventing the phosphorylation of p65 (typically at Ser536), 5-ASA ensures that even if NF-κB translocates to the nucleus, it lacks the transactivation domain modifications required to recruit transcriptional co-activators like p300/CBP.

Epigenetic and Transcriptomic Regulation

Beyond direct protein-protein interactions, 5-ASA HCl exerts epigenetic control by downregulating specific 4[4] (such as miR-150 and miR-346) in intestinal epithelial cells, which are otherwise upregulated during NF-κB-driven inflammatory responses.

Figure 1: Multimodal inhibition of the NF-κB signaling pathway by 5-ASA HCl.

Quantitative Pharmacological Profile

To contextualize the efficacy of 5-ASA HCl, the following table summarizes its quantitative effects on key molecular targets within the NF-κB axis.

Pharmacological Parameter	Observed Effect / Value	Biological Context & Target
PPAR-γ Affinity	Specific Agonist Activation	Binds the Ligand Binding Domain (LBD); induces transrepression[5].
PAK1 Activity	Direct Inhibition	Disrupts the upstream PPAR-γ/NF-κB modulatory cascade[2].
p65 (RelA) mRNA	Significant Reduction	Synergistically reduced when 6[6] in HCT-116 cells.
Phospho-p65 (Ser536)	Suppressed	Prevents transactivation in IL-1 / TNF-α stimulated epithelial cells[3].
IκBα Degradation	Context-Dependent (Often Unaffected)	Demonstrates that 5-ASA can bypass the canonical IKK-mediated degradation step[3].
Pro-inflammatory miRNAs	~80% Reduction (at 1000 µM)	Downregulates miR-150 and miR-346 in Caco-2 cell models[4].

Experimental Framework: Validating NF-κB Inhibition

As a Senior Application Scientist, it is critical to emphasize that measuring NF-κB inhibition requires a multi-tiered approach. Relying solely on Western blots for nuclear translocation is insufficient, as 5-ASA HCl can permit translocation while blocking DNA binding (via PPAR-γ transrepression) or transactivation (via p65 phosphorylation blockade).

The following protocols constitute a self-validating system designed to pinpoint exactly where 5-ASA HCl disrupts the pathway.

Transcriptional Output: Luciferase Reporter Assay

Causality: This assay measures the ultimate functional output of NF-κB. If 5-ASA HCl successfully inhibits the pathway, the downstream transcription of the reporter gene will decrease.

• Step 1: Co-transfect Caco-2 or HCT-116 cells with an NF-κB-responsive firefly luciferase reporter plasmid and a constitutively active Renilla luciferase plasmid (internal transfection control).

• Step 2: Pre-treat cells with varying concentrations of 5-ASA HCl (e.g., 100 µM - 1000 µM) for 2 hours.

• Step 3: Stimulate cells with TNF-α (10 ng/mL) for 6 hours to heavily induce NF-κB activation.

• Step 4: Lyse cells and measure luminescence using a dual-luciferase assay system. Normalize Firefly signals to Renilla signals.

• Self-Validation Control: Utilize a mutant NF-κB binding site reporter. This ensures that the observed signal reduction is due to specific NF-κB inhibition and not generalized transcriptional toxicity or off-target effects.

DNA Binding Capacity: Electrophoretic Mobility Shift Assay (EMSA)

Causality: EMSA physically proves whether the NF-κB complex can bind to its target DNA sequence, isolating the transrepression mechanism of 5-ASA.

• Step 1: Extract nuclear fractions from TNF-α stimulated, 5-ASA HCl-treated cells using a hypotonic lysis buffer followed by high-salt nuclear extraction.

• Step 2: Incubate 5 µg of nuclear extract with a biotin-labeled oligonucleotide probe containing the consensus NF-κB binding sequence (5'-GGGACTTTCC-3').

• Step 3: Resolve the protein-DNA complexes on a non-denaturing 6% polyacrylamide gel and transfer to a nylon membrane for chemiluminescent detection.

• Self-Validation Control: Perform a "Cold Probe Competition" by adding a 100-fold excess of unlabeled consensus probe. The disappearance of the shifted band confirms the specificity of the NF-κB–DNA interaction.

Protein Dynamics: Subcellular Fractionation & Western Blotting

Causality: This step differentiates between canonical IKK-mediated inhibition (IκBα stabilization) and direct p65 modification.

• Step 1: Separate cytoplasmic and nuclear fractions of the treated cells.

• Step 2: Run lysates on an SDS-PAGE gel and probe with primary antibodies against total p65, Phospho-p65 (Ser536), and IκBα.

• Step 3: Analyze the ratio of Phospho-p65 to total p65 in the nucleus, and assess the degradation status of IκBα in the cytoplasm.

• Self-Validation Control: Probe nuclear fractions for Lamin B1 and cytoplasmic fractions for β-actin or GAPDH to verify the purity of the subcellular fractionation.

Figure 2: Tripartite experimental workflow for validating specific NF-κB inhibition mechanisms.

Conclusion

5-Aminosalicylic acid hydrochloride operates far beyond simple cyclooxygenase inhibition. Its profound efficacy in inflammatory disease models is rooted in a sophisticated, multi-tiered suppression of the NF-κB pathway. By acting as a PPAR-γ agonist, inhibiting PAK1, and directly preventing p65 phosphorylation, 5-ASA HCl effectively dismantles the transcriptional machinery of inflammation. Understanding and experimentally validating these distinct mechanisms is paramount for drug development professionals seeking to design next-generation synergistic therapies (such as SAHA/5-ASA combinations) for severe inflammatory pathologies.

References

• Source: Journal of Clinical Investigation (JCI)
• Review article: Mode of action and delivery of 5-aminosalicylic acid - New evidence Source: ResearchGate URL
• 5-AMINOSALICYLIC ACID INHIBITS THE EXPRESSION OF ONCOmiRS AND PRO-INFLAMMATORY microRNAS: AN IN VITRO STUDY Source: Journal of Physiology and Pharmacology URL
• Source: National Institutes of Health (NIH)
• Investigating the Role and Underlying Mechanisms of 18β-Glycyrrhetinic Acid in the Therapy of Ulcerative Colitis Through Modulation of the PPAR-γ/NF-κB Signaling Pathway Source: Dove Medical Press URL
• PPAR (Peroxisome Proliferator-Activated Receptor)

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Comprehensive Technical Guide on 5-Aminosalicylic Acid Hydrochloride: Molecular Properties, Pharmacodynamics, and Analytical Methodologies

Executive Rationale

5-Aminosalicylic acid hydrochloride (5-ASA HCl), commonly known as Mesalamine Hydrochloride, is a foundational active pharmaceutical ingredient (API) in the management of inflammatory bowel disease (IBD). While the free base form of 5-ASA is widely recognized, the hydrochloride salt form provides distinct physicochemical characteristics that influence its solubility, formulation stability, and analytical behavior. As a zwitterionic and highly polar molecule, 5-ASA HCl presents unique challenges in both chromatographic separation and targeted drug delivery. This whitepaper systematically deconstructs its chemical properties, mechanism of action, and the rigorous experimental protocols required for its analysis and formulation testing.

Physicochemical Identity and Structural Properties

Understanding the molecular architecture of 5-ASA HCl is critical for predicting its behavior in biological systems and analytical instruments. The molecule consists of a benzene ring substituted with an amino group, a hydroxyl group, and a carboxylic acid group, stabilized as a hydrochloride salt. This multi-functional structure allows it to act as both a weak acid and a weak base, dictating its pH-dependent ionization.

Table 1: Quantitative Physicochemical Properties of 5-ASA HCl

Property	Value	Source
IUPAC Name	5-amino-2-hydroxybenzoic acid; hydrochloride	1[1]
Molecular Formula	C₇H₈ClNO₃	1[1]
Molecular Weight	189.59 g/mol	1[1]
CAS Number	6291-36-7	2[2]
LogP	0.754	2[2]
Topological Polar Surface Area	83.6 Ų	1[1]

Pharmacodynamics: Mechanistic Pathways in IBD

The therapeutic efficacy of 5-ASA HCl is predicated on its localized, topical action within the gut mucosa rather than systemic absorption3[3]. In patients with chronic inflammatory bowel disease, the mucosal production of arachidonic acid metabolites is pathologically elevated.

5-ASA HCl exerts its anti-inflammatory effects through a multi-pronged blockade of the arachidonic acid cascade3[3]:

• Cyclooxygenase (COX) Inhibition: It blunts the conversion of arachidonic acid into pro-inflammatory prostaglandins (prostanoids).

• Lipoxygenase (LOX) Inhibition: It suppresses the synthesis of leukotrienes and hydroxyeicosatetraenoic acids (HETEs), which are potent chemotactic agents for neutrophils.

• Free Radical Scavenging: As a salicylic acid derivative, it acts as an antioxidant, trapping reactive oxygen species (ROS) that are destructive by-products of mucosal metabolism 3[3].

Fig 1: 5-ASA HCl mechanism of action inhibiting COX/LOX pathways and scavenging ROS.

Analytical Methodologies: Mixed-Mode HPLC Protocol

The Causality of the Method: 5-ASA HCl is highly polar (LogP 0.754) and zwitterionic. Traditional C18 reversed-phase columns fail to retain it adequately, leading to co-elution with the solvent front. To achieve robust retention and isolate it from structural isomers like 4-aminosalicylic acid (PAS), a mixed-mode chromatography approach utilizing both reversed-phase and cation-exchange properties is required2[2].

Self-Validating System: This protocol incorporates an isomer resolution check. By spiking the sample with 4-aminosalicylic acid, the system validates its own selectivity. If the cation-exchange mechanism is functioning correctly, the slight pKa differences between the isomers will result in baseline resolution.

Step-by-Step HPLC Protocol

• Column Selection: Equip the HPLC with a mixed-mode column (e.g., Primesep 100 or Newcrom R1, 3 µm particle size for fast UPLC applications)2[2].

• Mobile Phase Preparation: Prepare an isocratic mobile phase consisting of Acetonitrile (MeCN) and Water. Add an acidic modifier to control the ionization state of the API.

  • Note on Causality: Use Phosphoric acid for standard UV detection. If the downstream application requires Mass Spectrometry (MS) or Evaporative Light Scattering Detection (ELSD), substitute with Formic acid to maintain volatility 2[2].

• System Equilibration: Flush the column with the mobile phase until baseline stability is achieved. Buffer pH directly dictates the retention time by altering the cation-exchange interaction strength.

• Sample Injection & Validation Check: Inject the 5-ASA HCl sample spiked with the 4-aminosalicylic acid control.

• Data Analysis: Confirm baseline resolution of the isomers. Once validated, proceed with quantitative impurity profiling or pharmacokinetic isolation.

Fig 2: Mixed-mode RP-HPLC workflow for 5-ASA HCl isolation and impurity profiling.

Formulation Testing: pH-Dependent Controlled Release

The Causality of the Method: Because 5-ASA HCl must act locally in the colon, premature release in the stomach leads to rapid systemic absorption, rendering the drug ineffective for IBD and increasing systemic toxicity risks. Therefore, formulations (such as biodegradable polyurethanes or azo polymers) are engineered to release the API strictly under the physiological pH of the lower intestine 4[4].

Self-Validating System: A dual-stage dissolution test acts as an internal control. By subjecting the exact same formulation to acidic conditions first, and then shifting to alkaline conditions, the system validates that the polymer matrix successfully gates the release based on pH, rather than mere time-dependent diffusion.

Step-by-Step Dissolution Protocol

• Gastric Simulation (Control Phase): Submerge the 5-ASA HCl formulation in a dissolution vessel containing simulated gastric fluid (pH 1.5) at a constant body temperature of 37°C 4[4].

• First-Stage Sampling: Agitate for 2 hours. Extract aliquots and quantify 5-ASA release via UV-Vis spectroscopy. A successful targeted formulation must show negligible release (<10%) during this phase.

• Intestinal Simulation (Active Phase): Transfer the formulation (or adjust the buffer) to simulated intestinal fluid (pH 7.8) while maintaining 37°C 4[4].

• Second-Stage Sampling: Monitor the release kinetics over 12-24 hours. The release rate of 5-ASA must demonstrate a sharp exponential increase at pH 7.8 compared to pH 1.5 4[4].

References

• PubChem. "Mesalamine Hydrochloride | C7H8ClNO3 | CID 201587" URL:[Link]

• NCATS Inxight Drugs. "MESALAMINE HYDROCHLORIDE" URL:[Link]

• SIELC Technologies. "Mesalamine hydrochloride" URL: [Link]

• Biomaterial Database. "Controlled release of 5-aminosalicylic acid (5-ASA) from new biodegradable polyurethanes." URL: [Link]

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Decoding the Molecular Pharmacology of 5-Aminosalicylic Acid Hydrochloride: A Technical Guide to Therapeutic Targets and Experimental Validation

Executive Summary

5-Aminosalicylic acid (5-ASA), frequently formulated as mesalamine or its hydrochloride salt, has served as the foundational pharmacotherapy for inflammatory bowel disease (IBD) for decades. Historically, its clinical application outpaced our understanding of its molecular mechanisms, leading to its classification as a generic "topical anti-inflammatory." However, modern molecular pharmacology has redefined 5-ASA as a highly specific modulator of nuclear receptors and kinase cascades.

This whitepaper provides an authoritative, in-depth analysis of the therapeutic targets of 5-ASA hydrochloride. Designed for drug development professionals and research scientists, this guide bridges the gap between molecular theory and the rigorous, self-validating experimental protocols required to quantify these mechanisms in vitro and in vivo.

Primary Therapeutic Targets: The PPAR-γ and NF-κB Axis

The paradigm shift in 5-ASA pharmacology occurred with the discovery that the[1]. PPAR-γ is a ligand-inducible transcription factor highly expressed in the colonic epithelium, serving as a master regulator of mucosal immunity and cellular metabolism.

The Mechanism of Action (Causality)

• Ligand Binding & Conformational Shift: 5-ASA acts as a low-affinity, high-capacity agonist for PPAR-γ. Upon binding the C-terminal ligand-binding domain, 5-ASA induces a conformational change that promotes the receptor's translocation from the cytoplasm to the nucleus.

• Transcriptional Activation: In the nucleus, PPAR-γ heterodimerizes with the Retinoid X Receptor (RXR). This complex binds to Peroxisome Proliferator Response Elements (PPREs) on DNA, upregulating genes responsible for epithelial barrier integrity and cellular hypoxia (a marker of healthy colonic metabolism).

• NF-κB Transrepression: Crucially, 5-ASA-bound PPAR-γ physically interacts with and transrepresses NF-κB by preventing the phosphorylation of the RelA/p65 subunit. This halts the transcription of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.

Molecular signaling pathway of 5-ASA mediating PPAR-γ activation and NF-κB inhibition.

Quantitative Pharmacological Parameters

To effectively design experiments and formulate targeted delivery systems, researchers must understand the kinetic and binding parameters of 5-ASA. Because 5-ASA is a low-affinity ligand compared to synthetic thiazolidinediones (like Rosiglitazone), local mucosal concentration is the primary driver of its efficacy.

Pharmacological Parameter	Value / Characteristic	Experimental Context
Primary Target Receptor	PPAR-γ	Nuclear receptor in colonic epithelium
In Vitro Working Concentration	10 - 30 mM	Caco-2 / HT-29 Cell Culture Media
In Vivo Dosing (Murine)	50 - 100 mg/kg/day	DSS/TNBS-Induced Colitis Models
Epithelial Permeability (Papp)	~1.73 - 2.63 × 10⁻⁶ cm/sec	Caco-2 Apical-to-Basal Transport Assay
Formulation Target Site	Terminal Ileum & Colon	Requires pH-dependent or delayed-release coating

Experimental Methodologies: Self-Validating Protocols

A robust experimental design must inherently validate itself. A protocol without strict internal controls and compartmental normalization is merely an observation, not a measurement. The following protocols detail how to rigorously validate 5-ASA targets.

Protocol 1: In Vitro PPAR-γ Translocation and Activation Assay

Objective: To quantify the 5-ASA-induced nuclear translocation of PPAR-γ in human colonic epithelial cells. Rationale: HT-29 or Caco-2 cells are utilized because they constitutively express PPAR-γ and accurately model the human intestinal epithelium.

Self-Validating Controls:

• Negative Control: Vehicle-treated cells (establishes baseline cytosolic retention).

• Positive Control: Rosiglitazone (10 µM) (confirms the assay's sensitivity to a known high-affinity PPAR-γ agonist).

• Compartmental Normalization: GAPDH for the cytosolic fraction; Lamin B1 for the nuclear fraction.

Step-by-Step Methodology:

• Cell Culture: Seed HT-29 cells in 6-well plates at a density of 1×10⁶ cells/well. Culture in DMEM supplemented with 10% FBS until 80% confluence.

• Starvation: Replace with serum-free medium for 12 hours. Causality: This synchronizes the cell cycle and reduces background nuclear receptor activation caused by serum lipids.

• Treatment: Expose cells to 5-ASA hydrochloride (30 mM) for 12 hours. Include vehicle and Rosiglitazone control wells.

• Subcellular Fractionation: Lyse cells using a hypotonic buffer (10 mM HEPES, 1.5 mM MgCl₂, 10 mM KCl) containing protease inhibitors. Centrifuge at 800 × g to pellet nuclei. The supernatant is the cytosolic fraction.

• Nuclear Extraction: Resuspend the nuclear pellet in a hypertonic buffer (20 mM HEPES, 1.5 mM MgCl₂, 420 mM NaCl, 25% glycerol). Centrifuge at 14,000 × g; collect the supernatant as the nuclear fraction.

• Quantification: Resolve fractions via SDS-PAGE and Western Blotting. Probe with anti-PPAR-γ antibodies. Normalize signals against GAPDH and Lamin B1 to validate fraction purity and quantify translocation.

Protocol 2: In Vivo Validation of 5-ASA Efficacy via DSS-Induced Colitis

Objective: To evaluate the mucosal healing and anti-inflammatory efficacy of 5-ASA. Rationale: The Dextran Sulfate Sodium (DSS) model is chosen because it chemically disrupts the epithelial barrier, closely mimicking the pathogenesis of human ulcerative colitis. Recent studies demonstrate that[2].

Self-Validating Controls:

• Baseline Control: Naive mice (water only).

• Disease Control: DSS + Vehicle (confirms successful induction of colitis).

• Mechanistic Validation Control: Epithelial-specific Pparg knockout mice. Causality: If 5-ASA fails to reduce inflammation in the knockout but succeeds in the wild-type, the causality of the PPAR-γ mechanism is definitively isolated.

Step-by-Step Methodology:

• Colitis Induction: Administer 2.5% DSS (w/v) in the drinking water of C57BL/6 wild-type and Pparg knockout mice for 7 consecutive days.

• Treatment Phase: Concurrently administer 5-ASA (100 mg/kg/day) via oral gavage.

• Clinical Monitoring: Record daily Disease Activity Index (DAI) scores (weight loss, stool consistency, occult blood).

• Tissue Harvesting (Day 8): Euthanize mice. Excise the colon, measure its length (a proxy for inflammation-induced shortening), and divide into segments for histology and RNA extraction.

• Molecular Quantification: Perform RT-qPCR on colonic tissue for Tnf, Il6, and Il1b. Normalize against Actb (β-actin).

Self-validating in vivo experimental workflow for assessing 5-ASA efficacy in colitis models.

Formulation Dynamics: The Hydrochloride Salt Advantage

Why utilize 5-Aminosalicylic acid hydrochloride rather than the free base in certain experimental and clinical contexts?[3] offers specific physicochemical advantages. Free 5-ASA is amphoteric and relatively insoluble in water, which can complicate in vitro assays and specific drug delivery engineering. The hydrochloride salt enhances aqueous solubility during the initial formulation process.

However, because 5-ASA is rapidly absorbed in the proximal small intestine, advanced delivery systems—such as[4], pH-dependent polymer coatings (Eudragit), or Multi Matrix Systems (MMX)—are engineered to prevent premature dissociation. The predictable dissolution profile of the hydrochloride salt allows formulation scientists to precisely calibrate these polymer coatings, ensuring targeted release in the terminal ileum and colon where local mucosal concentrations dictate therapeutic efficacy.

References

• Intestinal antiinflammatory effect of 5-aminosalicylic acid is dependent on peroxisome proliferator–activated receptor-γ Journal of Experimental Medicine URL:[Link]

• 5-Aminosalicylic Acid Ameliorates Colitis and Checks Dysbiotic Escherichia coli Expansion by Activating PPAR-γ Signaling in the Intestinal Epithelium mBio URL:[Link]

• Mesalamine Hydrochloride | C7H8ClNO3 | CID 201587 PubChem URL: [Link]

• Synthesis and evaluation of a prodrug of 5-aminosalicylic acid for the treatment of ulcerative colitis Experimental and Therapeutic Medicine URL:[Link]

Pharmacomicrobiomics of 5-Aminosalicylic Acid: Modulating the Gut Microbiota in Inflammatory Bowel Disease

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

5-Aminosalicylic acid hydrochloride (5-ASA HCl, mesalamine) has been the cornerstone of induction and maintenance therapy for mild-to-moderate ulcerative colitis (UC) for decades. Historically, its mechanism of action was attributed exclusively to host-targeted local anti-inflammatory effects, such as the activation of peroxisome proliferator-activated receptor-gamma (PPAR-γ) and the inhibition of nuclear factor-kappa B (NF-κB) in the colonic epithelium.

However, recent high-throughput sequencing and multi-omics studies have fundamentally redefined our understanding of 5-ASA. It is now recognized as a potent modulator of the gut microbiome, and conversely, the microbiome is a primary determinant of 5-ASA pharmacokinetics and clinical efficacy[1, 5]. This whitepaper synthesizes the bidirectional relationship between 5-ASA and the gut microbiota, detailing the quantitative microbial shifts induced by the drug, the mechanisms of microbial drug inactivation, and the self-validating experimental protocols required to investigate these complex host-microbiome-drug interactions.

The Bidirectional Host-Microbiome Axis

The interaction between 5-ASA and the gut environment is highly dynamic. The drug exerts selective pressure on microbial communities, while specific bacterial taxa express enzymes that metabolize the active compound.

Microbiome-Driven Inactivation of 5-ASA

A critical challenge in UC management is that over half of patients eventually fail to respond to 5-ASA therapy. Recent metagenomic and metabolomic integrations have identified that specific gut microbes express uncharacterized acetyltransferases—specifically from the thiolase and acyl-CoA N-acyltransferase superfamilies—that actively acetylate 5-ASA into its inactive metabolite, N-acetyl-5-ASA [5]. The presence of these specific microbial thiolase sequences in a patient's baseline microbiome is epidemiologically associated with a significantly increased risk of treatment failure [5].

5-ASA as a Direct Antimicrobial Modulator

Beyond host immune modulation, 5-ASA acts directly on bacterial survival mechanisms. Mesalamine has been identified as an inhibitor of bacterial polyphosphate kinase (PPK) [6]. PPK catalyzes the synthesis of inorganic polyphosphates (polyP), which are essential for bacterial virulence, biofilm formation, and oxidative stress responses. By rapidly depleting polyP levels, 5-ASA sensitizes colonic bacteria to inflammatory oxidants (e.g., hypochlorous acid) and diminishes the capacity of pathobionts to persist in the chronically inflamed mucosal environment [6]. Furthermore, in antibiotic-treated murine models lacking endogenous flora, 5-ASA loses its ability to repair the intestinal barrier, proving that its anti-inflammatory efficacy is strictly dependent on the presence of the gut microbiota [7].

Figure 1: 5-ASA host anti-inflammatory pathways and microbial interaction mechanisms.

Quantitative Shifts in Gut Microbiota Composition

Clinical administration of 5-ASA drives profound compositional shifts in the mucosal and luminal microbiome. 16S rRNA gene sequencing of UC patients pre- and post-treatment reveals a distinct restructuring of the dysbiotic gut [8].

Furthermore, baseline microbiota composition can predict 5-ASA responsiveness. Non-responders frequently exhibit higher baseline abundances of Bacteroidetes and Firmicutes (specifically genera like Blautia, Agathobacter, and Coprococcus), alongside elevated fecal lysine and putrescine[2]. Conversely, patients exhibiting 5-ASA intolerance (characterized by adverse clinical outcomes and hospitalization) show a distinct dysbiotic signature, including a significantly higher abundance of Faecalibacterium, Streptococcus, and Clostridium compared to tolerant patients [3].

Table 1: Key Microbiota Shifts Associated with 5-ASA Treatment

Taxonomic Level	Taxon	Observed Shift	Mechanistic Implication & Clinical Relevance
Phylum	Firmicutes	Increased (Post-treatment)	Restoration of short-chain fatty acid (SCFA) producers, promoting mucosal healing and barrier integrity [8].
Phylum	Bacteroidetes	Decreased (Post-treatment)	Reduction in baseline pro-inflammatory lipopolysaccharide (LPS) load in the inflamed mucosa [8].
Phylum	Proteobacteria	Decreased (Post-treatment)	Mitigation of dysbiosis-associated pathobiont overgrowth (e.g., E. coli) [1].
Genus	Bifidobacterium	Increased (Post-treatment)	Enhances bile acid metabolism via FXR/TGR5 signaling pathways, ameliorating colitis symptoms [1].
Genus	Blautia	Elevated at Baseline	Acts as a biomarker for non-responders; high abundance correlates with 5-ASA treatment failure [2].
Genus	Streptococcus	Elevated in Intolerance	Strongly associated with 5-ASA intolerance and increased risk of hospitalization [3].

Experimental Methodologies: Investigating 5-ASA-Microbiome Interactions

To rigorously evaluate the pharmacomicrobiomics of 5-ASA, researchers must deploy self-validating systems that capture both taxonomic shifts and functional metabolic alterations. Below are two field-proven protocols designed to ensure scientific integrity and causal mapping.

Protocol 1: Multi-Omics Profiling of Microbial 5-ASA Inactivation

Purpose: To identify and quantify the specific microbial taxa and enzymes responsible for the acetylation and inactivation of 5-ASA.

• Longitudinal Fecal Sampling & Preservation:

  • Procedure: Collect fecal samples from UC patients at baseline, week 2, and week 6 post-5-ASA initiation. Immediately snap-freeze in liquid nitrogen.

  • Causality: Snap-freezing is critical. Ex vivo microbial metabolism continues at room temperature; failing to halt enzymatic activity immediately will artificially inflate N-acetyl-5-ASA levels, confounding in vivo metabolic data.

• Parallel Nucleic Acid Extraction:

  • Procedure: Perform simultaneous extraction of DNA (for metagenomics) and RNA (for metatranscriptomics) using a bead-beating mechanical lysis method to ensure the recovery of tough Gram-positive bacteria.

  • Causality: Metagenomics identifies the presence of thiolase genes, but metatranscriptomics is required to confirm their active expression in response to 5-ASA exposure [5].

• Targeted LC-MS/MS Metabolomics:

  • Procedure: Extract polar metabolites using cold methanol. Quantify the ratio of 5-ASA to N-acetyl-5-ASA using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with stable isotope-labeled internal standards.

  • Causality: 16S sequencing alone cannot prove drug inactivation. LC-MS/MS directly measures the functional endpoint of the microbial thiolase activity, validating the transcriptomic data.

Figure 2: Multi-omics workflow for identifying microbial 5-ASA inactivation.

Protocol 2: In Vitro Bacterial Polyphosphate Kinase (PPK) Inhibition Assay

Purpose: To validate the direct antimicrobial mechanism of 5-ASA independent of host immune confounding factors.

• Recombinant PPK Expression: Clone and express the ppk gene from a representative gut pathobiont (e.g., E. coli) in an expression vector. Purify the PPK enzyme using Ni-NTA affinity chromatography.

• Enzymatic Reaction Setup: Incubate the purified PPK enzyme with ATP (phosphate donor) and a polyP primer in a reaction buffer (50 mM HEPES, 40 mM ammonium sulfate, 4 mM MgCl2).

• 5-ASA Introduction: Introduce 5-ASA at varying physiological concentrations (e.g., 0.1 mM to 5 mM).

  • Causality: Testing in a cell-free system isolates the direct enzymatic inhibition of PPK by 5-ASA, proving that the reduction in bacterial persistence is a direct pharmacological effect, not a byproduct of reduced host inflammation [6].

• Fluorometric Quantification: Add DAPI (4′,6-diamidino-2-phenylindole) to the reaction. DAPI shifts its emission spectrum (to 525 nm) when bound to polyP. Measure fluorescence kinetics over 60 minutes to calculate the IC50 of 5-ASA against PPK.

Future Directions in Drug Development

The revelation that gut microbiota composition dictates 5-ASA efficacy opens new avenues for precision medicine in gastroenterology. Current drug development is pivoting toward combination therapies designed to protect 5-ASA from microbial degradation. For instance, co-administering 5-ASA with specific natural bioactive compounds or prebiotics can competitively inhibit microbial thiolases or selectively suppress the taxa responsible for drug acetylation [4]. Furthermore, screening patients for baseline microbial biomarkers (such as Blautia abundance or urinary hippurate levels) [2] will soon allow clinicians to predict 5-ASA non-responders before therapy initiation, accelerating the transition to targeted biologics when necessary.

References

• Unraveling the microbial mysteries: gut microbiota's role in ulcerative colitis. Frontiers in Cellular and Infection Microbiology. 1

• Baseline gut microbiota composition and function reflect response to 5-ASA treatment in Ulcerative Colitis. Oxford Academic (Journal of Crohn's and Colitis). 2

• 5-Aminosalicylic acid intolerance is associated with a risk of adverse clinical outcomes and dysbiosis in patients with ulcerative colitis. Intestinal Research. 3

• Advancing ulcerative colitis therapy: a review of 5-ASA synergy with traditional Chinese medicine and natural bioactive compounds. PMC. 4

• Gut Microbial Metabolism of 5-ASA Diminishes Its Clinical Efficacy in Inflammatory Bowel Disease. Nature Medicine / PMC. 5

• The anti-inflammatory drug mesalamine targets bacterial polyphosphate accumulation. Nature Microbiology / PMC.6

• 5-aminosalicylic acid alleviates colitis and protects intestinal barrier function by modulating gut microbiota in mice. PubMed. 7

• 5-Aminosalicylic Acid Alters the Gut Bacterial Microbiota in Patients With Ulcerative Colitis. Frontiers in Cellular and Infection Microbiology. 8

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An In-depth Technical Guide for the Initial Investigation of 5-Aminosalicylic Acid Hydrochloride for Neuroinflammation

Abstract

Neuroinflammation is a critical underlying pathology in a host of debilitating neurological disorders, yet therapeutic options remain limited. This guide outlines a comprehensive, phased strategy for the initial preclinical investigation of 5-Aminosalicylic acid (5-ASA) hydrochloride, a compound with a long history of use in treating peripheral inflammatory conditions, as a potential therapeutic agent for neuroinflammation. We provide the scientific rationale for this exploration, grounded in 5-ASA's known anti-inflammatory mechanisms, including peroxisome proliferator-activated receptor-gamma (PPAR-γ) agonism and inhibition of the master inflammatory regulator, Nuclear Factor-kappa B (NF-κB). This document furnishes detailed, field-proven protocols for a staged investigation, beginning with in vitro proof-of-concept studies in microglial cell lines and progressing to a validated in vivo rodent model of acute neuroinflammation. Each experimental choice is justified, and every protocol is designed as a self-validating system with requisite controls. We include templates for data presentation and visualization tools, such as signaling pathway diagrams and experimental workflows, to ensure clarity and scientific rigor throughout the discovery process.

The Imperative: Targeting Neuroinflammation

Neuroinflammation is the reactive response of the central nervous system (CNS) to various insults, including infection, trauma, and neurodegenerative disease-associated proteins.[1][2] This process is primarily orchestrated by resident immune cells of the brain, principally microglia and astrocytes.[2][3] While initially a protective mechanism, chronic or dysregulated activation of these glial cells leads to a vicious cycle of damage through the sustained release of pro-inflammatory mediators like cytokines (e.g., TNF-α, IL-6, IL-1β), chemokines, reactive oxygen species (ROS), and nitric oxide (NO).[4][5][6][7][8]

This persistent inflammatory state is a pathological hallmark in a wide spectrum of neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.[4][9] A central signaling pathway driving this process is the Nuclear Factor-kappa B (NF-κB) pathway.[10][11][12] Upon activation by stimuli such as lipopolysaccharide (LPS), NF-κB translocates to the nucleus and orchestrates the transcription of numerous pro-inflammatory genes, perpetuating the neuroinflammatory cascade.[10][12][13] Given the profound impact of neuroinflammation, identifying novel therapeutics that can safely and effectively modulate these pathways is a paramount goal in neuroscience research.

Rationale for Investigating 5-Aminosalicylic Acid (5-ASA)

5-Aminosalicylic acid (5-ASA), also known as mesalamine, is the active moiety of sulfasalazine and has been a first-line therapy for inflammatory bowel disease (IBD) for decades.[14][15][16] Its efficacy in the gut is attributed to a multi-faceted anti-inflammatory mechanism of action that holds significant promise for translation to neuroinflammatory conditions.

The primary mechanisms of interest are:

• PPAR-γ Agonism: 5-ASA and its major metabolite, N-acetyl-5-ASA, are known agonists of the peroxisome proliferator-activated receptor-gamma (PPAR-γ).[17][18][19][20] PPAR-γ is a nuclear receptor highly expressed in immune cells, and its activation exerts potent anti-inflammatory effects, in part by antagonizing the activity of pro-inflammatory transcription factors like NF-κB.[17][20][21]

• NF-κB Inhibition: 5-ASA has been shown to directly inhibit the NF-κB signaling pathway, a cornerstone of the inflammatory response in both peripheral tissues and the CNS.[18][22][23]

• Antioxidant Activity: 5-ASA is a potent scavenger of reactive oxygen species, which are key mediators of oxidative stress—a process inextricably linked to and exacerbated by neuroinflammation.[14][15][24]

The hydrochloride salt of 5-ASA is a stable, water-soluble form of the compound, making it suitable for the preparation of stock solutions for in vitro and in vivo experimental use.[16][25] The established safety profile of 5-ASA in humans for IBD provides a strong foundation for exploring its repositioning for neurological indications.

Preclinical Investigation Strategy: A Phased Approach

We propose a logical, two-phase approach, starting with targeted in vitro assays to establish proof-of-concept and elucidate the mechanism, followed by validation in a well-characterized in vivo model.

Phase 1: In Vitro Proof-of-Concept & Mechanism

Objective: To determine if 5-ASA hydrochloride exerts direct anti-inflammatory effects on microglia, the primary immune effector cells in the CNS, and to confirm its mechanism of action.

Causality Behind Experimental Choices: We use the BV-2 murine microglial cell line as it is a widely accepted and robust model for initial screening of anti-neuroinflammatory compounds.[26][27] Lipopolysaccharide (LPS), a component of Gram-negative bacteria, is used as the inflammatory stimulus because it reliably activates the TLR4/NF-κB signaling pathway in microglia, mimicking a key aspect of the neuroinflammatory response.[9][26]

Caption: Proposed Mechanism: 5-ASA HCl inhibits LPS-induced neuroinflammation.

Table 1: Example Data Summary for In Vitro Screening

Treatment Group	Cell Viability (% of Control)	NO Production (µM)	TNF-α (pg/mL)	Nos2 mRNA (Fold Change)	p-p65/p65 Ratio
Control (Untreated)	100 ± 5	1.2 ± 0.3	25 ± 8	1.0	0.1 ± 0.02
LPS (100 ng/mL)	95 ± 6	25.6 ± 2.1	3500 ± 250	50.5 ± 4.5	1.0
LPS + 5-ASA (10 µM)	98 ± 5	18.3 ± 1.5	2400 ± 210	30.1 ± 3.0	0.6 ± 0.05
LPS + 5-ASA (50 µM)	96 ± 7	9.7 ± 1.1	1100 ± 150	12.4 ± 1.8	0.3 ± 0.04

| LPS + 5-ASA + GW9662 | 94 ± 6 | 22.1 ± 2.0 | 3100 ± 280 | 45.3 ± 4.1 | 0.9 ± 0.07 |

Data are representational (Mean ± SD). A successful outcome would show a dose-dependent decrease in inflammatory markers by 5-ASA HCl, with this effect being reversed by the PPAR-γ antagonist GW9662, thus validating the mechanism.

Phase 2: In Vivo Validation

Objective: To determine if 5-ASA hydrochloride can mitigate neuroinflammation in a living organism.

Causality Behind Experimental Choices: The systemic LPS injection model in mice is a well-established and highly reproducible model of acute neuroinflammation. [3][28]A peripheral LPS challenge induces a robust inflammatory response in the brain, characterized by glial activation and cytokine production, making it ideal for testing the efficacy of systemically administered anti-inflammatory agents. [3][29][30]

Caption: Phase 2 In Vivo Experimental Timeline.

• Animals: Use male C57BL/6 mice, 8-10 weeks old. House them with a 12h light/dark cycle and ad libitum access to food and water.

• Group Allocation: Randomly assign mice to three groups (n=8-10 per group):

  • Group 1: Vehicle control (e.g., sterile saline) + Saline challenge.

  • Group 2: Vehicle control + LPS challenge.

  • Group 3: 5-ASA HCl + LPS challenge.

• Dosing:

  • Pre-treatment (Days 1-3): Administer 5-ASA HCl (e.g., 50 mg/kg, based on literature) or vehicle intraperitoneally (i.p.) once daily. [31] * Challenge (Day 4): Two hours after the final pre-treatment dose, administer LPS (1 mg/kg, i.p.) or sterile saline. [28][30]4. Tissue Collection (Day 5): 24 hours after the LPS injection, euthanize mice via CO₂ asphyxiation followed by cervical dislocation.

• Brain Processing: Perfuse animals transcardially with ice-cold PBS. Remove the brains. Hemisect the brain:

  • One hemisphere is fixed in 4% paraformaldehyde for 24 hours for immunohistochemistry.

  • The other hemisphere has the cortex and hippocampus dissected, snap-frozen in liquid nitrogen, and stored at -80°C for biochemical (ELISA) and molecular (qPCR) analyses.

• Immunohistochemistry (IHC): Stain paraffin-embedded brain sections for:

  • Iba1: A marker for microglia. Assess changes in morphology (from ramified to amoeboid) and cell number as indicators of activation. [30] * GFAP: A marker for astrocytes. Assess for astrogliosis, indicated by increased staining intensity and cell hypertrophy. [3][30]* Brain Homogenate Analysis:

  • ELISA: Homogenize brain tissue to measure protein levels of TNF-α and IL-6.

  • qPCR: Extract RNA from brain tissue to measure mRNA levels of Tnf, Il6, and Il1b.

Table 2: Example Data Summary for In Vivo Validation

Treatment Group	Iba1+ Cells (Cells/mm²) in Cortex	Brain TNF-α (pg/mg protein)	Brain Il6 mRNA (Fold Change)
Vehicle + Saline	50 ± 8	15 ± 5	1.0
Vehicle + LPS	250 ± 30	120 ± 15	45 ± 6

| 5-ASA HCl + LPS | 110 ± 20 | 55 ± 10 | 15 ± 4 |

Data are representational (Mean ± SD). A successful outcome would demonstrate that 5-ASA HCl treatment significantly reduces LPS-induced microglial activation, and suppresses the production of pro-inflammatory cytokines at both the protein and gene expression level in the brain.

Summary and Future Directions

This guide provides a structured, robust framework for the initial preclinical evaluation of 5-Aminosalicylic acid hydrochloride as a neuroinflammatory therapeutic. The successful completion of these phases would provide strong evidence for its direct anti-inflammatory effects on microglia via PPAR-γ agonism and its efficacy in a relevant in vivo model.

Positive findings would warrant progression to more complex studies, including:

• Blood-Brain Barrier Penetration: Direct measurement of 5-ASA and its metabolites in the CNS after peripheral administration.

• Chronic Neuroinflammation Models: Evaluation in models of neurodegenerative diseases (e.g., transgenic mouse models of Alzheimer's disease).

• Behavioral Assessments: Investigation of whether the observed anti-inflammatory effects translate to functional improvements in cognition or motor performance.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Studies: To establish a clear relationship between drug exposure and therapeutic effect, guiding future clinical trial design.

The repurposing of a well-established drug like 5-ASA offers a potentially accelerated path toward a novel therapy for the millions affected by neuroinflammatory disorders.

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• 22. Mesalazine–PAMAM Nanoparticles for Transporter-Independent Intracellular Drug Delivery: Cellular Uptake and Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Design and biological evaluation of mesalamine–NSAID hybrids targeting the NLRP3 inflammasome: a multi-target strategy for ulcerative colitis therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 24. The anti-oxidant properties of 5-aminosalicylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. 5-Aminosalicylic acid = 99 89-57-6 [sigmaaldrich.com]
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• 30. mdpi.com [mdpi.com]
• 31. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Comprehensive Application Note: Dextran Sulfate Sodium (DSS)-Induced Colitis Model and 5-Aminosalicylic Acid (5-ASA) Hydrochloride Intervention

Target Audience: Researchers, preclinical scientists, and drug development professionals. Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary

The Dextran Sulfate Sodium (DSS)-induced colitis model is the most widely utilized preclinical murine model for Inflammatory Bowel Disease (IBD), specifically mimicking the clinical and histological features of human ulcerative colitis (UC)[1]. 5-Aminosalicylic acid (5-ASA, mesalamine) hydrochloride is the first-line clinical standard of care for mild-to-moderate UC and serves as a highly reliable positive control in preclinical efficacy studies[2]. This application note details the mechanistic causality of 5-ASA, provides a self-validating experimental protocol, and establishes standardized benchmarking criteria for evaluating novel therapeutics against 5-ASA.

Mechanistic Overview: Causality in the DSS Model

To design robust experiments, one must understand the exact mechanisms driving both the pathology and the intervention.

Pathology: How DSS Induces Colitis

DSS acts as a chemical colitogen. When added to drinking water, the highly negatively charged sulfate groups of DSS disrupt the colonic mucosal epithelial monolayer[1]. This physical damage compromises barrier integrity, allowing luminal commensal bacteria and their antigens to translocate into the lamina propria. This triggers a massive innate immune response, characterized by the activation of macrophages, neutrophils, and the hypersecretion of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6)[3].

Intervention: Mechanism of Action of 5-ASA

Unlike classical non-steroidal anti-inflammatory drugs (NSAIDs) that act systemically via COX inhibition, 5-ASA exerts a localized, multi-pathway anti-inflammatory effect on the colonic mucosa:

• PPAR-γ Activation: 5-ASA is a direct agonist of Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ) in colonic epithelial cells. Activation induces a conformational change that promotes nuclear translocation, allowing PPAR-γ to transrepress the NF-κB signaling pathway[4][5].

• NF-κB Inhibition: By inhibiting the phosphorylation of RelA/p65, 5-ASA blocks the NF-κB cascade, halting the transcription of downstream inflammatory cytokines[2].

• Microbiome & Metabolic Modulation: 5-ASA restores epithelial hypoxia, which limits the aerobic expansion of dysbiotic bacteria (such as Escherichia coli) and modulates bile acid metabolism, fundamentally reshaping the gut microenvironment[5][6].

Caption: Molecular Mechanism of 5-ASA in Colitis Treatment.

Experimental Design and Workflow

The acute DSS model is typically executed over 7–8 days. 5-ASA is administered concurrently to evaluate its protective and therapeutic efficacy[7][8].

Caption: In Vivo Experimental Workflow for Acute DSS Colitis and 5-ASA Treatment.

Detailed Step-by-Step Protocol

Reagents and Materials

• Animals: Male C57BL/6 mice (7–9 weeks old). Causality Note: C57BL/6 mice are highly susceptible to DSS and exhibit a robust, reproducible Th1/Th17-skewed acute inflammatory response, making them ideal for this model.

• DSS Polymer: Colitogenic grade, Molecular Weight 36,000–50,000 Da. Causality Note: MW is critical. Lower MW (<30 kDa) is absorbed systemically causing hepatic/renal toxicity, while higher MW (>500 kDa) fails to penetrate the mucin layer to induce local damage.

• 5-ASA Hydrochloride: High purity (≥98%).

• Vehicle: 0.5% Carboxymethylcellulose sodium (CMC-Na) in sterile water.

Preparation of Solutions

• DSS Solution (2.5% w/v): Dissolve 2.5 g of DSS powder in 100 mL of autoclaved drinking water. Prepare fresh every 2–3 days.

• 5-ASA Suspension (100–200 mg/kg/day): Suspend 5-ASA hydrochloride in 0.5% CMC-Na.

  • Critical Causality Note: 5-ASA is highly sensitive to light and oxidation. Upon oxidation, it turns a pink/brown color, which degrades the active pharmaceutical ingredient (API) and introduces toxic byproducts. Prepare the suspension fresh daily and protect it from light.

In Vivo Execution

• Acclimation (Days -7 to 0): House mice in a specific pathogen-free (SPF) facility. Handle them daily to minimize stress-induced weight loss during the gavage period.

• Induction (Days 0 to 7): Replace standard water bottles with the 2.5% DSS solution for the disease groups. Control mice receive standard autoclaved water.

• Treatment (Days 0 to 7): Administer 5-ASA (e.g., 200 mg/kg) via oral gavage once daily (typically 10 mL/kg volume)[7]. The vehicle control group receives 0.5% CMC-Na.

• Endpoint (Day 8): Euthanize mice via CO₂ asphyxiation followed by cervical dislocation to ensure no artifacts are introduced to the colon tissue.

Daily Monitoring: Disease Activity Index (DAI)

Evaluate mice daily at the same time. The DAI is a self-validating composite score that tracks the physical manifestation of the internal mucosal damage[9][10].

• Weight Loss: Reflects systemic cachexia and dehydration.

• Stool Consistency: Reflects the failure of the colon to reabsorb water due to epithelial damage.

• Bleeding: Reflects the severity of mucosal ulceration.

Table 1: Standardized DAI Scoring System

Score	Weight Loss (%)	Stool Consistency	Occult/Gross Bleeding
0	None or Weight Gain	Normal, well-formed pellets	Negative (Hemoccult)
1	1.0% – 5.0%	Soft, formed pellets	Negative
2	5.1% – 10.0%	Pasty, semi-formed	Hemoccult Positive
3	10.1% – 15.0%	Very soft, sticky	Traces of visible blood

| 4 | > 15.0% | Watery diarrhea | Gross rectal bleeding |

Total DAI Score = Weight Loss Score + Stool Score + Bleeding Score (Max Score = 12).

Tissue Collection and Downstream Analysis

• Colon Length Measurement: Carefully excise the colon from the cecocolic junction to the anal verge. Measure the length without stretching. Causality Note: Inflammation causes thickening and shortening of the muscularis mucosae; thus, colon length is a direct, inversely proportional biomarker of inflammation severity[8].

• Histology: Flush the distal colon with cold PBS, fix in 10% neutral buffered formalin, embed in paraffin, and stain with Hematoxylin & Eosin (H&E).

• Cytokine Profiling: Snap-freeze the proximal colon in liquid nitrogen for RT-qPCR or ELISA to quantify IL-1β, IL-6, and TNF-α[11].

Data Interpretation & Expected Results

When the protocol is executed correctly, 5-ASA will act as a robust positive control, significantly rescuing the phenotype compared to the DSS-vehicle group. A failure of 5-ASA to rescue the phenotype usually indicates either DSS over-toxicity (concentration too high for the specific facility's microbiome) or 5-ASA oxidation prior to dosing.

Table 2: Expected Quantitative Outcomes (Day 8 Endpoint)

Parameter	Healthy Control	DSS + Vehicle (2.5%)	DSS + 5-ASA (200 mg/kg)
DAI Score (Total)	0	8.0 – 11.0	3.0 – 5.0
Colon Length (C57BL/6)	7.5 – 8.5 cm	4.5 – 5.5 cm	6.0 – 7.0 cm
Pro-inflammatory Cytokines	Baseline	> 5-fold increase	~ 2-fold increase
Histopathological Profile	Intact crypts, abundant goblet cells	Severe ulceration, crypt loss, massive leukocyte infiltration	Mild crypt distortion, preserved goblet cells, moderate infiltration

References

• Intestinal antiinflammatory effect of 5-aminosalicylic acid is dependent on peroxisome proliferator–activated receptor-γ. nih.gov.[Link]

• Unveiling Colitis: A Journey through the Dextran Sodium Sulfate-induced Model. oup.com.[Link]

• 5-Aminosalicylic Acid Ameliorates Colitis and Checks Dysbiotic Escherichia coli Expansion by Activating PPAR-γ Signaling in the Intestinal Epithelium. nih.gov.[Link]

• Addition of Berberine to 5-Aminosalicylic Acid for Treatment of Dextran Sulfate Sodium-Induced Chronic Colitis in C57BL/6 Mice. plos.org.[Link]

• Clinical Assessment Using Disease Activity Index in Experimental Animal Model of Inflamatory Bowel Disease Induced Dextran Sulfate Sodium. atlantis-press.com.[Link]

• The Synergistic Effects of 5-Aminosalicylic Acid and Vorinostat in the Treatment of Ulcerative Colitis. frontiersin.org.[Link]

• 5-Aminosalicylic acid ameliorates dextran sulfate sodium-induced colitis in mice by modulating gut microbiota and bile acid metabolism. nih.gov.[Link]

• Anti-inflammatory and anti-oxidant properties of Melianodiol on DSS-induced ulcerative colitis in mice. peerj.com.[Link]

• Vitexin Protects against Dextran Sodium Sulfate-Induced Colitis in Mice and Its Potential Mechanisms. acs.org.[Link]

• Astragalin Attenuates Dextran Sulfate Sodium (DSS)-Induced Acute Experimental Colitis by Alleviating Gut Microbiota Dysbiosis and Inhibiting NF-κB Activation in Mice. frontiersin.org.[Link]

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• 3. Frontiers | Astragalin Attenuates Dextran Sulfate Sodium (DSS)-Induced Acute Experimental Colitis by Alleviating Gut Microbiota Dysbiosis and Inhibiting NF-κB Activation in Mice [frontiersin.org]
• 4. Intestinal antiinflammatory effect of 5-aminosalicylic acid is dependent on peroxisome proliferator–activated receptor-γ - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. pubs.acs.org [pubs.acs.org]

Preparation of 5-Aminosalicylic acid hydrochloride stock solution for experiments

Application Notes & Protocols

Topic: Preparation of 5-Aminosalicylic Acid Hydrochloride Stock Solution for Experimental Use

Introduction: The Critical Role of a Validated 5-ASA Stock Solution

5-Aminosalicylic acid (5-ASA), also known as Mesalamine, is a cornerstone anti-inflammatory agent used in both clinical practice and basic research, particularly for inflammatory bowel diseases (IBD) like ulcerative colitis and Crohn's disease.[1][2] Its mechanism of action is complex, involving the inhibition of inflammatory mediators such as cytokines and reactive oxygen species.[3] For researchers investigating the cellular and molecular effects of 5-ASA, the preparation of a reliable, accurately concentrated, and stable stock solution is the foundational step for generating reproducible and meaningful data.

This guide provides a comprehensive, field-proven protocol for the preparation, validation, and storage of 5-Aminosalicylic acid hydrochloride (5-ASA HCl) stock solutions. As 5-ASA exhibits poor solubility in water and is susceptible to degradation, this protocol emphasizes techniques to ensure complete solubilization and maintain the integrity of the compound.[3][4][5] We move beyond a simple list of steps to explain the scientific rationale behind each procedural choice, empowering researchers to prepare high-quality stock solutions with confidence.

Physicochemical Properties & Strategic Considerations

Understanding the inherent properties of 5-ASA is paramount to handling it correctly. The compound is sensitive to light, air (oxidation), and pH, which dictates the choice of solvent and storage conditions.[3][6][7]

Property	Value	Source(s)	Significance for Protocol
Synonyms	Mesalamine, Mesalazine, 5-Amino-2-hydroxybenzoic acid	[7]	Important for literature and chemical inventory searches.
Molecular Formula	C₇H₇NO₃		Essential for calculating molarity.
Molecular Weight	153.14 g/mol		Used for all mass-to-mole conversions.
Appearance	Off-white to gray or pinkish crystalline powder.		A significant color change may indicate degradation.
Solubility	Slightly soluble in water; Soluble in dilute hydrochloric acid and alkali hydroxides.[5][8]	[5][8]	Justifies the use of HCl as the primary solvent for stock preparation.
Stability	Light and air sensitive.[6][7] Stable in acidic conditions.	[3][6][7]	Dictates the need for amber vials and inert gas overlay for long-term storage.
Storage Temperature	2-8°C (short-term); -20°C in solvent (long-term).[9]	[9]	Critical for preventing degradation and maintaining solution integrity.

Safety & Handling Precautions

As a laboratory chemical, 5-ASA HCl requires careful handling.

• Hazard Profile: May cause skin, eye, and respiratory irritation.[7][10][11]

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side-shields, and appropriate gloves.[6][12]

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhaling dust.[6][9] Avoid dust formation.[6][7]

• Disposal: Dispose of waste according to institutional and local regulations.[12]

Experimental Workflow for Stock Solution Preparation

This diagram outlines the complete workflow, from initial calculations to final validated storage, ensuring a systematic and error-free process.

Caption: Workflow for 5-ASA HCl Stock Solution Preparation and Validation.

Detailed Protocol: Preparation of a 100 mM 5-ASA HCl Stock Solution

This protocol describes the preparation of a 100 mM stock solution in 0.1 N Hydrochloric Acid, a common solvent that ensures full dissolution.[13][14]

Required Materials and Reagents

• Chemicals:

  • 5-Aminosalicylic acid hydrochloride (Purity ≥98%)

  • Hydrochloric acid (HCl), concentrated

  • Deionized (DI) or Milli-Q water

• Equipment:

  • Calibrated analytical balance

  • Glass beakers and Class A volumetric flasks (e.g., 10 mL, 50 mL)

  • Magnetic stirrer and stir bar

  • pH meter, calibrated

  • Sonicator bath (optional)

  • Sterile syringe filters (0.22 µm, PVDF or other chemically resistant membrane)

  • Amber glass vials or cryovials for storage

  • Personal Protective Equipment (PPE)

Step-by-Step Methodology

1. Prepare the Solvent (0.1 N HCl):

• Under a fume hood, add 8.3 mL of concentrated HCl (~12.1 N) to ~900 mL of DI water in a 1 L volumetric flask.

• Allow the solution to cool to room temperature, then bring the volume to exactly 1 L with DI water. Mix thoroughly.

• Causality: A 0.1 N acidic environment is crucial for protonating the amine group of 5-ASA, significantly increasing its solubility over neutral water.[5]

2. Calculate the Required Mass of 5-ASA HCl:

• Use the following formula: Mass (g) = Desired Concentration (mol/L) x Formula Weight ( g/mol ) x Volume (L)

• Example for 10 mL of 100 mM stock: Mass (g) = 0.1 mol/L x 153.14 g/mol x 0.010 L = 0.1531 g (or 153.1 mg)

3. Weigh and Dissolve the Compound:

• Accurately weigh 153.1 mg of 5-ASA HCl powder and transfer it to a 10 mL volumetric flask.

• Add approximately 7-8 mL of the 0.1 N HCl solvent.

• Cap the flask and mix by vortexing. If necessary, use a magnetic stirrer or place the flask in a sonicator bath for 5-10 minutes to facilitate complete dissolution.

• Expert Insight: Sonication can gently heat the solution, which aids solubility, but avoid prolonged heating which could degrade the compound.

4. Final Volume Adjustment and Filtration:

• Once the solid is completely dissolved, carefully add 0.1 N HCl to bring the total volume to the 10 mL mark on the volumetric flask.

• Invert the flask 10-15 times to ensure a homogenous solution.

• For applications requiring sterility or removal of any micro-particulates, filter the solution through a 0.22 µm syringe filter into a sterile container.

Quality Control and Validation: A Self-Validating System

A prepared stock is not a trusted stock until it is validated.

• Visual Inspection: The final solution should be clear and colorless to pale yellow. Any precipitates, cloudiness, or significant darkening suggests solubility issues or degradation.

• pH Measurement: Measure and record the pH of the final stock solution. This serves as a baseline for future preparations and can help troubleshoot stability issues.

• Concentration Verification (Recommended): The concentration can be confirmed using UV-Vis spectrophotometry.

  • Prepare a dilution of your stock solution in 0.1 N HCl to fall within the linear range of the spectrophotometer (e.g., a 1:1000 dilution of a 100 mM stock to get 100 µM).

  • Measure the absorbance at the maximum wavelength (λmax). In acidic solutions like 0.1 N HCl, the λmax for Mesalamine is approximately 230-232 nm.[14][15]

  • Use the Beer-Lambert law (A = εbc) with a known molar absorptivity (ε) from literature or a standard curve to verify the concentration.

Storage and Stability: Preserving Solution Integrity

Improper storage is a primary cause of experimental variability. 5-ASA is sensitive to oxidation and light.[3][6][7]

• Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the stock solution into single-use volumes in amber cryovials.

• Short-Term Storage (≤ 1 week): Store aliquots at 2-8°C, protected from light.

• Long-Term Storage (> 1 week): For maximum stability, store aliquots at -20°C or -80°C.[9] A safety data sheet for a deuterated analog suggests stability in solvent for 1 month at -20°C and 6 months at -80°C, when protected from light.[9]

• Handling During Use: When ready to use, thaw an aliquot quickly and keep it on ice. Discard any unused portion of the thawed aliquot; do not refreeze.

References

• HPLC Methods for analysis of 5-Aminosalicylic acid. HELIX Chromatography. [Link]

• High-performance liquid-chromatographic determination of 5-aminosalicylic acid and its metabolites in blood plasma. Journal of Chromatography A. [Link]

• Simple method for the determination of 5-aminosalicylic and N-acetyl-5-aminosalicylic acid in rectal tissue biopsies. PubMed. [Link]

• SPECTROPHOTOMETRIC DETERMINATION OF 5-AMINOSALICYLIC ACID IN PHARMACEUTICAL SAMPLES. ResearchGate. [Link]

• Validation of a LC method for the determination of 5-aminosalicylic acid and its metabolite in plasma and urine. PubMed. [Link]

• 5 Aminosalicylic Acid - Medication Information. Hamilton Health Sciences. [Link]

• 5-AMINOSALICYLIC ACID. Ataman Kimya. [Link]

• In vitro evaluation of mesalazine enteric-coated tablet dissolution by the reciprocating cylinder method. PMC. [Link]

• DEVELOPMENT AND EVALUATION OF MESALAMINE GASTRO-RESISTANT TABLETS. Journal of Advanced Scientific Research. [Link]

• Stability of 5-aminosalicylic Acid Suspension. PubMed. [Link]

• 5-Aminosalicylic acid - Physico-chemical Properties. ChemBK. [Link]

• Stability tests of 5-Aminosalicylic acid containing solutions and chitosan-Ca-alginate microparticles prepared by spray-drying. Farmacevtski Vestnik. [Link]

• Stability of 5-aminosalicylic acid and its metabolites in plasma at -20 degrees C. Formation of N-beta-D-glucopyranosyl-5-aminosalicylic acid. PubMed. [Link]

• Formulation And Evaluation of Colon Targeted Delivery of Mesalamine for The Treatment of Ulcerative Colitis. Quest Journals. [Link]

• Preparation of 5-aminosalicylic acid. PrepChem.com. [Link]

• 5-Aminosalicylic Acid 1.2 g and 2.5 g Enemas. U.S. Pharmacist. [Link]

• Process for Preparation of 5-Aminosalicylic Acid.
• Process for the preparation of 5-aminosalicylic acid.

• FORMULATION AND EVALUATION OF MESALAMINE DELAYED RELEASE TABLETS. IJCRT.org. [Link]

• Stability Indicating HPTLC Method for Determination of Mesalamine. International Journal of Pharmaceutical and Biological Sciences. [Link]

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Application Note: Preclinical Evaluation of 5-Aminosalicylic Acid Hydrochloride Efficacy in Colon Tissue via High-Resolution Immunofluorescence

Introduction & Mechanistic Rationale

5-Aminosalicylic acid (5-ASA, Mesalamine) is a foundational first-line therapeutic for Inflammatory Bowel Disease (IBD), including ulcerative colitis and Crohn's disease[1]. In preclinical drug development and mechanistic research, the hydrochloride salt form, 5-Aminosalicylic Acid Hydrochloride (5-ASA HCl) , is frequently utilized due to its enhanced aqueous solubility and stability for oral gavage in murine models (e.g., Dextran Sulfate Sodium [DSS]-induced colitis) [2].

Evaluating the efficacy of 5-ASA HCl requires precise spatial and cellular analysis of the colonic mucosa. Immunofluorescence (IF) staining is the gold-standard methodology for this purpose. Unlike bulk tissue assays (e.g., Western blotting or qPCR), IF provides critical spatial context, allowing researchers to quantify the exact localization of tight junction proteins (e.g., ZO-1, Occludin) and the nuclear translocation of transcription factors within the crypt architecture [3].

Mechanistically, 5-ASA HCl acts as a specific agonist for Peroxisome Proliferator-Activated Receptor Gamma (PPAR-γ) [1]. Upon activation, PPAR-γ translocates to the nucleus, where it inhibits the NF-κB pathway, thereby downregulating pro-inflammatory mediators like COX-2 and TNF-α, while simultaneously promoting epithelial barrier restoration [4].

Signaling pathway of 5-ASA HCl in colonic epithelial cells.

Experimental Design & Causality

To build a self-validating experimental system, researchers must understand the causality behind each protocol step when preparing colon tissue for IF after 5-ASA HCl treatment.

• Tissue Orientation (The "Swiss Roll" Technique): The colon is a long, heterogeneous organ. Inflammation in DSS models is often patchy and more severe in the distal colon. By longitudinally opening the colon and rolling it from the proximal to the distal end before embedding, researchers can visualize the entire colonic axis on a single slide.

• Antigen Retrieval: Formalin fixation creates methylene bridges that cross-link proteins, masking epitopes. Heat-Induced Epitope Retrieval (HIER) using a Citrate Buffer (pH 6.0) breaks these cross-links, which is strictly required for nuclear targets like PPAR-γ and NF-κB.

• Autofluorescence Quenching (Critical Step): Colonic tissue is notorious for high autofluorescence due to lipofuscin accumulation in macrophages, red blood cells, and residual microbial/dietary debris. Standard blocking buffers (BSA/Serum) do not prevent this. Applying a lipophilic dye like Sudan Black B or a commercial TrueBlack® quencher is mandatory to ensure the signal-to-noise ratio is driven by true antibody binding rather than background artifact.

Step-by-Step Immunofluorescence Protocol

Phase 1: Tissue Preparation & Sectioning

• Harvest and Clean: Euthanize the subject and rapidly excise the colon. Flush the lumen gently with ice-cold PBS to remove fecal matter.

• Swiss Rolling: Cut the colon longitudinally. Roll the tissue starting from the proximal end (cecum side) to the distal end (rectum side) using a wooden applicator stick.

• Fixation: Submerge the roll in 4% Paraformaldehyde (PFA) for 18–24 hours at 4°C. Causality: Prolonged fixation over 24 hours will over-crosslink the tissue, making antigen retrieval of delicate tight junction proteins (ZO-1) nearly impossible.

• Embedding: Transfer to 70% ethanol, process through graded alcohols and xylene, and embed in paraffin (FFPE). Section at 4–5 µm thickness onto positively charged slides.

Phase 2: Deparaffinization & Antigen Retrieval

• Deparaffinization: Bake slides at 60°C for 1 hour. Wash in xylene (3 × 5 min), followed by graded ethanol (100%, 95%, 70%, 50% for 3 min each), and rehydrate in distilled water.

• HIER: Submerge slides in boiling Sodium Citrate Buffer (10 mM Sodium Citrate, 0.05% Tween 20, pH 6.0). Maintain at a sub-boiling temperature (95–98°C) for 15 minutes. Cool at room temperature for 30 minutes.

Phase 3: Staining & Quenching (The Self-Validating System)

• Permeabilization & Blocking: Incubate sections in 0.3% Triton X-100 in PBS for 10 minutes. Block with 5% Normal Goat Serum (NGS) + 1% BSA in PBS for 1 hour at room temperature.

  • Trustworthiness Check: Always include an Isotype Control slide (incubated with non-immune IgG of the same species as the primary antibody) to rule out non-specific Fc-receptor binding by infiltrating macrophages.

• Primary Antibody Incubation: Dilute primary antibodies (e.g., Rabbit anti-PPAR-γ 1:100; Mouse anti-ZO-1 1:200) in 1% BSA/PBS. Incubate overnight at 4°C in a humidified chamber.

• Secondary Antibody Incubation: Wash slides in PBS-T (3 × 5 min). Apply fluorophore-conjugated secondary antibodies (e.g., Alexa Fluor 488 Goat anti-Rabbit; Alexa Fluor 594 Goat anti-Mouse) at 1:500 for 1 hour at room temperature in the dark.

• Autofluorescence Quenching: Apply 0.1% Sudan Black B (dissolved in 70% ethanol) for 10 minutes. Wash extensively with PBS (5 × 5 min) to remove excess dye.

• Mounting: Mount coverslips using an anti-fade mounting medium containing DAPI (for nuclear counterstaining).

Step-by-step immunofluorescence workflow for colon tissue.

Quantitative Data Presentation

When evaluating the efficacy of 5-ASA HCl, qualitative images must be translated into quantitative data. Below is a representative data structure summarizing the expected outcomes of a successful 5-ASA HCl intervention in a DSS-colitis model.

Biomarker	Target Cell Type / Localization	Vehicle Control (MFI)	DSS-Colitis (MFI)	DSS + 5-ASA HCl (MFI)	Biological Implication of 5-ASA HCl Treatment
PPAR-γ	Epithelial Cells (Nuclear/Cyto Ratio)	1.20 ± 0.15	0.45 ± 0.10	2.50 ± 0.30	Robust agonism and nuclear translocation of PPAR-γ.
ZO-1	Apical Tight Junctions	850 ± 45	210 ± 30	780 ± 55	Restoration of epithelial barrier integrity.
COX-2	Macrophages & Epithelium	120 ± 20	950 ± 85	310 ± 40	Suppression of NF-κB-mediated pro-inflammatory enzymes.
Ki-67	Crypt Base (% Positive Nuclei)	15% ± 2%	45% ± 5% (Hyperplasia)	18% ± 3%	Normalization of pathological epithelial turnover.

(Note: MFI = Mean Fluorescence Intensity. Data represents expected relative trends based on established pharmacological profiles).

References

• Rousseaux, C., Lefebvre, B., Dubuquoy, L., Lefebvre, P., Romano, O., Auwerx, J., Metzger, D., Wahli, W., Desreumaux, P., & Chamaillard, M. (2005). "Intestinal antiinflammatory effect of 5-aminosalicylic acid is dependent on peroxisome proliferator–activated receptor-γ." Journal of Experimental Medicine, 201(8), 1205–1215. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 201587, Mesalamine Hydrochloride." PubChem. URL:[Link]

• Di Maggio, I., et al. (2023). "PPAR-Gamma Orchestrates EMT, AGE, and Cellular Senescence Pathways in Colonic Epithelium and Restrains the Progression of IBDs." International Journal of Molecular Sciences, 24(10), 8961. URL:[Link]

• Li, Y., et al. (2024). "5-aminosalicylic acid alleviates colitis and protects intestinal barrier function by modulating gut microbiota in mice." European Journal of Pharmacology, 982, 176938. URL:[Link]

Application Note: Transcriptomic Profiling of 5-Aminosalicylic Acid Hydrochloride in Intestinal Epithelial Models

Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: In vitro gene expression protocols, mechanistic causality, and transcriptomic analysis of 5-ASA HCl.

Mechanistic Grounding & Experimental Rationale

5-Aminosalicylic acid hydrochloride (5-ASA HCl, mesalamine) is a first-line topical therapeutic for inflammatory bowel disease (IBD) and a chemopreventive agent against colorectal cancer. Unlike systemically absorbed NSAIDs, 5-ASA is designed to act directly on the luminal surface of the intestinal mucosa. To design a self-validating in vitro protocol, researchers must understand the causal mechanisms driving 5-ASA-induced gene expression changes.

The Causality of 5-ASA Gene Regulation

The therapeutic efficacy of 5-ASA is governed by a multi-targeted modulation of nuclear receptors, inflammatory pathways, and epigenetic regulators:

• PPAR- γ Agonism: 5-ASA acts as a direct ligand for Peroxisome Proliferator-Activated Receptor-gamma (PPAR- γ ). It promotes the receptor's nuclear translocation, altering the transcription of PPRE-driven genes necessary for mucosal healing ()[1][2].

• NF- κ B Transrepression: By activating PPAR- γ , 5-ASA transrepresses the NF- κ B (RelA/p65) pathway, potently downregulating the expression of pro-inflammatory cytokines such as IL-6, TNF- α , and MCP-1 ()[3][4].

• Prostaglandin Pathway Shift: 5-ASA suppresses the expression of Cyclooxygenase-2 (COX-2) while simultaneously upregulating 15-Hydroxyprostaglandin dehydrogenase (15-PGDH), shifting the mucosal environment from prostaglandin synthesis to degradation ()[5].

• miRNA Modulation: 5-ASA epigenetically downregulates pro-inflammatory and oncogenic microRNAs (oncomiRs), including miR-150, miR-346, and miR-125b, restoring epithelial homeostasis ()[6].

Figure 1: Molecular mechanisms of 5-ASA HCl on gene expression and mucosal healing.

Experimental Design: Justifying the Model

To ensure scientific integrity, the experimental model must accurately reflect the pharmacokinetic reality of 5-ASA.

• Cell Line Selection: Human colorectal adenocarcinoma cell lines (Caco-2 and HT-29) are the gold standard. When cultured appropriately, they spontaneously differentiate into polarized epithelial monolayers that express functional PPAR- γ and mimic the intestinal barrier ()[7][8].

• Dosing Causality (The Millimolar Imperative): Standard in vitro drug screening often utilizes micromolar ( μ M) concentrations. However, because 5-ASA acts topically in the gut, luminal concentrations in treated patients routinely reach 10 to 100 mM ()[2][9]. Utilizing 1–50 mM concentrations in vitro is not an artifact of toxicity, but a strict requirement to replicate physiological exposure.

Quantitative Data Summary: Expected Transcriptomic Shifts

The following table summarizes the expected gene expression changes in Caco-2/HT-29 models following 24–48 hours of 5-ASA HCl treatment at pharmacologically relevant doses (10–50 mM).

Target Gene / Transcript	Biological Function	Expected Fold Change (vs. Inflamed Control)	Recommended Assay
PPARG	Nuclear receptor; anti-inflammatory	Upregulated (2.0x – 3.5x)	RT-qPCR / RNA-seq
PTGS2 (COX-2)	Prostaglandin synthesis	Downregulated (< 0.5x)	RT-qPCR / Western Blot
HPGD (15-PGDH)	Prostaglandin degradation	Upregulated (> 2.0x)	RT-qPCR
IL6 / TNF	Pro-inflammatory cytokines	Downregulated (< 0.3x)	RT-qPCR / ELISA
miR-150 / miR-346	Pro-inflammatory miRNAs	Downregulated (< 0.2x)	Stem-loop RT-qPCR

Step-by-Step Experimental Protocol

Phase 1: Cell Culture and Monolayer Establishment

• Seeding: Seed Caco-2 or HT-29 cells into 6-well plates at a density of 5×105 cells/well in DMEM (Caco-2) or RPMI-1640 (HT-29) supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Differentiation: For Caco-2 cells, allow 14–21 days post-confluence for full differentiation into polarized monolayers. Replace the medium every 2–3 days.

Phase 2: Inflammatory Priming and 5-ASA HCl Treatment

Critical Note: 5-ASA HCl is light-sensitive and subject to rapid oxidation. Solutions must be prepared fresh immediately before use.

• Preparation: Dissolve 5-ASA HCl in complete culture medium to create a 100 mM stock. Crucial Step: Because the hydrochloride salt will acidify the medium, strictly adjust the pH to 7.2–7.4 using 1M NaOH prior to application to prevent pH-induced artifactual gene expression changes.

• Priming: To simulate active IBD, pre-incubate the cells in FBS-free medium containing TNF- α (5 ng/mL) or E. coli LPS (10 µg/mL) for 1 hour ()[7][8].

• Treatment: Add the neutralized 5-ASA HCl solution to achieve final well concentrations of 10 mM, 30 mM, and 50 mM. Include a vehicle control (medium only) and an inflamed control (TNF- α /LPS only).

• Incubation: Incubate the plates at 37°C in a 5% CO 2​ atmosphere for 24 to 48 hours.

Phase 3: RNA Extraction and Quality Control

• Lysis: Aspirate the medium, wash the monolayers twice with ice-cold PBS, and lyse the cells directly in the well using 1 mL of TRIzol reagent or an equivalent guanidinium thiocyanate-based lysis buffer.

• Extraction: Proceed with a standard chloroform extraction and column-based purification (e.g., RNeasy Mini Kit). Include an on-column DNase I digestion step to eliminate genomic DNA contamination.

• Quality Control: Quantify RNA yield via spectrophotometry (A260/280 ratio > 1.8). Assess RNA integrity using an Agilent Bioanalyzer; proceed only with samples exhibiting an RNA Integrity Number (RIN) ≥ 8.0.

Phase 4: Gene Expression Analysis (RT-qPCR)

• Reverse Transcription: Synthesize cDNA from 1 µg of total RNA. Note: If targeting miRNAs (e.g., miR-150), utilize specific stem-loop RT primers during this step.

• qPCR Amplification: Utilize SYBR Green or TaqMan chemistry.

  • Thermocycling: 95°C for 3 min, followed by 40 cycles of 95°C for 15 sec and 60°C for 60 sec.

• Normalization: Normalize target gene Cq​ values against a stable reference gene (e.g., ACTB or GAPDH) using the 2−ΔΔCq​ method.

Figure 2: Experimental workflow for in vitro 5-ASA gene expression profiling.

References

• Rousseaux C, Lefebvre B, Dubuquoy L, et al. "Intestinal antiinflammatory effect of 5-aminosalicylic acid is dependent on peroxisome proliferator-activated receptor-gamma." Journal of Experimental Medicine. 2005. URL:[Link]

• Pathak S, et al. "5-Aminosalicylic Acid Mediates Expression of Cyclooxygenase-2 and 15-Hydroxyprostaglandin Dehydrogenase to Suppress Colorectal Tumorigenesis." Anticancer Research. 2012. URL:[Link]

• Adamowicz M, Milkiewicz P, Kempinska-Podhorodecka A. "5-AMINOSALICYLIC ACID INHIBITS THE EXPRESSION OF ONCOmiRS AND PRO-INFLAMMATORY microRNAS: AN IN VITRO STUDY." Journal of Physiology and Pharmacology. 2021. URL:[Link]

• Dudekula S, et al. "Mesalazine–PAMAM Nanoparticles for Transporter-Independent Intracellular Drug Delivery: Cellular Uptake and Anti-Inflammatory Activity." International Journal of Nanomedicine (Taylor & Francis). 2023. URL:[Link]

• Dou W, et al. "5-aminosalicylic acid improves lipid profile in mice fed a high-fat cholesterol diet through its dual effects on intestinal PPARγ and PPARα." PLoS One. 2018. URL:[Link]

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Application Note &amp; Protocols: Deuterated 5-Aminosalicylic Acid (d-5-ASA) as a Tracer for In-Vivo Metabolic and Pharmacokinetic Studies

Introduction

5-Aminosalicylic acid (5-ASA), also known as mesalamine, is the cornerstone of therapy for inducing and maintaining remission in mild to moderate inflammatory bowel disease (IBD), particularly ulcerative colitis.[1][2] Its therapeutic efficacy is primarily driven by its local anti-inflammatory effects on the intestinal mucosa.[1] Consequently, understanding the absorption, distribution, metabolism, and excretion (ADME) of 5-ASA is critical for optimizing drug delivery, ensuring local efficacy, and minimizing systemic side effects.[3]

Stable isotope tracers, which are non-radioactive and safe for human use, offer a powerful methodology for elucidating the precise metabolic fate of drugs.[4][5] By replacing one or more hydrogen atoms with its heavier, stable isotope deuterium (²H), we create a deuterated analog (d-5-ASA) that is chemically and biologically equivalent to the parent drug but distinguishable by mass spectrometry.[6][7] This allows researchers to track the administered dose with exceptional precision, independent of any pre-existing drug levels in the body.[6]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of deuterated 5-ASA as a tracer in metabolic and pharmacokinetic (PK) studies. It combines foundational scientific principles with detailed, field-proven protocols for clinical execution and bioanalytical quantification.

Scientific Principles and Rationale

The Metabolism of 5-Aminosalicylic Acid

The primary metabolic fate of 5-ASA is N-acetylation into the inactive metabolite, N-acetyl-5-aminosalicylic acid (Ac-5-ASA).[1][3] This biotransformation is a critical step that governs the drug's systemic clearance. The process occurs rapidly during the drug's first pass through the intestinal mucosa and the liver.[3] While other minor phase II metabolites have been identified, Ac-5-ASA is the principal product.[8][9] Understanding the rate and extent of this conversion is fundamental to evaluating the bioavailability and systemic exposure of any 5-ASA formulation.

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ELISA protocol for measuring cytokines after 5-Aminosalicylic acid hydrochloride treatment

Topic: High-Sensitivity Quantification of Cytokine Modulation by 5-Aminosalicylic Acid Hydrochloride Using Enzyme-Linked Immunosorbent Assay (ELISA)

Abstract

5-Aminosalicylic acid (5-ASA), the active moiety of sulfasalazine, is a cornerstone therapy for inflammatory bowel disease (IBD).[1] Its therapeutic efficacy is largely attributed to its local anti-inflammatory effects within the intestinal mucosa, which involve the modulation of key inflammatory signaling pathways and a subsequent reduction in pro-inflammatory cytokine production.[2] This application note provides a comprehensive guide for researchers to reliably quantify changes in cytokine levels in biological samples, typically cell culture supernatants, following treatment with 5-Aminosalicylic acid hydrochloride. We detail the underlying mechanism of 5-ASA, a step-by-step sandwich ELISA protocol optimized for cytokine detection, data analysis best practices, and a robust troubleshooting guide to ensure experimental success and data integrity.

Scientific Background: The Mechanism of 5-ASA in Suppressing Cytokine Storms

5-Aminosalicylic acid does not have a single, simple mechanism of action; rather, it modulates multiple inflammatory pathways.[1][3] Understanding these pathways is critical for designing experiments and interpreting results.

• Inhibition of the NF-κB Pathway: The Nuclear Factor-kappa B (NF-κB) is a master regulator of inflammation. In inflammatory states, it translocates to the nucleus to initiate the transcription of pro-inflammatory genes, including those for Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β).[4] 5-ASA has been shown to inhibit TNF-α-induced NF-κB activity, thereby downregulating the expression of these key inflammatory cytokines.[1][5]

• Activation of PPAR-γ: A significant body of evidence points to the Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ) as a primary target for 5-ASA.[6][7] PPAR-γ is a nuclear receptor with potent anti-inflammatory properties. 5-ASA acts as a ligand for PPAR-γ, binding to and activating it.[5][7] This activation leads to the suppression of inflammatory responses, partly by antagonizing the NF-κB pathway.[1][5] The anti-inflammatory effects of 5-ASA are significantly diminished in models where PPAR-γ is absent, highlighting the importance of this pathway.[7]

• Other Mechanisms: 5-ASA also interferes with the production of prostaglandins and leukotrienes via inhibition of the cyclooxygenase (COX) and lipoxygenase pathways and can act as a scavenger of reactive oxygen species (ROS), further reducing oxidative stress and inflammation.[2][3][8]

The following diagram illustrates the primary signaling cascade influenced by 5-ASA.

Caption: 5-ASA signaling pathway in inflammation modulation.

Experimental Design and Workflow

Measuring the effect of 5-ASA on cytokine production requires a multi-stage process, from cell culture to data analysis. A typical sandwich ELISA is the gold standard for this application due to its high specificity and sensitivity, capable of detecting cytokine concentrations in the pg/mL range.[9][10]

The overall experimental workflow is depicted below.

Caption: Experimental workflow for cytokine measurement post-5-ASA treatment.

Detailed Protocols

This section provides step-by-step protocols. It is crucial to follow the specific instructions provided with your commercial ELISA kit, as incubation times and reagent concentrations may vary.[4]

Part A: Cell Culture and Treatment

This protocol assumes the use of an adherent cell line, such as RAW 264.7 macrophages or HT-29 colonic epithelial cells.

• Cell Seeding: Seed cells in a 24- or 96-well tissue culture-treated plate at a predetermined density (e.g., 2 x 10^5 cells/mL) and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.[4]

• 5-ASA Preparation: Prepare a high-concentration stock solution of 5-Aminosalicylic acid hydrochloride in a suitable solvent (e.g., DMSO or sterile PBS). Serially dilute this stock in cell culture medium to achieve the desired final concentrations.

  • Causality: The final solvent concentration should be kept low (typically <0.1%) to avoid cytotoxicity.[4] It is essential to include a "vehicle control" group that receives only the solvent at the same final concentration as the highest 5-ASA dose.

• Treatment: Carefully remove the old medium from the cells. For pre-treatment protocols, add the medium containing the various concentrations of 5-ASA (and controls) and incubate for a specified period (e.g., 2-4 hours).

• Inflammatory Stimulation: Without removing the 5-ASA-containing medium, add the inflammatory stimulus (e.g., Lipopolysaccharide (LPS) at 1 µg/mL) to all wells except the negative control.

• Incubation: Incubate the plate for the designated time to allow for cytokine production (e.g., 18-24 hours).[11] The optimal time should be determined from literature or preliminary experiments.

Part B: Sample Collection and Storage

• Centrifugation: After incubation, centrifuge the culture plate at 1000 x g for 10 minutes at 4°C to pellet the cells and any debris.[4]

• Supernatant Collection: Carefully aspirate the supernatant from each well without disturbing the cell pellet.

• Storage: The supernatant samples can be used immediately for the ELISA. If immediate analysis is not possible, aliquot the samples and store them at -80°C to prevent degradation and avoid repeated freeze-thaw cycles.[12]

Part C: Sandwich ELISA Protocol (General)

This is a general protocol. Always prioritize the manufacturer's instructions included with your specific ELISA kit.

Required Materials:

• Commercial ELISA kit for the cytokine of interest (e.g., TNF-α, IL-6)

• Samples (cell culture supernatants) and cytokine standards

• Microplate reader (450 nm)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Multi-channel pipette

Procedure:

• Reagent Preparation: Bring all reagents and samples to room temperature before use. Reconstitute standards and prepare serial dilutions as per the kit's instructions.[4] This creates the standard curve, which is essential for quantifying your results.[13]

• Plate Setup: The 96-well plate typically comes pre-coated with a capture antibody.

• Standard and Sample Addition: Add 100 µL of each standard dilution and your prepared samples to the appropriate wells. It is best practice to run all standards and samples in duplicate or triplicate to ensure statistical validity.[14][15]

• Incubation 1: Seal the plate and incubate for 1-2 hours at 37°C or as directed. This allows the cytokine in the sample to bind to the capture antibody on the plate.

• Washing: Aspirate the liquid from each well. Wash the plate 3-4 times with ~300 µL of Wash Buffer per well. After the final wash, invert the plate and tap it firmly on absorbent paper to remove any residual buffer.

  • Causality: Thorough washing is critical to remove unbound substances and reduce background noise, thereby increasing the assay's signal-to-noise ratio.[14][16]

• Detection Antibody: Add 100 µL of the biotinylated detection antibody to each well.

• Incubation 2: Seal the plate and incubate for 1 hour at 37°C. The detection antibody will bind to a different epitope on the captured cytokine.

• Washing: Repeat the wash step as described in step 5.

• Enzyme Conjugate: Add 100 µL of Streptavidin-HRP (or other enzyme conjugate) to each well.

• Incubation 3: Seal the plate and incubate for 30 minutes at 37°C. The Streptavidin-HRP will bind to the biotin on the detection antibody.

• Washing: Perform a more stringent wash, typically 5-7 times, as described in step 5.

• Substrate Addition: Add 100 µL of TMB substrate solution to each well. Incubate in the dark at room temperature for 15-30 minutes. The HRP enzyme will catalyze a color change from clear to blue.

• Stop Reaction: Add 50 µL of Stop Solution (e.g., 2N H₂SO₄) to each well. The color will change from blue to yellow.

• Absorbance Reading: Immediately read the optical density (OD) of each well at 450 nm using a microplate reader.

Data Analysis and Interpretation

• Calculate Mean Absorbance: Average the duplicate or triplicate OD readings for each standard and sample.

• Generate Standard Curve: Subtract the mean OD of the zero standard (blank) from all other readings. Plot the mean OD values for the standards on the Y-axis against their known concentrations on the X-axis.

• Curve Fitting: Use a curve-fitting model to generate the standard curve. A four-parameter logistic (4-PL) or five-parameter logistic (5-PL) model is often recommended for ELISA data as it accurately reflects the sigmoidal relationship between OD and concentration.[15][17] The coefficient of determination (R²) should be ≥0.99 for a good fit.[17]

• Calculate Sample Concentrations: Interpolate the cytokine concentration of your unknown samples from the standard curve using their mean OD values. Remember to multiply the calculated concentration by any dilution factor used during sample preparation.[14]

Parameter	Guideline/Best Practice	Rationale
Standard Curve	Run a fresh standard curve on every plate.[13][15]	Accounts for inter-assay variability in pipetting, temperature, and incubation times.[14]
Replicates	Run standards and samples in duplicate or triplicate.[14]	Improves statistical accuracy and helps identify outliers or pipetting errors.[13]
Curve Fit	Use a 4-PL or 5-PL regression model.[15]	Accurately models the non-linear, sigmoidal nature of ELISA data.
R² Value	Aim for R² ≥ 0.99.[17]	Indicates a strong correlation between the standard concentrations and their OD values.
Sample Range	Ensure sample ODs fall within the linear portion of the standard curve.[10][13]	The most accurate and reliable measurements are taken from the linear range of the curve.[13]

Troubleshooting Common ELISA Issues

Problem	Possible Cause	Recommended Solution
No/Weak Signal	A key reagent was omitted or expired.	Check that all reagents were added in the correct order and are within their expiration date.[18]
Substrate is inactive.	Use fresh substrate. Ensure H₂O₂ is added if required for TMB.
Insufficient incubation times.	Adhere to the incubation times recommended in the protocol.
High Background	Insufficient washing.	Increase the number of washes or add a 30-second soak step with wash buffer.[16][19]
Detection antibody concentration too high.	Perform a titration to determine the optimal antibody concentration.
Plate not blocked properly.	Ensure appropriate blocking buffer was used for the recommended time.[19]
High Variability	Inconsistent pipetting technique.	Ensure proper mixing of reagents and use calibrated pipettes. Change tips for each dilution.[14][19]
"Edge effect" due to uneven temperature.	Ensure uniform incubation temperature across the plate; do not stack plates.[20]
Poor Standard Curve	Improper standard dilution.	Prepare fresh standards for each assay. Ensure thorough mixing at each dilution step.[13][14]
Incorrect curve fitting model.	Use a 4-PL or 5-PL fit instead of a linear regression.[17]

References

• ELISA Troubleshooting Guide. (n.d.). Bio-Techne. [Link]

• How to Generate an ELISA Standard Curve? (2025, June 11). Beta LifeScience. [Link]

• Rousseaux, C., et al. (2005). Intestinal antiinflammatory effect of 5-aminosalicylic acid is dependent on peroxisome proliferator–activated receptor-γ. Journal of Experimental Medicine. [Link]

• Perrotta, C., et al. (2015). Five-Aminosalicylic Acid: An Update for the Reappraisal of an Old Drug. Gastroenterology Research and Practice. [Link]

• How To Perfect Your ELISA Standard Curve. (2022, July 1). Boster Bio. [Link]

• Multiplex Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human Cytokines in Culture Supernatants. (2020, September 15). NCBI. [Link]

• ELISA Data Analysis Best Practices. (2026, February 24). Biocompare. [Link]

• CYTOKINE ELISA. (2011, April 7). Bowdish Lab. [Link]

• How to Optimize an ELISA Standard Curve. (2025, May 9). Patsnap Synapse. [Link]

• Cell Culture and estimation of cytokines by ELISA. (2018, May 10). Protocols.io. [Link]

• Understanding the Mechanism of 5-ASA in Treating Colonic Inflammation. (n.d.). Gastroenterology & Hepatology. [Link]

• Greenfield, S. M., & Punchard, N. A. (1995). Mechanism of action of 5-arninosalicylic acid. Postgraduate Medical Journal. [Link]

• ELISA Tips #1: Curve fitting best practices. (n.d.). Elisakit. [Link]

• Understanding the Mechanism of 5-ASA in Treating Inflammatory Bowel Disease. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Unveiling the Unexplored Multifactorial Potential of 5-Aminosalicylic Acid in Diabetic Wound Therapy. (2024, August 1). International Journal of Molecular Sciences. [Link]

• The Ultimate Guide To Using Elisa Kits For Cytokine Detection. (2024, January 17). Biomatik. [Link]

• Greenfield, S. M., et al. (1993). Mechanism of action of 5-aminosalicylic acid and its derivatives. Alimentary Pharmacology & Therapeutics. [Link]

• ELISA Sample Preparation Guide. (n.d.). Boster Bio. [Link]

• THE EFFECT OF SULFASALAZINE AND 5-AMINOSALICYLIC ACID ON THE SECRETION OF INTERLEUKIN 8 BY HUMAN COLON MYOFIBROBLASTS. (n.d.). Journal of Physiology and Pharmacology. [Link]

• What is the mechanism of action of mesalamine (5-aminosalicylic acid)? (2025, March 3). Dr.Oracle. [Link]

• Schwab, M., et al. (2014). 5-aminosalicylic acid antineoplastic effect in the intestine is mediated by PPARγ. Carcinogenesis. [Link]

• ELISA Sample Preparation Protocol. (n.d.). CUSABIO. [Link]

• Intestinal anti-inflammatory effects of 5-ASA. (n.d.). ResearchGate. [Link]

• Effect of 5-aminosalicylic acid (5-ASA) (100 mg/kg/day, p.o.), and... (n.d.). ResearchGate. [Link]

• Use of 5-ASA in Ulcerative Colitis in the Era of Biologics. (2024, December 13). IntechOpen. [Link]

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Application Note: Multiparametric Flow Cytometry Analysis of Immune Cells Treated with 5-Aminosalicylic Acid Hydrochloride

Introduction & Mechanistic Rationale

5-Aminosalicylic acid (5-ASA, mesalamine) is a cornerstone therapeutic agent primarily utilized in the management of Inflammatory Bowel Disease (IBD)[1]. Despite its long-standing clinical use, the pleiotropic mechanisms by which 5-ASA modulates the mucosal immune system are complex and require high-dimensional single-cell analysis to fully elucidate.

As an Application Scientist, designing a robust flow cytometry assay for 5-ASA-treated cells requires an understanding of its intracellular targets. 5-ASA does not act through a single receptor; rather, it exerts its immunomodulatory effects via three primary axes:

• PPAR-γ Agonism: 5-ASA binds and activates peroxisome proliferator-activated receptor-gamma (PPAR-γ), which translocates to the nucleus and transrepresses pro-inflammatory transcription factors like NF-κB and AP-1[2][3]. This shifts macrophages away from an M1 phenotype.

• Aryl Hydrocarbon Receptor (AhR) Activation: 5-ASA acts as an AhR agonist, upregulating TGF-β production, which is critical for driving the differentiation of naive CD4+ T cells into Foxp3+ regulatory T cells (Tregs)[4][5].

• Direct ROS Scavenging: As an antioxidant, 5-ASA directly neutralizes reactive oxygen species (ROS) and reduces PI3K/Akt signaling, mitigating oxidative stress in the local microenvironment[1][6].

When utilizing 5-Aminosalicylic acid hydrochloride (5-ASA HCl) in vitro, the hydrochloride salt provides improved aqueous solubility compared to the free base. However, the acidic nature of the salt necessitates strict pH monitoring and adjustment in culture media to prevent artifactual cytotoxicity that could confound flow cytometric viability and activation readouts.

Figure 1: Mechanistic pathways of 5-ASA in immune cells driving flow cytometry marker selection.

Experimental Design & Self-Validating System

To ensure scientific integrity, every flow cytometry protocol must be a self-validating system. This means incorporating internal controls that confirm the biological effect of the drug while ruling out technical artifacts (e.g., pH-induced apoptosis).

Marker Selection Causality

• Viability Dye (e.g., Zombie Aqua / 7-AAD): Mandatory. 5-ASA HCl can lower media pH. If pH is not properly buffered, cell death increases, leading to non-specific antibody binding and false-positive intracellular staining.

• Panel 1 (Treg Induction): CD4, CD25, Foxp3. Because 5-ASA drives AhR-dependent Treg accumulation[5], Foxp3 is the definitive intracellular target.

• Panel 2 (Macrophage Polarization): CD11b, CD86 (M1), CD206 (M2), intracellular Phospho-p65 (NF-κB). 5-ASA's inhibition of NF-κB[3] should correlate temporally with a decrease in CD86 and an increase in CD206.

• Panel 3 (ROS Assessment): CellROX Green or DCFDA. 5-ASA directly scavenges ROS[6]; this serves as a rapid functional readout of drug activity prior to transcriptional changes.

Expected Quantitative Outcomes

The following table summarizes the anticipated flow cytometric shifts based on validated in vitro models treated with 1–10 mM 5-ASA[7].

Target Cell Type	Assay / Marker	Control (Stimulated)	5-ASA HCl Treated (5 mM)	Biological Causality
CD4+ T Cells	% CD25+ Foxp3+ (Tregs)	3 - 5%	10 - 15%	AhR activation and TGF-β signaling[4][5]
Macrophages	CD86 MFI (M1 Marker)	High (+++)	Low (+)	PPAR-γ mediated NF-κB transrepression[2][3]
Macrophages	CD206 MFI (M2 Marker)	Low (+)	High (+++)	Shift toward regulatory phenotype
Intestinal Monocytes	Intracellular ROS (MFI)	High (+++)	Reduced by >40%	Direct free radical scavenging by 5-ASA[6]
All Cells	Viability (% Live)	> 90%	> 85%	Confirms pH buffering was successful

Step-by-Step Methodologies

Figure 2: End-to-end experimental workflow for flow cytometric analysis of 5-ASA treated cells.

Protocol A: Preparation of 5-ASA HCl Treatment Media

Crucial Insight: 5-ASA HCl is highly acidic. Failing to buffer the media will result in rapid cell death, invalidating flow cytometry results.

• Weighing: Weigh the appropriate amount of 5-ASA HCl powder to create a 100 mM stock solution.

• Dissolution: Dissolve in complete culture media (e.g., RPMI 1640 + 10% FBS). Do not use DMSO, as 5-ASA is sufficiently soluble in aqueous solutions at working concentrations, and DMSO can independently alter macrophage polarization.

• pH Adjustment (Critical Step): The solution will turn yellow/orange and the pH will drop significantly. Carefully add 1M NaOH dropwise while monitoring with a pH meter until the pH reaches 7.35 - 7.45.

• Sterilization: Sterile filter the stock solution through a 0.22 µm syringe filter.

• Dilution: Dilute to working concentrations (typically 1 mM, 5 mM, and 10 mM)[7].

Protocol B: Macrophage Polarization & NF-κB Assessment

• Cell Seeding: Seed THP-1 monocytes or primary human PBMCs at 1×106 cells/mL. Differentiate THP-1 cells with 50 ng/mL PMA for 48 hours, followed by a 24-hour rest.

• Pre-treatment: Pre-treat cells with 5-ASA HCl (e.g., 5 mM) for 2 hours. This allows 5-ASA to enter the cell and activate PPAR-γ prior to inflammatory insult.

• Stimulation: Add 100 ng/mL LPS for 24 hours to induce an M1 phenotype.

• Harvesting: Detach cells using a non-enzymatic cell dissociation buffer (avoid Trypsin to preserve surface receptors like CD206).

• Surface Staining:

  • Wash cells in FACS Buffer (PBS + 2% FBS + 2mM EDTA).

  • Stain with Viability Dye (e.g., Zombie Aqua), anti-CD11b, anti-CD86, and anti-CD206 for 30 min at 4°C in the dark.

• Fixation/Permeabilization: Use a phosphoprotein-compatible fixation/permeabilization kit (e.g., BD Phosflow™) because standard alcohol-based perms can destroy surface fluorochromes, while mild detergent perms may not allow nuclear access for p65.

• Intracellular Staining: Stain with anti-Phospho-NF-κB p65 (Ser536) for 45 min at Room Temperature.

• Acquisition: Acquire on a flow cytometer. Gate on Live -> Single Cells -> CD11b+. Assess the ratio of CD86 to CD206, and the MFI of Phospho-p65.

Protocol C: Treg Induction Assay

• Cell Isolation: Isolate naive CD4+ T cells from PBMCs using magnetic bead separation.

• Activation & Treatment: Culture cells in plates coated with anti-CD3 (5 µg/mL) and soluble anti-CD28 (2 µg/mL). Add Treg-polarizing cytokines (TGF-β 2 ng/mL, IL-2 100 U/mL) alongside 5-ASA HCl (1-5 mM) for 72 hours. Note: 5-ASA synergizes with TGF-β via the AhR pathway to enhance Foxp3 expression[4][5].

• Surface Staining: Stain with Viability Dye, anti-CD4, and anti-CD25.

• Nuclear Permeabilization: Use a dedicated Transcription Factor Staining Buffer Set (e.g., eBioscience™ Foxp3 / Transcription Factor Staining Buffer Set). Standard intracellular perms will not adequately expose the Foxp3 nuclear epitope.

• Nuclear Staining: Stain with anti-Foxp3 for 45 min at Room Temperature.

• Acquisition: Gate on Live -> Single Cells -> CD4+. Evaluate the percentage of CD25+ Foxp3+ cells.

Data Analysis & Troubleshooting

• High Background in Intracellular Channels: 5-ASA is a fluorescent molecule itself (it has spontaneous fluorescent properties[2]). It primarily excites in the UV/Violet range and emits in the blue spectrum. Troubleshooting: Run an unstained control treated with 5-ASA to establish the baseline autofluorescence. Avoid using Violet laser fluorophores (e.g., Pacific Blue, BV421) for dim markers if high concentrations of 5-ASA are retained in the cells.

• Massive Cell Death: Verify the pH of the 5-ASA HCl media immediately before adding it to the cells. The hydrochloride salt will rapidly acidify unbuffered media, causing necrosis rather than biologically relevant apoptosis.

Sources

• 1. karger.com [karger.com]
• 2. rupress.org [rupress.org]
• 3. Five-Aminosalicylic Acid: An Update for the Reappraisal of an Old Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unveiling the Unexplored Multifactorial Potential of 5-Aminosalicylic Acid in Diabetic Wound Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Induction of Colonic Regulatory T Cells by Mesalamine by Activating the Aryl Hydrocarbon Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antioxidant Properties of Mesalamine in Colitis Inhibit Phosphoinositide 3-Kinase Signaling in Progenitor Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MESALAMINE HYDROCHLORIDE [drugs.ncats.io]

Application Note: Evaluating 5-Aminosalicylic Acid Hydrochloride (5-ASA HCl) Efficacy in 3D Intestinal Organoid Models of Inflammation

Audience: Researchers, translational scientists, and drug development professionals. Focus: Preclinical modeling of Inflammatory Bowel Disease (IBD) using 3D organoid systems.

Scientific Rationale & Mechanistic Grounding

The transition from 2D immortalized cell lines to 3D intestinal organoids (enteroids and colonoids) has revolutionized preclinical drug screening. Organoids maintain the spatial architecture, diverse cell lineages (e.g., Lgr5+ stem cells, Paneth cells, goblet cells), and functional tight junctions of the native intestinal epithelium[1].

5-Aminosalicylic acid (5-ASA, mesalamine) remains a first-line maintenance therapy for mild-to-moderate ulcerative colitis[2]. While its clinical efficacy is well-documented, investigating its direct epithelial mechanisms requires a robust in vitro model. 5-ASA exerts a multifactorial protective effect: it directly inhibits Tumor Necrosis Factor-alpha (TNF-α)-mediated activation of the NF-κB and MAPK signaling cascades, thereby disrupting the chronic inflammatory loop[3]. Furthermore, 5-ASA activates the Aryl hydrocarbon receptor (AhR) and acts as a potent scavenger of reactive oxygen species (ROS), promoting rapid mucosal restitution and the upregulation of barrier proteins like ZO-1, cadherin-17, and desmoglein-2[2][3].

Causality in Reagent Selection: Unformulated 5-ASA is a zwitterionic molecule with notoriously poor aqueous solubility at physiological pH[4]. For in vitro organoid assays, utilizing the hydrochloride salt (5-ASA HCl) is critical. The HCl salt enhances aqueous solubility, allowing researchers to dissolve the compound directly in culture media or PBS without relying on high concentrations of DMSO, which can independently induce cellular toxicity or alter stem cell differentiation profiles[2][4].

Mechanistic pathways of 5-ASA in mitigating intestinal inflammation and restoring barrier function.

Experimental Design & Self-Validating Control Matrix

To ensure that the observed phenotypic rescues are genuinely derived from 5-ASA's pharmacological action—and not an artifact of media degradation or baseline toxicity—this protocol is engineered as a self-validating system . Every experiment must run a 4-arm control matrix:

• Vehicle Control (Healthy): Establishes the baseline for organoid size, budding efficiency, and viability.

• Inflamed + Vehicle (Disease Model): Confirms that the cytokine cocktail successfully induces the IBD-like phenotype (reduced size, loss of crypt budding, increased luminal debris)[5].

• Healthy + 5-ASA HCl (Toxicity Control): Validates that the therapeutic dose of 5-ASA (e.g., 500 µM) does not intrinsically impair Lgr5+ stem cell proliferation or induce basal apoptosis[1][2][3].

• Inflamed + 5-ASA HCl (Experimental Arm): Measures the drug's capacity to rescue the disease phenotype[5].

Detailed Protocol: 5-ASA in Organoid Models

Step-by-step experimental workflow for 5-ASA efficacy testing in inflamed intestinal organoids.

Phase I: Reagent Preparation & Causality

• Extracellular Matrix (ECM): Use Matrigel or an equivalent basement membrane extract. Causality: 3D architecture requires a laminin/collagen-rich scaffold to provide the structural cues necessary for crypt-villus axis polarization[1].

• Inflammatory Cocktail: Prepare a mixture of recombinant human/mouse TNF-α (10 ng/mL), IL-1β (10 ng/mL), and IL-6 (10 ng/mL)[5]. Causality: A single cytokine often fails to fully recapitulate the multifactorial IBD microenvironment. A synergistic cocktail robustly activates both NF-κB and downstream matrix metalloproteinases (MMPs)[5][6].

• 5-ASA HCl Stock: Dissolve 5-ASA HCl in sterile PBS to a stock concentration of 200 mg/mL (approx. 1 M)[2]. Filter sterilize (0.22 µm). Prepare working concentrations in culture media ranging from 50 µM to 500 µM[5].

Phase II: Organoid Culture & Expansion (Days 0–7)

• Isolate intestinal crypts from murine models or human biopsies and embed them in 50 µL Matrigel domes in a 24-well plate[5][6].

• Allow domes to polymerize at 37°C for 15–20 minutes.

• Add 500 µL of complete organoid growth medium (e.g., IntestiCult™) per well[1][6].

• Incubate at 37°C, 5% CO₂. Perform full media changes every 48 hours until Day 7. Organoids should exhibit distinct budding (crypt domains) and a clear lumen[5].

Phase III: Induction of Inflammation & Treatment (Days 7–10)

• Day 7: Aspirate media. For the Disease Model and Experimental arms, add fresh media supplemented with the Inflammatory Cocktail (TNF-α, IL-1β, IL-6)[5].

• Concurrent Treatment: Immediately add 5-ASA HCl to the Experimental and Toxicity Control arms at the target concentration (e.g., 500 µM)[5]. Causality: Concurrent administration models the maintenance phase of IBD therapy, preventing the irreversible collapse of the organoid structure[2].

• Maintain cultures for an additional 72 hours, observing daily via phase-contrast microscopy for morphological shifts (e.g., loss of budding, darkening of the lumen indicating cell death)[2][5].

Phase IV: Downstream Assays

• Morphometric Analysis: Quantify organoid cross-sectional area and the number of buds per organoid using ImageJ. Inflamed organoids typically revert to a cystic, spherical shape[5].

• Barrier Integrity (Immunofluorescence): Fix organoids in 4% PFA. Stain for tight junction markers (ZO-1, Occludin) and E-cadherin. 5-ASA treatment should restore the continuous membrane localization of these proteins[1][5].

• Apoptosis Assay: Perform a TUNEL assay to quantify epithelial cell death induced by the cytokine cascade[1].

Quantitative Data & Expected Outcomes

The following table summarizes the expected quantitative benchmarks when utilizing 5-ASA HCl in a standardized human/murine colonoid inflammation model.

Parameter	Healthy Control (Vehicle)	Inflamed Model (Vehicle)	5-ASA Treated (Rescue)	Primary Assay Method
Organoid Size (Area)	100% (Baseline)	Decreased by ~40-50%	Restored to ~80-90%	Brightfield Microscopy & ImageJ[5]
Budding Efficiency	>80% exhibit complex crypts	<30% (Shift to cystic/spherical)	>65% exhibit rescued budding	Morphometric Analysis[5]
Barrier Integrity	Continuous ZO-1 localization	Disrupted / Leaky / Internalized	Restored ZO-1 membrane expression	Confocal Immunofluorescence[1][5]
Epithelial Apoptosis	Minimal (<5% TUNEL+)	High (>35% TUNEL+)	Significantly reduced (<15%)	TUNEL Assay / Flow Cytometry[1]
Pro-inflammatory Output	Basal secretion	Elevated (e.g., IL-8, IL-6)	Suppressed to near-basal levels	ELISA of Culture Supernatant[6]

Data Interpretation Note: While 5-ASA HCl effectively rescues morphological parameters and barrier function, it may not fully reverse all proteomic alterations induced by severe cytokine storms, highlighting its role as a maintenance therapeutic rather than an acute rescue agent for severe flares[2][5].

References

• Proteomic profile of human colon organoids: effects of a multi-mineral intervention alone and in the presence of pro-inflammatory and anti-inflammatory treatments - Frontiers.[Link]

• Unveiling the Unexplored Multifactorial Potential of 5-Aminosalicylic Acid in Diabetic Wound Therapy - PMC.[Link]

• Attenuation of Chronic Inflammation in Intestinal Organoids with Graphene Oxide-Mediated Tumor Necrosis Factor-α_Small Interfering RNA Delivery - ACS Publications.[Link]

• Characterization of Human Colon Organoids From Inflammatory Bowel Disease Patients - NIH.[Link]

• 5-Aminosalicylic Acid Distribution into the Intestinal Membrane Along the Gastrointestinal Tract After Oral Administration in Rats - MDPI.[Link]

• Protective Effect of Rosavin Against Intestinal Epithelial Injury in Colitis Mice and Intestinal Organoids - Taylor & Francis.[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Frontiers | Proteomic profile of human colon organoids: effects of a multi-mineral intervention alone and in the presence of pro-inflammatory and anti-inflammatory treatments [frontiersin.org]
• 3. Unveiling the Unexplored Multifactorial Potential of 5-Aminosalicylic Acid in Diabetic Wound Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Characterization of Human Colon Organoids From Inflammatory Bowel Disease Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: 5-Aminosalicylic Acid Hydrochloride (5-ASA HCl) Solubilization

Welcome to the Application Support Center. As researchers transition from in silico models to in vitro and in vivo assays, one of the most frequent technical hurdles encountered is the preparation of stable, high-concentration aqueous stocks of 5-Aminosalicylic acid hydrochloride (5-ASA HCl) in physiological buffers like Phosphate-Buffered Saline (PBS).

This guide is engineered to provide you with the mechanistic causality behind these solubility issues, validated troubleshooting FAQs, and self-validating experimental protocols to ensure the integrity of your downstream assays.

Quantitative Solubility Profile

To understand the behavior of 5-ASA in solution, we must first look at its pH-dependent solubility. 5-ASA is an amphoteric molecule (a zwitterion) with two distinct dissociation constants: a carboxylic acid group ( pKa1​=2.74 ) and a primary amine group ( pKa2​=5.80 ).

Because of this structure, its solubility is not linear; it follows a U-shaped curve where solubility is lowest in its neutral, zwitterionic state and highest at extreme pH values where it becomes fully ionized[1].

Table 1: pH-Dependent Aqueous Solubility Profile of 5-Aminosalicylic Acid

pH Level	Dominant Ionization State	Approx. Solubility (mg/mL)	Solubility (%)
pH 1.0	Cationic ( NH3+​ , COOH )	~5.0 mg/mL	0.5%
pH 2.0 – 5.0	Zwitterionic ( NH3+​ , COO− )	~1.0 mg/mL	0.1%
pH 6.0	Anionic transition	~2.0 mg/mL	0.2%
pH 7.0	Anionic ( NH2​ , COO− )	~5.0 mg/mL	0.5%
pH 8.0	Fully Anionic	~10.0 mg/mL	1.0%
pH 9.0	Fully Anionic	~33.0 mg/mL	3.3%

Data synthesized from established gastrointestinal solubility profiles[1].

Troubleshooting FAQs: Mechanisms & Causality

Q1: Why does my 5-ASA HCl precipitate immediately when I add it to 1X PBS (pH 7.4)? A1: This is a classic issue of buffer capacity depletion. While 5-ASA is relatively soluble at pH 7.4 (approx. 5 mg/mL)[1], you are using the hydrochloride salt form (5-ASA HCl). When dissolved, the salt dissociates, releasing stoichiometric amounts of hydrochloric acid (HCl). Standard 1X PBS has a very low phosphate buffer capacity (typically ~10 mM)[2]. If you attempt to make a 50 mM stock of 5-ASA HCl, you are introducing 50 mM of protons, which instantly overwhelms the 10 mM buffer. The pH of your microenvironment rapidly drops into the 3.0–4.5 range. At this pH, 5-ASA enters its zwitterionic state, where intermolecular hydrogen bonding outcompetes water-solute interactions, causing immediate precipitation[1].

Q2: How do I rescue a precipitated 5-ASA HCl solution without using DMSO? A2: You must artificially restore the pH of the solution to > 7.0. By titrating the cloudy suspension with 1N NaOH, you deprotonate the amine group ( pKa2​=5.80 ). As the molecule shifts from a neutral zwitterion to a negatively charged anion, electrostatic repulsion between the molecules forces them into solution, clearing the suspension[1].

Q3: My 5-ASA solution turns pink/brown after a few hours on the bench. Is it still viable for cell culture? A3: We strongly advise against using discolored solutions for sensitive cellular assays. 5-ASA is highly susceptible to auto-oxidation, particularly in neutral to alkaline aqueous environments[3]. The pink/brown color indicates the formation of oxidative degradants (such as quinone imines), which can introduce off-target toxicity or artifactual data. To prevent this, solutions must be prepared fresh, protected from light, or co-formulated with a compatible antioxidant like L-ascorbic acid[3].

Q4: What is the exact biological mechanism of 5-ASA in my cell-based inflammation assay? A4: 5-ASA exerts its anti-inflammatory effects through a dual-pathway mechanism. First, it acts as a specific agonist for Peroxisome Proliferator-Activated Receptor gamma (PPAR-γ)[4]. Activation of PPAR-γ induces its E3 ubiquitin ligase activity, which targets the NF-κB p65 subunit for degradation[4]. Second, 5-ASA directly inhibits the IKK complex, preventing the phosphorylation and subsequent nuclear translocation of NF-κB[4]. This effectively halts the transcription of downstream pro-inflammatory cytokines like TNF-α and IL-1.

Mechanism of 5-ASA mediated suppression of inflammatory cytokine production.

Validated Experimental Protocol

Preparation of a 50 mM 5-ASA HCl Stock Solution in PBS

Objective: Achieve complete dissolution of a high-concentration 5-ASA HCl stock without compromising the physiological osmolarity of the buffer, utilizing a self-validating visual clearance check.

Materials Required:

• 5-ASA HCl powder (Protect from light)

• 1X PBS (pH 7.4, sterile)

• 1N NaOH (Freshly prepared)

• L-Ascorbic Acid (Optional, for stabilization)[3]

• 0.22 µm PES syringe filter

Step-by-Step Methodology:

• Initial Dispersion: Weigh out exactly 9.48 mg of 5-ASA HCl (MW ~189.6 g/mol ) for every 1 mL of target stock volume. Transfer to a light-protected microcentrifuge tube.

• Buffer Addition: Add 0.8 mL of 1X PBS per target mL.

  • Causality Note: The solution will immediately become a cloudy, pale-pink/tan suspension. Do not discard this; the precipitation is an expected physical reaction to the localized pH drop caused by the released HCl[1].

• pH Titration (Self-Validating Step): While continuously vortexing the suspension, add 1N NaOH dropwise (typically requires 40-50 µL total per mL).

  • Validation Check: You do not strictly need a pH meter for this step. The transition from a cloudy suspension to a perfectly clear solution acts as a self-validating physical indicator. The moment the solution turns completely clear, the pH has successfully crossed the pKa2​ threshold (pH > 6.0), converting the drug to its soluble anionic form.

• Antioxidant Stabilization (Crucial for extended assays): To prevent rapid auto-oxidation in the newly neutralized solution, add L-ascorbic acid to a final concentration of 0.1% (w/v)[3].

• Volume Adjustment: Bring the final volume up to exactly 1.0 mL using 1X PBS. Verify the final pH is between 7.2 and 7.4 using a micro-pH probe.

• Sterilization: Filter the clear solution through a 0.22 µm PES membrane. Do not use Nylon filters, as they exhibit high non-specific binding for small aromatic compounds.

Workflow for overcoming 5-ASA HCl precipitation in PBS via pH modulation.

References

• [1] 5-Aminosalicylic Acid Distribution into the Intestinal Membrane Along the Gastrointestinal Tract After Oral Administration in Rats - mdpi.com. 1

• [4] Mesalamine | CAS:89-57-6 | 5-Aminosalicylic acid is an anti-inflammatory compound - biocrick.com. 4

• [3] 5-Aminosalicylic Acid 1.2 g and 2.5 g Enemas - uspharmacist.com.3

• PRODUCT MONOGRAPH Pr5-ASA (5-aminosalicylic acid) 400 mg Enteric Coated Tablets - hres.ca.

• [2] Dissolution of Commercially Available Mesalamine Formulations at Various pH Levels - nih.gov. 2

Sources

• 1. mdpi.com [mdpi.com]
• 2. Dissolution of Commercially Available Mesalamine Formulations at Various pH Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uspharmacist.com [uspharmacist.com]
• 4. Mesalamine | CAS:89-57-6 | 5-Aminosalicylic acid is an anti-inflammatory compound. | High Purity | Manufacturer BioCrick [biocrick.com]

5-Aminosalicylic acid hydrochloride interference with MTT or XTT assays

Topic: 5-Aminosalicylic Acid Hydrochloride (5-ASA HCl) Interference with Tetrazolium-Based Assays (MTT/XTT/WST)

Welcome to the Application Scientist Support Center. This guide is designed for researchers and drug development professionals encountering abnormal viability data, high background absorbance, or false-positive survival rates when testing 5-Aminosalicylic acid hydrochloride (5-ASA HCl) using MTT or XTT assays.

Below, we deconstruct the chemical causality of this interference, provide self-validating troubleshooting workflows, and outline field-proven protocols to rescue your experimental data.

Mechanistic Overview: The Chemistry of Deception

To understand why your assay is failing, we must look at the molecular interaction between the drug and the reporter dye. The MTT assay relies on the reduction of a yellow tetrazolium salt into an insoluble, purple formazan product[1]. In a healthy in vitro system, this reduction is catalyzed exclusively by mitochondrial dehydrogenases (using NADH/NADPH as cofactors)[2].

However, 5-ASA (mesalazine) is a potent antioxidant. Its therapeutic efficacy in inflammatory bowel disease relies heavily on its free radical scavenging properties, facilitated by the electron-donating phenol and amine groups on its benzene ring[3]. Because tetrazolium salts are highly susceptible to chemical reduction, 5-ASA acts as an exogenous electron donor, directly cleaving the tetrazole ring of MTT or XTT in the complete absence of living cells[4].

This non-enzymatic reduction creates a false-positive viability signal , making highly toxic concentrations of 5-ASA appear non-toxic or even proliferative[5].

Direct chemical reduction of tetrazolium salts by 5-ASA vs. enzymatic reduction.

Frequently Asked Questions (Troubleshooting)

Q: Why does my cell-free blank containing 5-ASA turn purple immediately upon adding the MTT reagent? A: This is the hallmark of direct chemical interference. The 5-ASA molecule is donating electrons directly to the MTT reagent, bypassing the cellular mitochondrial pathway. Any reducing agent (including ascorbic acid, thiols, and polyphenols) will trigger this non-enzymatic conversion[1][4].

Q: My cells look dead under the microscope, but the MTT assay shows 95% viability. Why? A: The MTT assay is measuring the chemical reactivity of the residual 5-ASA in your culture media, not the metabolic activity of your cells. Dead cells cease to reduce MTT, but the drug itself continues to generate formazan, artificially inflating the absorbance readings and masking true cytotoxicity[5].

Q: Can I just subtract the absorbance of a "Cell-Free + 5-ASA" blank from my experimental wells to correct the data? A: We strongly advise against mathematical background subtraction for high concentrations of 5-ASA. While running a cell-free control is a critical validation step[2], high doses of 5-ASA can rapidly deplete the available MTT reagent in the well. If the drug consumes the MTT, there is insufficient substrate left for the surviving cells to process, leading to non-linear kinetics and unreliable data correction.

Q: I am working with suspension cells. How can I test 5-ASA toxicity? A: Because suspension cells cannot be easily washed without centrifugation (which stresses the cells and alters metabolic readouts), you must abandon tetrazolium-based assays entirely. Switch to an ATP-based luminescence assay (e.g., CellTiter-Glo) or a membrane-integrity assay (e.g., Trypan Blue exclusion or Flow Cytometry with Propidium Iodide).

Self-Validating Experimental Protocols

To ensure scientific integrity, every assay must contain internal controls that validate the absence of chemical interference.

Protocol A: Validating 5-ASA Interference (Cell-Free Control)

Purpose: To quantify the exact baseline of non-enzymatic reduction caused by your specific 5-ASA formulation.

• Prepare a 96-well plate without seeding any cells.

• Add 100 µL of complete culture media containing the exact concentration gradient of 5-ASA used in your experiment (e.g., 0, 1, 5, 10, 50 mM).

• Incubate under standard conditions (37°C, 5% CO2) for your target exposure time.

• Add the standard volume of MTT or XTT reagent (e.g., 10 µL of 5 mg/mL MTT).

• Incubate for 2-4 hours.

• Decision Gate: If the wells containing 5-ASA show a dose-dependent increase in color (absorbance > 0.1 above the media-only control), chemical interference is confirmed. You must proceed to Protocol B or change your assay.

Protocol B: The "Wash-Out" Rescue Method for Adherent Cells

Purpose: To physically separate the reducing agent (5-ASA) from the reporter dye (MTT) while maintaining the adherent cell monolayer.

• Treat adherent cells with 5-ASA for the desired experimental duration.

• Carefully aspirate the 5-ASA-containing media from the wells. Crucial: Tilt the plate and aspirate slowly to avoid detaching apoptotic cells.

• Gently wash the cells twice with 100 µL of warm, sterile PBS (pH 7.4) to remove all residual extracellular 5-ASA.

• Add 100 µL of fresh, 5-ASA-free complete media to each well.

• Immediately add the MTT reagent and incubate for 2-4 hours.

• Solubilize the formazan crystals and read absorbance at 570 nm.

Decision tree for diagnosing and resolving 5-ASA interference in viability assays.

Quantitative Assay Compatibility Matrix

When working with strong reducing agents like 5-ASA, selecting the correct viability assay is paramount. Use the following table to select an appropriate alternative if the Wash-Out method cannot be utilized.

Assay Type	Reporter Mechanism	Susceptibility to 5-ASA	Mechanism of Interference	Recommended Action
MTT / MTS	Tetrazolium reduction	High	Direct chemical reduction of tetrazole ring by 5-ASA[1].	Use Wash-Out method or abandon.
XTT / WST-8	Tetrazolium reduction	High	Direct chemical reduction (highly sensitive due to electron coupling reagents).	Use Wash-Out method or abandon.
Resazurin (Alamar Blue)	Resazurin reduction	Moderate	5-ASA can chemically reduce resazurin to fluorescent resorufin.	Test cell-free controls; proceed with caution.
SRB (Sulforhodamine B)	Total protein staining	None	SRB binds electrostatically to basic amino acids; independent of redox state.	Highly Recommended for adherent cells.
ATP Luminescence	Luciferase / ATP	None	Measures intracellular ATP; independent of chemical redox potential.	Highly Recommended for all cell types.

Sources

• 1. clyte.tech [clyte.tech]
• 2. The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Is Your MTT Assay the Right Choice? [promega.ca]
• 5. The MTT viability assay yields strikingly false-positive viabilities although the cells are killed by some plant extracts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 5-Aminosalicylic Acid Hydrochloride (5-ASA HCl) for In Vitro Experiments

Welcome to the 5-ASA HCl In Vitro Optimization Hub. 5-Aminosalicylic acid (mesalamine) is a foundational therapeutic agent for Inflammatory Bowel Disease (IBD). However, translating its localized, luminal efficacy into reliable in vitro models requires precise control over physiochemical variables.

This guide is designed for researchers and drug development professionals. It abandons generic protocols in favor of causality-driven troubleshooting and self-validating experimental systems to ensure your data is robust, reproducible, and mechanistically sound.

Module 1: Physiochemical Properties & Reagent Preparation

FAQ 1: Why does my 5-ASA HCl culture media turn pink or brown during the 48-hour incubation, and does it affect my assay?

The Causality: 5-ASA is highly susceptible to auto-oxidation in aqueous solutions, particularly when exposed to physiological pH (7.4), light, and 37°C incubation temperatures. The molecule oxidizes into reactive quinone-imine polymers, which cause the characteristic color change. This oxidation can deplete the active drug concentration and introduce artifactual cytotoxicity via reactive oxygen species (ROS) generation. The Solution: Prepare stocks freshly before each experiment. For assays extending beyond 24 hours, the addition of a reducing agent like Dithiothreitol (DTT) can scavenge NO and prevent oxidation, preserving cell viability against artifactual apoptotic damage[1].

FAQ 2: 5-ASA HCl is causing rapid cell death in my control wells. Is the drug inherently toxic?

The Causality: The hydrochloride salt of 5-ASA releases HCl upon dissolution. At the high millimolar concentrations required for in vitro testing, this rapid influx of protons overwhelms the bicarbonate buffering capacity of standard DMEM or RPMI media, plunging the pH to toxic levels. The observed cell death is often due to acidosis, not the pharmacological action of 5-ASA. The Solution: You must actively neutralize the stock solution and utilize a strict pH-matched vehicle control to validate your findings.

Protocol 1: Self-Validating Preparation of 5-ASA HCl Stock Solution

To ensure your observed effects are strictly pharmacological, follow this self-validating preparation method:

• Dissolution: Weigh 5-ASA HCl powder and dissolve it in sterile, cell-culture-grade water to create a highly concentrated 500 mM stock.

• pH Neutralization (Critical): Titrate the stock solution dropwise with 1M NaOH while monitoring with a micro-pH meter until the solution reaches pH 7.2 – 7.4.

• Antioxidant Supplementation: Add 100 μM DTT to the stock to stabilize the compound against auto-oxidation[1].

• Sterilization: Pass the neutralized solution through a 0.22 µm PES syringe filter.

• The Self-Validation Step (Vehicle Control): Prepare a mock stock using sterile water. Add the exact same volume of 1M NaOH that was required to neutralize your 5-ASA stock. Use this as your negative control in all downstream assays to definitively rule out sodium toxicity or osmotic shock.

Module 2: Cell Line Selection & Concentration Optimization

FAQ 3: What is the biologically relevant concentration range for 5-ASA in colonic epithelial cells?

The Causality: Unlike systemic drugs that operate in the nanomolar or low micromolar range, 5-ASA is administered topically to the gut lumen, achieving exceptionally high mucosal concentrations. Therefore, in vitro assays utilizing colonic epithelial lines (like Caco-2 and HT-29) require millimolar (mM) concentrations to accurately replicate physiological exposure and trigger the appropriate nuclear receptor pathways[2].

Quantitative Data: Recommended 5-ASA Concentrations

Cell Line	Origin	Target Assay	Recommended 5-ASA Range	Key Reference
Caco-2	Human Colorectal Adenocarcinoma	Apoptosis / Proliferation	10 mM – 50 mM	3[3]
HT-29	Human Colorectal Adenocarcinoma	PPAR-γ / NF-κB Activation	10 mM – 30 mM	2[2]
Caco-2 / HT29-MTX	2D Co-culture	Barrier Integrity / Permeability	1 mM – 10 mM	4[4]

Protocol 2: Dose-Response Optimization Workflow

• Cell Seeding: Seed HT-29 or Caco-2 cells at 1×104 cells/well in a 96-well plate (for viability) or 1×106 cells/well in 6-well plates (for protein extraction). Allow 24 hours for adherence.

• Treatment Application: Dilute the neutralized 5-ASA HCl stock into complete culture media to final concentrations of 1, 10, 20, 30, and 50 mM.

• Incubation: Co-incubate cells with the drug for 24 to 48 hours at 37°C, 5% CO₂.

• Endpoint Analysis: Assess cell viability (e.g., MTT/CCK-8) to establish the maximum non-toxic concentration before proceeding to mechanistic assays.

Experimental workflow for 5-ASA HCl concentration optimization in vitro.

Module 3: Mechanistic Validation (PPAR-γ and NF-κB)

FAQ 4: How do I verify that 5-ASA is hitting its primary anti-inflammatory targets in my model?

The Causality: The therapeutic efficacy of 5-ASA is not merely a non-specific antioxidant effect. 5-ASA acts as a direct agonist for the5[5]. Upon binding, 5-ASA promotes the translocation of PPAR-γ from the cytoplasm to the nucleus. This complex subsequently inhibits the phosphorylation and transcriptional activity of NF-κB (specifically the RelA/p65 subunit), leading to a profound downregulation of pro-inflammatory cytokines[2].

The Self-Validating Protocol: To prove that your observed in vitro effects are mechanistically valid, you must build a self-validating pharmacological loop into your assay:

• Positive Control: Treat a parallel set of wells with Rosiglitazone (10 µM), a classical PPAR-γ agonist, to establish the maximum baseline activation of the pathway[3].

• Antagonist Rescue (The Validation): Pre-treat a subset of your 5-ASA wells with GW9662 (1 µM), an irreversible PPAR-γ antagonist, for 1 hour prior to adding 5-ASA. If GW9662 successfully abolishes the anti-proliferative or anti-inflammatory effects of 5-ASA, you have definitively validated that your 5-ASA concentration is operating through the correct, specific PPAR-γ dependent mechanism[3].

5-ASA mechanism of action via PPAR-γ activation and NF-κB inhibition.

References

• Source: PMC (National Institutes of Health)
• Source: PMC (National Institutes of Health)
• NO-mesalamine protects colonic epithelial cells against apoptotic damage induced by proinflammatory cytokines Source: American Journal of Physiology URL
• Source: Oxford Academic (Carcinogenesis)
• Source: PMC (National Institutes of Health)

Sources

• 1. journals.physiology.org [journals.physiology.org]
• 2. Intestinal antiinflammatory effect of 5-aminosalicylic acid is dependent on peroxisome proliferator–activated receptor-γ - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. In vitro models and ex vivo systems used in inflammatory bowel disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Unveiling the Unexplored Multifactorial Potential of 5-Aminosalicylic Acid in Diabetic Wound Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 5-Aminosalicylic Acid (5-ASA) Formulation &amp; Dissolution Analysis

Welcome to the Technical Support Center for 5-Aminosalicylic Acid (5-ASA) formulation analysis. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the complexities of in vitro dissolution testing, HPLC quantification, and formulation differentiation for mesalamine products.

5-ASA is a highly polar, easily oxidizable molecule. Its targeted delivery mechanisms require rigorous, multi-stage dissolution protocols to accurately simulate gastrointestinal transit. This guide bridges the gap between theoretical pharmacopeial monographs and practical, bench-level execution.

Part 1: Quantitative Data & Formulation Comparison

To troubleshoot release profiles, you must first understand the physicochemical triggers engineered into different commercial formulations. The table below summarizes the causality behind their specific release behaviors.

Table 1: Comparative Release Mechanisms of Commercial 5-ASA Formulations

Formulation Brand	Release Mechanism	Coating / Matrix Technology	Trigger pH	Target Delivery Site
Asacol® / Asacol® HD	pH-dependent	Eudragit-S (methacrylic acid copolymer B)	pH ≥ 7.0	Terminal ileum & colon[1]
Salofalk® / Delzicol®	pH-dependent	Eudragit-L	pH ≥ 6.0	Ileum & colon[1]
Pentasa®	Time-dependent	Ethylcellulose semipermeable microgranules	Continuous	Small intestine & colon[2]
Lialda® / Mezavant®	pH-dependent + MMX	Eudragit-S + Hydrophilic/Lipophilic matrix	pH ≥ 7.0	Entire colon (extended)[2]

Part 2: Standardized Experimental Workflow

To accurately evaluate pH-dependent 5-ASA formulations, you must employ a multi-stage dissolution test that mimics the pH gradient of the human gastrointestinal tract[3].

Caption: USP Multi-Stage Dissolution Workflow for Mesalamine Delayed-Release Tablets.

Step-by-Step Methodology: USP Multi-Stage Dissolution Protocol

Note: This protocol is a self-validating system designed to ensure coating integrity before progressing to the active release phase.

• Acid Stage (Stomach Simulation): Place the tablet in 900 mL of 0.1 N HCl (pH 1.2) at 37°C using USP Apparatus 2 (Paddles) at 50 or 100 rpm. Run for 2 hours.

  • Self-Validation Step: Remove the tablets, blot them dry with a paper towel, and weigh them. A weight gain of <5% confirms low liquid uptake, validating that the enteric coating has not been prematurely compromised[3].

• Buffer Stage 1 (Duodenum/Jejunum Simulation): Transfer the intact tablets to 900 mL of Phosphate Buffer (pH 6.0) for 1 hour.

  • Causality: Formulations like Salofalk will begin releasing here, whereas Asacol and Lialda must remain intact[4].

• Buffer Stage 2 (Terminal Ileum/Colon Simulation): Adjust the media to pH 7.2 by adding a concentrated sodium hydroxide/phosphate buffer modifier.

  • Sampling: Withdraw 10 mL aliquots at 1, 2, 4, and 8 hours. Replace with fresh 37°C media to maintain sink conditions[3].

• HPLC Quantification: Analyze filtered aliquots (0.45 µm) using a C18 column. Because 5-ASA is highly polar, use an ion-pairing agent (e.g., 4.3 g/L sodium 1-octanesulfonate) in the mobile phase adjusted to pH 2.15 with phosphoric acid. Detect via UV at 230 nm or 332 nm[3][5].

Part 3: Troubleshooting & FAQs

Q1: Why is my mesalamine tablet releasing >5% of the drug during the 0.1 N HCl acid stage?

A: Coating Compromise or Improper Hydrodynamics.

• Causality: Enteric coatings like Eudragit-S are methacrylic acid copolymers designed to remain un-ionized and insoluble at pH < 7.0[1]. Premature release indicates that the polymer film has been breached.

• Troubleshooting: Check for mechanical micro-fissures in the tablet coating prior to the test. Ensure your paddle speed is strictly calibrated. Excessive agitation can cause physical attrition of the coating.

• Validation: Run a disintegration test in 0.1 N HCl without paddles. If the tablet still swells or releases drug, the defect is in the formulation/coating process, not your dissolution hydrodynamics.

Q2: How do I differentiate the release profiles of Asacol, Pentasa, and Lialda in vitro?

A: Exploit their specific pH and matrix triggers.

• Causality:

  • Pentasa utilizes a time-dependent ethylcellulose membrane. It will show significant drug release (up to 48%) even in the pH 1.2 acid stage and pH 6.0 stage[4].

  • Asacol uses a strict pH 7.0 trigger. It will show <1% release at pH 1.2 and pH 6.0, but will rapidly "dump" its contents within 1-2 hours once adjusted to pH 7.2[4].

  • Lialda (MMX) also resists pH 1.2 and 6.0. However, at pH 7.2, its lipophilic/hydrophilic matrix swells to form a viscous gel. Instead of rapid dumping, it will exhibit a slow, zero-order extended-release profile over 6–8 hours[4].

Q3: My 5-ASA standard solutions are turning pink/brown over time, and my HPLC chromatograms show split peaks. What is the mechanism, and how do I prevent this?

A: Oxidative Self-Coupling of 5-ASA.

• Causality: 5-ASA is highly susceptible to auto-oxidation, particularly in alkaline conditions or when exposed to light and dissolved oxygen. It oxidizes into a quinone-imine intermediate, which then undergoes oxidative self-coupling to form dark, polymeric species[6].

Caption: Oxidative Degradation Pathway of 5-Aminosalicylic Acid (5-ASA).

• Troubleshooting & Prevention:

  • Prepare all stock and standard solutions in acidic diluents (e.g., 0.25 N HCl) where the amine group is protonated and less susceptible to oxidation[3].

  • Use amber volumetric flasks to block UV light.

  • Keep autosampler temperatures chilled at 4°C.

• Self-Validation: To validate the stability of your HPLC standard, inject a freshly prepared 5-ASA standard alongside a 24-hour old standard stored at room temperature in a clear flask. The emergence of a secondary peak at a higher retention time in the older sample confirms oxidative degradation, validating the necessity of your light-blocking and acidic dilution protocols[5][6].

References

• [3] Mesalamine Delayed-Release Tablets - USP-NF. United States Pharmacopeia (USP). Available at:[Link]

• [2] Switching between Three Types of Mesalazine Formulation and Sulfasalazine in Patients with Active Ulcerative Colitis. SciSpace. Available at: [Link]

• [1] What are the available mesalamine (5-aminosalicylic acid) formulations in Canada?. Dr. Oracle. Available at: [Link]

• [4] Release of 5-Aminosalicylic Acid (5-ASA) from Mesalamine Formulations at Various pH Levels. ResearchGate. Available at: [Link]

• [5] Design and validation of a robust stability-indicating reversed-phase HPLC method for quantification of mesalamine. NIH / PMC. Available at: [Link]

• [6] Oxidation of Mesalamine under Phenoloxidase- or Peroxidase-like Enzyme Catalysis. MDPI. Available at:[Link]

Sources

• 1. droracle.ai [droracle.ai]
• 2. scispace.com [scispace.com]
• 3. uspnf.com [uspnf.com]
• 4. researchgate.net [researchgate.net]
• 5. Design and validation of a robust stability-indicating reversed-phase HPLC method for quantification of mesalamine in formulated drug products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oxidation of Mesalamine under Phenoloxidase- or Peroxidase-like Enzyme Catalysis [mdpi.com]

Preventing degradation of 5-Aminosalicylic acid hydrochloride during sample storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the pervasive challenges associated with the handling and storage of 5-Aminosalicylic acid hydrochloride (5-ASA HCl, Mesalamine hydrochloride).

5-ASA is notoriously labile in aqueous solutions. To achieve reproducible analytical results, we must move beyond simply "following steps" and understand the thermodynamic and kinetic drivers of its degradation. This guide provides the mechanistic causality behind our protocols, ensuring your experimental workflows remain robust and self-validating.

Section 1: The Mechanistic Reality of 5-ASA Degradation

Q: Why do my 5-ASA HCl samples degrade so rapidly in solution, even when refrigerated? A: The primary degradation pathway for 5-ASA is not decarboxylation (as is common with its isomer 4-ASA), but rather a two-electron, two-proton electrochemical oxidation[1]. Due to its p-aminophenol-like aromatic substitution pattern, 5-ASA is highly susceptible to oxidation, forming a highly reactive intermediate known as 5-ASA-quinoneimine (5-ASA-QI)[1]. Once formed, 5-ASA-QI undergoes a rapid 1,4-Michael addition with unreacted 5-ASA molecules[2]. This cascade leads to the formation of reduced dimers and complex colored polymers, which visually manifest as pink, brown, or black discoloration in your sample vials[3].

Q: Does the hydrochloride salt form (5-ASA HCl) offer any stability advantages over free base 5-ASA? A: Yes, but it is not a complete failsafe. The primary amino group of 5-ASA has a pKa of approximately 6, the carboxylic group has a pKa of 3, and the phenolic group has a pKa of 13.9[2]. By utilizing the hydrochloride salt, the microenvironmental pH of the solution is inherently lowered. 5-ASA decomposes most rapidly under alkaline conditions that promote oxidation, and exhibits maximum stability under acidic conditions[1]. However, even in its protonated cationic form, the molecule remains vulnerable to dissolved oxygen, photolytic cleavage, and trace metal catalysis.

Primary oxidative degradation pathway of 5-ASA into colored polymers.

Section 2: Critical Sample Storage & Handling Protocols

Q: What are the absolute best practices for storing 5-ASA HCl analytical samples? A: To create a self-validating, stable analytical system, you must eliminate the triad of oxidative triggers: Oxygen, Light, and Catalytic Metal Ions[3].

Quantitative Stability Parameters for 5-ASA HCl Solutions

Parameter	Optimal Range/Condition	Mechanistic Rationale
Atmosphere	< 0.1% Oxygen (N₂/Ar purge)	Displaces dissolved oxygen, preventing the initial 2e⁻ oxidation step[3].
Light Exposure	0 Lux (Actinic/Amber glass)	UV/Vis light catalyzes free radical formation and accelerates oxidation[3].
pH	3.0 - 5.0	Acidic conditions protonate the amine, reducing electron density and oxidation potential[1].
Temperature	2°C - 8°C (Refrigerated)	Decreases the kinetic rate of the 1,4-Michael addition polymerization[3].
Additives	0.05% - 0.25% w/w Bisulfite or EDTA	Bisulfite scavenges oxygen; EDTA chelates trace Fe³⁺ which acts as a prooxidant[4].

Methodology: Preparation and Stabilization of 5-ASA HCl Samples for HPLC Analysis

This protocol ensures that your sample preparation does not inadvertently trigger the degradation cascade.

• Solvent Degassing: Sparge the extraction solvent (e.g., mobile phase or dilute HCl) with ultra-pure Nitrogen gas for at least 15 minutes to remove dissolved oxygen prior to sample introduction[3].

• Antioxidant Addition: Add a stabilizing agent such as sodium bisulfite (up to 0.25% w/w) or EDTA (0.05% w/w) to the solvent[4]. EDTA is critical because 5-ASA rapidly chelates trace ferric iron (Fe³⁺) and reduces it to ferrous iron (Fe²⁺), generating cytotoxic hydroxyl radicals that destroy the sample[5].

• Sample Dissolution: Weigh the 5-ASA HCl standard or sample into an amber volumetric flask[3]. Add the degassed solvent and sonicate in a cool water bath. Crucial: Avoid generating heat during sonication, as elevated temperatures exponentially increase oxidation rates[3].

• Headspace Purging: Before sealing the vial or flask, gently blow a stream of Argon or Nitrogen gas over the headspace to displace atmospheric air[3].

• Storage & Analysis: Store the prepared samples at 2-8°C[3]. Transfer to amber HPLC autosampler vials. Ensure the autosampler tray is temperature-controlled to 4°C. Under these optimized conditions, samples can maintain >98% potency for up to 48-72 hours[6].

• System Validation: Inject a blank of the degassed, stabilized diluent followed by a freshly prepared standard. The absence of peaks at the known retention times of 5-ASA-quinoneimine validates the inertness of your extraction system.

Section 3: Troubleshooting Common Degradation Issues

Q: My 5-ASA solution turned brown/pink during extraction. Can I still analyze it? A: No. Discoloration is the macroscopic visual indicator that 5-ASA-quinoneimine has formed and polymerized[3]. Because this process consumes the active 5-ASA molecule, your HPLC quantification will result in a falsely low potency (loss of assay)[3]. You must discard the sample, identify the oxidative trigger (usually old solvent, light exposure, or trace metals in glassware), and prepare a fresh sample using the protocol above.

Q: I am seeing secondary peaks in my HPLC chromatogram just after the main 5-ASA peak. What are they? A: These are likely the oxidized dimers or degradation products. In a stability-indicating RP-HPLC method, forced degradation studies (e.g., using 3% H₂O₂) show distinct degradation peaks[7]. If you see these in your standard samples, your storage conditions are failing. Ensure your mobile phase is properly buffered (pH 3-4) and that your sample diluent matches the mobile phase to prevent on-column degradation[3].

Troubleshooting workflow for resolving 5-ASA sample degradation issues.

Section 4: Advanced Stabilization Strategies

Q: Can I use any antioxidant to protect 5-ASA? A: No, the choice of antioxidant is highly specific. While ascorbic acid is a common antioxidant, studies have shown that it can actually mask the electrochemical signal of 5-ASA during certain analytical measurements[2]. Furthermore, excipient interactions are critical; for example, 5-ASA is known to interact with citric acid, leading to the formation of unknown degradation products and forcing the abandonment of certain formulations[8]. The most proven stabilizers for aqueous 5-ASA are metal chelators (like EDTA) and free radical terminators (like propyl gallate or bisulfites), which effectively prevent the formation of degradation products[9].

Q: How does iron contamination specifically affect 5-ASA? A: 5-ASA is a potent chelator of ferric iron (Fe³⁺). When it binds Fe³⁺, it rapidly reduces it to Fe²⁺, which subsequently reacts with available oxygen to form highly reactive hydroxyl radicals via Fenton-like chemistry[5]. These radicals then attack the 5-ASA molecule itself, causing oxidative carbohydrate degradation and lipid peroxidation in biological models[5]. This is why using high-purity, metal-free water (e.g., LC-MS grade or 18.2 MΩ·cm Milli-Q water) and passivated glassware is an absolute requirement for 5-ASA HCl stability.

Sources

• 1. Investigation of the degradation mechanism of 5-aminosalicylic acid in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. EP0279093A1 - Container for a Stabilized Aqueous Solution of 5-Aminosalicylic Acid - Google Patents [patents.google.com]
• 5. Prooxidant properties of 5-aminosalicylic acid. Possible mechanism for its adverse side effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. phmethods.net [phmethods.net]
• 7. Design and validation of a robust stability-indicating reversed-phase HPLC method for quantification of mesalamine in formulated drug products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways [scirp.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting 5-Aminosalicylic Acid (5-ASA) Plasma Artifacts

Welcome to the Bioanalytical Support Center. This guide provides advanced troubleshooting protocols for researchers and drug development professionals quantifying 5-Aminosalicylic acid (mesalamine) and its primary metabolite, N-acetyl-5-aminosalicylic acid (N-Ac-5-ASA), in human plasma using LC-MS/MS.

Because of its unique chemical structure, 5-ASA is highly unstable in biological matrices. Below are the field-proven FAQs, mechanistic explanations, and self-validating protocols to ensure scientific integrity during your pharmacokinetic assays.

The "Disappearing 5-ASA" Phenomenon (N-Glucoside Formation)

Q: Why is my 5-ASA concentration dropping during -20°C storage while N-Ac-5-ASA remains stable?

Causality & Mechanism: This is a notorious ex vivo storage artifact. During freezing (particularly at -20°C), 5-ASA undergoes a non-enzymatic, Maillard-like condensation reaction with endogenous glucose present in the plasma. This forms N-β-D-glucopyranosyl-5-aminosalicylic acid . Because LC-MS/MS methods are highly specific, this structural modification causes the parent 5-ASA peak to "disappear," leading to false-low quantifications. Tjørnelund and Hansen demonstrated that this is not a true physiological metabolite, but a reversible storage artifact [1].

Protocol: Reversal of the N-Glucoside Artifact Self-Validating Logic: The N-glycosidic bond is acid-labile. By deliberately lowering the pH prior to extraction, the artifact is quantitatively hydrolyzed back into equimolar amounts of 5-ASA and glucose, fully restoring the original sample concentration.

• Thaw frozen plasma samples strictly on wet ice.

• Aliquot 100 µL of the plasma sample into a microcentrifuge tube.

• Add 100 µL of 0.2 M Potassium Phosphate Buffer (pH 3.0) .

• Vortex gently and incubate at room temperature for exactly 30 minutes to drive the hydrolysis reaction to completion.

• Proceed with standard protein precipitation (e.g., add 600 µL of cold acetonitrile containing your isotopically labeled internal standard).

• Centrifuge at 14,000 x g for 10 minutes at 4°C and transfer the supernatant for LC-MS/MS analysis.

Oxidative Degradation (Quinone-Imine Formation)

Q: Why do my plasma samples turn pink/brown, and why is the 5-ASA peak area irreproducible across technical replicates?

Causality & Mechanism: 5-ASA contains a primary amine and a phenolic hydroxyl group in close proximity, making it an excellent electron donor but highly susceptible to auto-oxidation [2]. When exposed to oxygen or ambient light during sample processing, 5-ASA rapidly oxidizes into quinone-imine derivatives. These degradation products are responsible for the pink/brown discoloration of the plasma and the irreproducible loss of the analyte.

Protocol: Stabilization via Sacrificial Antioxidants Self-Validating Logic: Ascorbic acid acts as a sacrificial reducing agent. It preferentially scavenges peroxyl radicals and oxygen species in the matrix, maintaining 5-ASA in its reduced, quantifiable state.

• Prepare a fresh 10% (w/v) Ascorbic Acid solution in LC-MS grade water (must be prepared daily).

• Pre-aliquot 10 µL of the Ascorbic Acid solution into the empty plasma storage tubes.

• Immediately upon separating plasma from erythrocytes, transfer 100 µL of plasma into the pre-spiked tubes.

• Invert gently 3-5 times to ensure uniform distribution of the stabilizer.

• Store the stabilized plasma in amber tubes (to prevent photo-degradation) and freeze at -80°C (avoid -20°C to further minimize artifact formation).

Ex Vivo Acetylation

Q: Why are my baseline N-Ac-5-ASA levels artificially high in freshly drawn pharmacokinetic samples?

Causality & Mechanism: The primary metabolic pathway for 5-ASA is acetylation into N-Ac-5-ASA, driven by N-acetyltransferase-1 (NAT-1) [3]. Human erythrocytes (red blood cells) express high levels of NAT-1. If whole blood is left at room temperature prior to centrifugation, these intra-erythrocytic enzymes will continue to metabolize 5-ASA into N-Ac-5-ASA ex vivo. This artificially inflates the metabolite's concentration while depleting the parent drug.

Protocol: Cold-Chain Whole Blood Processing Self-Validating Logic: Enzymatic activity is temperature-dependent. A strict cold-chain immediately halts NAT-1 activity, preserving the true in vivo ratio of 5-ASA to N-Ac-5-ASA.

• Collect whole blood into pre-chilled K2EDTA vacutainers.

• Immediately submerge the tubes in an ice-water bath (0-4°C).

• Centrifuge the blood at 2,000 x g for 10 minutes at 4°C within 15 minutes of collection.

• Carefully harvest the plasma layer without disturbing the buffy coat (where NAT-1 rich cells reside) and immediately proceed to the Ascorbic Acid stabilization step.

Quantitative Data & Artifact Summary

Artifact Type	Causative Agent	Affected Analyte	Environmental Trigger	Mitigation / Rescue Strategy
N-Glucoside Formation	Plasma Glucose	5-ASA (False Decrease)	-20°C Storage	Add 0.2 M K-Phosphate Buffer (pH 3.0) prior to extraction.
Oxidative Degradation	Oxygen / Light	5-ASA (False Decrease)	Room Temp / Light Exposure	Spike plasma with 10% Ascorbic Acid; use amber tubes.
Ex Vivo Acetylation	RBC NAT-1 Enzymes	N-Ac-5-ASA (False Increase)	Delayed Centrifugation	Immediate ice-bath; 4°C centrifugation within 15 mins.

Mechanistic Workflow Diagram

Fig 1: Mechanistic pathways of 5-ASA artifact formation and corresponding stabilization protocols.

References

• Title: Stability of 5-aminosalicylic acid and its metabolites in plasma at -20 degrees C. Formation of N-beta-D-glucopyranosyl-5-aminosalicylic acid. Source: Journal of Chromatography B: Biomedical Sciences and Applications URL: [Link]

• Title: Electroanalytical Overview: The Sensing of Mesalamine (5-Aminosalicylic Acid) Source: ACS Measurement Science Au URL: [Link]

• Title: LIALDA (mesalamine) delayed-release tablets - FDA Prescribing Information Source: U.S. Food and Drug Administration (FDA) URL: [Link]

Preclinical Support Center: Overcoming Poor Oral Bioavailability of 5-ASA in Rodent Models

Advanced Troubleshooting & Protocol Guide for Drug Development Professionals

Welcome to the Technical Support Center. As researchers transition inflammatory bowel disease (IBD) therapies from in vitro assays to in vivo rodent models, 5-Aminosalicylic acid (5-ASA, mesalamine) frequently presents severe pharmacokinetic hurdles. This guide synthesizes field-proven causality, formulation strategies, and self-validating protocols to ensure your preclinical data is robust and reproducible.

Core Mechanistic FAQs: The "Why" Behind Experimental Failures

Q: Why does unformulated 5-ASA show near-zero colonic efficacy in my rodent colitis models despite high oral dosing? A: The failure is rooted in the drug's rapid proximal absorption and extensive first-pass metabolism. Although classified as a BCS Class IV drug (low solubility, low permeability), unformulated 5-ASA is extensively and rapidly absorbed (>90%) in the proximal small intestine of rats[1]. Once absorbed into the intestinal mucosa, it undergoes aggressive acetylation by N-acetyltransferase (NAT1 and NAT2) enzymes into the pharmacologically inactive metabolite N-acetyl-5-ASA (Ac-5-ASA)[1][2]. Consequently, less than 10% of the intact drug ever reaches the target colonic tissue, and absolute oral bioavailability remains extremely low (~13-15%)[1][3].

Q: Is the poor bioavailability a solubility issue or a permeability issue? A: It is a combination of both, heavily influenced by pH. 5-ASA is a zwitterionic molecule. Its solubility is higher at extreme pH levels (pH < 2 in the stomach and pH > 7) but drops significantly in the mildly acidic environment of the upper small intestine[1]. However, the massive surface area of the rodent duodenum forces rapid permeation, immediately subjecting the drug to hepatic and mucosal first-pass metabolism before it can traverse the GI tract.

Figure 1: First-pass metabolism and absorption pathway of unformulated 5-ASA in rodents.

Formulation Troubleshooting: The "How" to Fix It

Q: My pH-dependent enteric-coated 5-ASA (e.g., Eudragit S100) works in humans but fails to release in rats. What is wrong? A: You are encountering a species-specific physiological divergence. Enteric coatings like Eudragit S100 are engineered to dissolve at pH ≥ 7.0, matching the human terminal ileum. However, rats possess a large cecum that acts as a fermentation vat, producing short-chain fatty acids that drop the lower GI pH to ~5.0-6.0. The coating never experiences the required pH trigger, resulting in the intact formulation being excreted in the feces. Diagnostic Check: Always collect and visually inspect rodent fecal pellets when testing pH-dependent polymers; you will likely find your microparticles completely intact.

Q: What are the validated formulation alternatives for rodent models? A: To bypass the upper GI tract in rodents, you must rely on mechanisms independent of pH:

• Prodrugs: Molecules like Sulfasalazine or synthetic derivatives (e.g., 5-ASA-ALA) utilize azo-bonds or amide linkages. These remain stable in the upper GI and are specifically cleaved by azoreductases or amidases produced by the dense colonic microbiota[4][5].

• Polysaccharide Matrices: Compression coatings using natural polymers (e.g., guar gum, pectin) resist gastric and intestinal enzymes but are readily degraded by colonic bacterial flora[5].

• Nanocarriers: Bio-adhesive nanoparticles (e.g., Hemoglobin-conjugated 5-ASA NPs) leverage mucoadhesion to traverse the mucus layer and accumulate directly within inflamed colonic mucosa, drastically reducing the required systemic dose[6].

Figure 2: Logical relationships of formulation strategies to overcome poor 5-ASA bioavailability.

Quantitative Benchmarks & Data Interpretation

When evaluating your formulations, compare your pharmacokinetic (PK) readouts against these established preclinical benchmarks. A successful colon-targeted formulation should demonstrate low systemic Cmax for intact 5-ASA and high localized colonic tissue concentrations.

Formulation Type	Route	Typical Dose	Systemic Cmax (5-ASA)	Tmax	Absolute Bioavailability	Colonic Delivery Efficiency
Unformulated 5-ASA	Oral	20–100 mg/kg	High (Rapid spike)	~0.5 h	~13–15%	Very Low (<10%)
5-ASA-ALA (Prodrug)	Oral	50 mg/kg eq.	Undetectable	N/A	Near 0%	High (Gradual hydrolysis)
C2 Synthetic Derivative	Oral	100 mg/kg	2.5 µg/mL	~24 min	~13%	Moderate (Accumulates)
HbNPs (Nanoparticles)	Oral	50 µg/kg	Low	Delayed	Low	Very High (Mucoadhesive)

Data synthesized from established rodent PK models[3][4][6].

Validated Experimental Workflows

To ensure trustworthiness, every protocol must be a self-validating system. The following methodologies incorporate internal controls to prevent false positives caused by extraction failures or ex vivo degradation.

Protocol A: Dual-Analyte LC-MS/MS Pharmacokinetic Profiling

This workflow measures systemic exposure to confirm that upper GI absorption has been successfully bypassed.

• Animal Preparation: Fast Wistar or Sprague-Dawley rats for 12 hours prior to dosing (water ad libitum).

  • Causality: 5-ASA absorption and GI transit times are highly sensitive to gastric contents. Fasting synchronizes gastric emptying, drastically reducing intra-cohort PK variability.

• Dosing & Internal Control: Administer the targeted formulation via oral gavage.

  • Self-Validating Step: You must include a parallel intravenous (IV) control group dosed with unformulated 5-ASA (e.g., 10 mg/kg). Without an IV baseline, you cannot accurately calculate clearance rates or absolute oral bioavailability.

• Blood Sampling: Collect 200 µL of blood from the jugular vein at 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours into K2EDTA tubes. Centrifuge immediately at 13,000 × g for 5 mins at 4°C to separate plasma.

• Sample Processing: Mix 100 µL of plasma with 400 µL of ice-cold methanol containing an internal standard (e.g., N-Acetyl mesalamine D3). Vortex for 5 minutes, centrifuge, and dry the supernatant under nitrogen[2][4].

• LC-MS/MS Quantification: Analyze using a C18 column with an isocratic mobile phase (e.g., 10 mM ammonium acetate:methanol 85:15 v/v)[2].

  • Self-Validating Step: Quantify both intact 5-ASA and N-acetyl-5-ASA. If the Ac-5-ASA metabolite is absent from your readouts, your extraction protocol has failed. Extensive first-pass acetylation is obligatory in rodents; its absence indicates an analytical error, not a biological phenomenon[1][2].

Figure 3: Experimental workflow for 5-ASA pharmacokinetic profiling in rodent models.

Protocol B: Colonic Tissue Distribution Assessment

Systemic PK does not equal local efficacy. You must prove the drug reached the target tissue.

• Tissue Harvesting: Euthanize rats at the expected colonic Tmax (usually 6–8 hours post-dose for delayed-release formulations). Isolate the colon and flush gently with ice-cold PBS to remove luminal contents and feces.

• Homogenization: Weigh the tissue and homogenize in 4 volumes of acidified methanol (0.1% formic acid).

  • Causality: 5-ASA is highly susceptible to ex vivo oxidation. Acidifying the extraction solvent stabilizes the zwitterion and prevents degradation during mechanical processing.

• Recovery Validation:

  • Self-Validating Step: Spike a known concentration of 5-ASA into a blank, untreated colon tissue sample before homogenization to calculate your recovery rate. If recovery is <80%, your extraction solvent is failing to overcome tissue protein binding, and your experimental readouts will falsely suggest poor formulation delivery.

• Analysis: Centrifuge the homogenate at 15,000 × g for 15 mins at 4°C and analyze the supernatant via LC-MS/MS.

Sources

• 1. 5-Aminosalicylic Acid Distribution into the Intestinal Membrane Along the Gastrointestinal Tract After Oral Administration in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Pharmacokinetics in Wistar Rats of 5-[(4-Carboxybutanoyl)Amino]-2-Hydroxybenzoic Acid: A Novel Synthetic Derivative of 5-Aminosalicylic Acid (5-ASA) with Possible Anti-Inflammatory Activity | PLOS One [journals.plos.org]
• 4. Synthesis and evaluation of a prodrug of 5-aminosalicylic acid for the treatment of ulcerative colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Minimizing off-target effects of 5-Aminosalicylic acid hydrochloride in cell culture

Technical Support Center: Minimizing Off-Target Effects of 5-Aminosalicylic Acid Hydrochloride in Cell Culture

Welcome to the Application Support Center. 5-Aminosalicylic acid (5-ASA, Mesalamine) is a first-line therapeutic for Inflammatory Bowel Disease (IBD) that primarily exerts its anti-inflammatory effects by acting as an agonist for Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ)[1]. However, utilizing the hydrochloride salt form (5-ASA HCl) in in vitro cell culture introduces significant biochemical challenges. Due to its redox instability, pH-altering properties, and dose-dependent promiscuity, researchers frequently encounter confounding off-target effects such as direct Reactive Oxygen Species (ROS) scavenging, Cyclooxygenase-2 (COX-2) inhibition, and Aryl hydrocarbon Receptor (AhR) activation[2][3].

This guide provides causal troubleshooting, self-validating protocols, and specific Q&A to help you isolate true PPAR-γ-mediated mechanisms from off-target artifacts.

Mechanistic Profiling: Target vs. Off-Target Pathways

To successfully design your assays, you must understand how 5-ASA partitions between its primary target and off-target pathways based on concentration and chemical environment.

5-ASA primary PPAR-γ signaling vs. dose-dependent off-target pathways.

Frequently Asked Questions (FAQs)

Q: Why does my cell culture media turn dark brown after adding 5-ASA HCl, and how does this affect my data? A: The darkening of the media is a visual indicator of auto-oxidation. The amino group of 5-ASA is highly susceptible to oxidation in oxygen-rich, aqueous environments (like standard incubators). When 5-ASA oxidizes, it forms reactive quinone-imine intermediates. These intermediates act as direct chemical ROS scavengers[2]. If your readout is oxidative stress or inflammation, this chemical scavenging will artificially suppress ROS levels independently of cellular signaling, creating a false-positive "anti-inflammatory" result. Solution: Prepare solutions fresh, protect from light, and use deoxygenated vehicles.

Q: I am treating HT-29 cells with 1 mM 5-ASA but seeing no anti-inflammatory response. Should I increase the dose to 30 mM? A: Increasing the dose beyond 10 mM is strongly discouraged if you are studying specific receptor pathways. At concentrations >10 mM, 5-ASA directly suppresses COX-2 and 15-PGDH expression through off-target mechanisms[3]. The lack of response at 1 mM is likely due to N-acetyltransferase 1 (NAT1). Intestinal epithelial cells express NAT1, which rapidly acetylates 5-ASA into N-acetyl-5-ASA, a metabolite that cannot activate PPAR-γ[4]. Solution: Instead of increasing the dose to non-physiological levels, pulse-treat your cells or quantify intracellular N-acetyl-5-ASA via LC-MS to confirm drug metabolism.

Q: How do I differentiate true PPAR-γ-mediated effects from off-target ROS scavenging or AhR activation? A: You must implement a self-validating experimental design using a specific PPAR-γ antagonist (e.g., GW9662 or T0070907). If you co-administer 5-ASA and GW9662, the PPAR-γ receptor is blocked. If your anti-inflammatory effect (e.g., NF-κB inhibition) disappears, the effect was strictly on-target. If the anti-inflammatory effect persists despite PPAR-γ blockade, you are observing an off-target artifact (such as direct ROS scavenging or AhR pathway cross-talk)[1][2].

Q: My cells are dying rapidly after adding 30 mM 5-ASA HCl. Is 5-ASA cytotoxic? A: 5-ASA itself is generally well-tolerated, but the hydrochloride salt is the culprit. Adding high millimolar concentrations of a hydrochloride salt to standard DMEM or RPMI overwhelms the bicarbonate buffering system, causing a rapid drop in pH. This acidic microenvironment induces severe cellular stress and apoptosis independently of the drug's pharmacological action. Solution: You must titrate the pH of your 5-ASA stock solution to 7.2–7.4 using NaOH prior to adding it to your cells.

Quantitative Data Summary

To aid in experimental design, the following table summarizes the critical quantitative thresholds and properties of 5-ASA in in vitro systems.

Parameter	Value / Threshold	Mechanistic Implication
Target Concentration (PPAR-γ)	1 mM – 5 mM	Optimal range for specific PPAR-γ activation without overwhelming off-target pathways[1].
Off-Target Threshold (COX-2)	> 10 mM	Concentrations above this threshold directly suppress COX-2 independent of PPAR-γ[3].
Cellular Inactivation (NAT1)	Variable by cell line	HT-29 and Caco-2 cells rapidly convert 5-ASA to inactive N-acetyl-5-ASA via NAT1[4].
Media pH Shift (HCl Salt)	Drops to pH < 6.0 at 30 mM	Unbuffered 5-ASA HCl induces acidic stress; requires active pH adjustment to 7.2-7.4.

Experimental Protocol: Self-Validating 5-ASA Application Workflow

To ensure scientific integrity, every in vitro assay using 5-ASA HCl must control for oxidation, pH shifts, and receptor specificity. The following step-by-step methodology is designed as a self-validating system.

Experimental workflow for validating PPAR-γ specific 5-ASA effects.

Step-by-Step Methodology:

Step 1: Preparation of the Stock Solution Causality: 5-ASA is prone to rapid auto-oxidation.

• Weigh the required amount of 5-ASA HCl powder immediately before the experiment. Do not use pre-weighed aliquots that have been exposed to air.

• Dissolve in complete cell culture media (or a suitable deoxygenated vehicle) to create a 50 mM stock.

• Wrap the conical tube in aluminum foil to prevent light-catalyzed degradation.

Step 2: pH Neutralization Causality: The HCl salt releases protons, causing acidic cellular stress that confounds anti-inflammatory readouts.

• Insert a sterile micro-pH probe into the stock solution.

• Carefully titrate with 1M NaOH dropwise until the pH reaches exactly 7.2 – 7.4.

• Sterile filter the neutralized solution through a 0.22 µm PES membrane.

Step 3: Self-Validating Cellular Treatment Causality: Isolating PPAR-γ agonism from direct ROS scavenging or AhR cross-talk[1][2].

• Seed your intestinal epithelial cells (e.g., HT-29) in a multi-well plate.

• Divide the plate into four critical groups:

  • Group A: Vehicle Control (pH matched).

  • Group B: 5-ASA alone (e.g., 5 mM).

  • Group C: GW9662 alone (PPAR-γ antagonist, typically 1-10 µM).

  • Group D: 5-ASA (5 mM) + GW9662 (1-10 µM).

• Pre-treat Groups C and D with GW9662 for 1 hour prior to adding 5-ASA to ensure complete receptor blockade.

• Add 5-ASA to Groups B and D. Incubate for the desired time (e.g., 12-24 hours)[1].

Step 4: Data Interpretation Analyze your downstream target (e.g., NF-κB nuclear translocation or IL-6 secretion). If Group B shows reduced inflammation but Group D (antagonist + drug) shows baseline inflammation, your protocol has successfully validated a PPAR-γ-dependent mechanism. If Group D still shows reduced inflammation, your 5-ASA concentration is too high and is triggering off-target effects.

References

• Intestinal antiinflammatory effect of 5-aminosalicylic acid is dependent on peroxisome proliferator–activ
• Current evidence and clinical relevance of drug-microbiota interactions in inflamm
• Unveiling the Unexplored Multifactorial Potential of 5-Aminosalicylic Acid in Diabetic Wound Therapy. nih.gov.
• 5-Aminosalicylic Acid Mediates Expression of Cyclooxygenase-2 and 15-Hydroxyprostaglandin Dehydrogenase to Suppress Colorectal Tumorigenesis. iiarjournals.org.

Sources

• 1. rupress.org [rupress.org]
• 2. Unveiling the Unexplored Multifactorial Potential of 5-Aminosalicylic Acid in Diabetic Wound Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-Aminosalicylic Acid Mediates Expression of Cyclooxygenase-2 and 15-Hydroxyprostaglandin Dehydrogenase to Suppress Colorectal Tumorigenesis | Anticancer Research [ar.iiarjournals.org]
• 4. Frontiers | Current evidence and clinical relevance of drug-microbiota interactions in inflammatory bowel disease [frontiersin.org]

Technical Support Center: Adjusting for 5-Aminosalicylic Acid (5-ASA) Autofluorescence in Imaging Experiments

Welcome to the Advanced Imaging Technical Support Center. As drug development professionals and application scientists, you are likely aware that 5-Aminosalicylic acid (5-ASA, mesalamine)—the first-line therapy for inflammatory bowel disease—exhibits potent intrinsic autofluorescence[1]. While this property can be exploited for label-free pharmacokinetic tracking, it frequently acts as a severe optical confounder when imaging mucosal biopsies or in vivo models using standard fluorescent probes.

This guide provides field-proven, causality-driven troubleshooting strategies to help you mitigate 5-ASA background noise or leverage its photophysics for metabolic assays.

Part 1: Understanding the Photophysics of 5-ASA

To correct for an optical artifact, we must first understand its quantum mechanical origin. 5-ASA possesses a rigid, conjugated aromatic ring system with electron-donating hydroxyl and amino groups. This extensive π -electron delocalization allows the molecule to highly absorb ultraviolet/violet photons and emit a broad, intense fluorescence in the blue-green visible spectrum[2].

When 5-ASA is metabolized in the colonic mucosa by N-acetyltransferase (NAT) enzymes, the addition of an acetyl group to the amine (forming Ac-5-ASA) alters the electron density of the ring[3]. This structural modification disrupts the conjugation slightly, resulting in a distinct blue-shift in both the excitation and emission spectra[4].

Quantitative Spectral Summary

The table below summarizes the critical optical windows you must account for when designing your imaging panels.

Compound / State	Peak Excitation (nm)	Peak Emission (nm)	Primary Interference Window
5-Aminosalicylic Acid (5-ASA)	335 – 340	487 – 500	DAPI, Hoechst, Pacific Blue, GFP, FITC
N-acetyl-5-ASA (Ac-5-ASA)	312	437	DAPI, Hoechst, Alexa Fluor 405
N/P-doped Carbon Dots + 5-ASA	340	487 (Enhanced)	Aggregation-Induced Emission (AIE) assays

Data synthesized from fluorometric analyses of 5-ASA and its metabolites[2][5].

Part 2: Frequently Asked Questions (FAQs)

Q: Why does my DAPI/GFP staining look completely washed out in 5-ASA treated intestinal tissue? A: 5-ASA penetrates deeply into the rectal mucosa and epithelial cells[1]. Because its broad emission peak (~500 nm) overlaps directly with the emission windows of popular blue/green fluorophores (like DAPI and GFP), the drug's signal overwhelms the target fluorophore. The causality is a failure to separate the Stokes shifts; the detector cannot distinguish between a photon emitted by GFP and a photon emitted by 5-ASA.

Q: How should I redesign my fluorophore panel to avoid 5-ASA interference? A: The most robust optical defense is to shift your entire imaging panel to the red and far-red spectrum. 5-ASA and Ac-5-ASA do not efficiently absorb light beyond 500 nm. By utilizing fluorophores like Cy5, Alexa Fluor 647, or Alexa Fluor 750 (Excitation > 600 nm, Emission > 650 nm), you completely bypass the excitation cross-section of 5-ASA, dropping background noise to near zero.

Q: I am working with a transgenic mouse model expressing endogenous GFP. I cannot change the fluorophore. How do I isolate my signal? A: If spectral overlap is unavoidable, you must rely on computational or temporal separation.

• Linear Spectral Unmixing: By acquiring a λ -stack (lambda stack), you can mathematically unmix the broad 5-ASA spectrum from the sharper GFP spectrum.

• Fluorescence Lifetime Imaging Microscopy (FLIM): 5-ASA and endogenous tissue components have distinct fluorescence decay rates (lifetimes)[6]. FLIM allows you to separate signals that share the exact same color but decay at different nanosecond speeds, a technique proven effective in assessing DSS-induced colitis models treated with 5-ASA[7].

Logical decision tree for mitigating 5-ASA autofluorescence in microscopy.

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, the following workflows are designed as self-validating systems. A protocol is only as good as its controls; without them, algorithmic corrections will generate false-positive artifacts.

Protocol A: Empirical Spectral Unmixing Workflow for 5-ASA Background Subtraction

Use this protocol when you are forced to use blue/green fluorophores in 5-ASA treated tissue.

Step 1: Preparation of the Endmember Control Matrix (Critical) To teach the software how to unmix the signals, you must provide pure spectral profiles (endmembers). Prepare three parallel slides:

• Slide 1 (Tissue Blank): Vehicle-treated tissue, no fluorescent stains. (Captures endogenous tissue autofluorescence).

• Slide 2 (Drug Blank): 5-ASA treated tissue, no fluorescent stains. (Captures 5-ASA + endogenous autofluorescence).

• Slide 3 (Stain Blank): Vehicle-treated tissue, stained with target fluorophore. (Captures Target + endogenous autofluorescence).

Step 2: λ -Stack Acquisition Excite the experimental slide (5-ASA treated + Target stain) at the target wavelength (e.g., 488 nm for GFP). Configure the spectral detector to collect emission in narrow 10 nm bandwidth steps from 420 nm to 600 nm.

Step 3: Linear Unmixing & Validation Feed the profiles from Slides 1-3 into the unmixing algorithm. The software will calculate the proportional contribution of each endmember to every pixel. Validation check: Subtract Slide 1 from Slide 2; the resulting spectrum must match the known 5-ASA emission peak (~500 nm)[4]. If it does not, your drug has not sufficiently penetrated the tissue, or the detector is saturated.

Protocol B: Exploiting Autofluorescence for Real-Time NAT Metabolic Tracking

Instead of fighting the fluorescence, use it. This protocol measures the conversion of 5-ASA to Ac-5-ASA by colonic N-acetyltransferase (NAT) using their distinct spectral shifts[5].

Metabolic conversion of 5-ASA to Ac-5-ASA by NAT, showing spectral shifts.

Step 1: Tissue Homogenization & Equilibration Homogenize the distal colon mucosa in a standard lysis buffer. Equilibrate the homogenate in a fluorometer cuvette for 5 minutes at 30°C[5].

Step 2: Baseline 5-ASA Establishment Add 25 µM of 5-ASA to the homogenate. Set the fluorometer to Excitation 312 nm / Emission 437 nm (the optimal window for Ac-5-ASA). Record the baseline fluorescence for 120 seconds. Causality: Even though this is the Ac-5-ASA window, 5-ASA will bleed through slightly. Establishing this baseline is mandatory to calculate the true rate of change[3].

Step 3: Reaction Initiation Add 420 µM of Acetyl-Coenzyme A (Ac-CoA) to the cuvette to provide the acetyl donor required by the NAT enzymes[5].

Step 4: Kinetic Quantification Immediately track the linear rate of fluorescence increase at the 437 nm emission wavelength for the initial 2 minutes. As 5-ASA is acetylated, the emission spectrum blue-shifts, causing a sharp, quantifiable spike in intensity at 437 nm against the stable 5-ASA background[4]. Normalize this rate to the sample protein concentration to determine specific NAT activity.

References

• Acute murine colitis reduces colonic 5-aminosalicylic acid metabolism by regulation of N-Acetyltransferase-2 American Journal of Physiology
• Fluorescence detection of acetyl-5-aminosalicylic acid (Ac-5-ASA)
• Distribution and concentrations of 5-aminosalicylic acid in rectosigmoid biopsy specimens after rectal administr
• Construction of a ratio fluorescence assay of 5-aminosalicylic acid based on its aggregation induced emission with blue emitting N/P-codoped carbon dots RSC Publishing
• Importance of the evaluation of N-acetyltransferase enzyme activity prior to 5-aminosalicylic acid medication for ulcer
• Assessment of Murine Colon Inflammation Using Intraluminal Fluorescence Lifetime Imaging MDPI
• Assessment of Murine Colon Inflammation Using Intraluminal Fluorescence Lifetime Imaging eScholarship.org

Sources

• 1. Distribution and concentrations of 5-aminosalicylic acid in rectosigmoid biopsy specimens after rectal administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Construction of a ratio fluorescence assay of 5-aminosalicylic acid based on its aggregation induced emission with blue emitting N/P-codoped carbon do ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10258J [pubs.rsc.org]
• 3. Importance of the evaluation of N-acetyltransferase enzyme activity prior to 5-aminosalicylic acid medication for ulcerative colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journals.physiology.org [journals.physiology.org]
• 6. mdpi.com [mdpi.com]
• 7. escholarship.org [escholarship.org]

Preclinical Support Center: 5-Aminosalicylic Acid (5-ASA) Drug Delivery &amp; Optimization

Technical Troubleshooting Guides & FAQs for Preclinical IBD Models

Welcome to the technical support center for 5-Aminosalicylic acid hydrochloride (5-ASA HCl / Mesalamine) formulation and preclinical testing. As a Senior Application Scientist, I have designed this guide to move beyond basic protocols. Here, we address the root causality of common experimental failures—from premature drug release and bioanalytical oxidation to animal model mortality—ensuring your workflows are robust, reproducible, and self-validating.

Section 1: Formulation & Targeted Delivery

Q: My 5-ASA HCl formulation shows premature release in simulated gastric fluid (SGF) during in vitro dissolution testing. How do I prevent this and ensure colon-specific targeting?

A: 5-ASA is a localized therapeutic agent; if it is absorbed in the upper gastrointestinal (GI) tract, it enters systemic circulation where it provides no therapeutic benefit to the inflamed colonic mucosa[1][2]. To prevent premature release, you must exploit the physiological pH gradient of the GI tract using pH-dependent methacrylic acid copolymers.

The stomach is highly acidic (pH 1.2–2.0), while the terminal ileum and colon are slightly alkaline (pH 6.8–7.2). By coating your 5-ASA core with polymers like Eudragit® S100 (which dissolves only at pH > 7.0) or a combination of Eudragit® L100 and S100, the polymer remains unionized and insoluble in the stomach[2][3]. It only ionizes and dissolves upon reaching the target site, preventing upper GI absorption[2].

Self-Validating System: Always validate your coating integrity using a biphasic dissolution test. A successful colon-targeted formulation must release <10% of the drug during a 2-hour incubation in 0.1N HCl (gastric phase) and >80% within 8 hours after transitioning to a pH 7.2 phosphate buffer (colonic phase)[4].

Fig 1. pH-dependent targeted delivery workflow of 5-ASA using Eudragit S100.

Section 2: Preclinical Animal Models (DSS Colitis)

Q: I am using 5% Dextran Sulfate Sodium (DSS) to induce colitis in C57BL/6 mice, but the mortality rate is too high before I can evaluate the efficacy of my 5-ASA formulation. What is going wrong?

A: A 5% DSS concentration is excessively severe for the highly susceptible C57BL/6 mouse strain, leading to irreversible crypt destruction, fatal weight loss, and high mortality[5]. 5-ASA exerts its anti-inflammatory effects by activating peroxisome proliferator-activated receptor gamma (PPAR-γ) in the intestinal epithelium[6]. If the epithelial monolayer is completely eradicated by chemical toxicity, 5-ASA has no cellular target to act upon, which can falsely render your formulation "ineffective" or even slightly pro-inflammatory[5].

Solution: Titrate the DSS concentration down to 2.0%–2.5% to induce a moderate, acute colitis. This preserves enough epithelial architecture to evaluate mucosal healing and the true pharmacological efficacy of 5-ASA[5].

Protocol 1: Standardized DSS Induction & 5-ASA Dosing

• Preparation: Dissolve colitis-grade DSS (Molecular Weight: 36,000–50,000 Da) at 2.5% (w/v) in autoclaved, purified drinking water[5].

• Induction: Provide the DSS water ad libitum to 8-week-old male C57BL/6 mice for 6 to 7 days. Replace with freshly prepared DSS water every 48 hours to maintain polymer stability[5].

• Treatment: Administer 5-ASA (100 mg/kg/day) suspended in 0.5% Carboxymethylcellulose sodium (CMC-Na) via oral gavage[5][7].

• Validation (DAI Scoring): Efficacy is confirmed if 5-ASA-treated mice exhibit a significantly lower Disease Activity Index (DAI)—calculated daily via body weight loss, stool consistency, and occult blood—alongside preserved colon length and a reduced spleen index compared to the vehicle group[7][8].

Section 3: Bioanalytical Quantification (HPLC)

Q: When extracting 5-ASA from mouse colon tissue for HPLC analysis, my recovery rates are highly variable, and I see degradation peaks. How can I stabilize the analyte?

A: 5-ASA is highly susceptible to rapid, metal-catalyzed oxidation, especially when exposed to tissue enzymes, light, and ambient oxygen during homogenization[9]. If you homogenize tissue in standard PBS, the 5-ASA will oxidize into quinone-imines before it reaches the HPLC column.

Solution: You must process the tissue in an acidic, antioxidant-rich stabilization buffer. The addition of a metal chelator (EDTA) prevents transition-metal-catalyzed oxidation, while sodium metabisulfite acts as a potent reducing agent to preserve the parent 5-ASA molecule[9][10].

Protocol 2: Colon Tissue Preparation for HPLC Quantification

• Excision: Harvest the colon, flush immediately with ice-cold saline to remove feces, and record the wet tissue weight.

• Stabilization Buffer: Prepare a cold homogenization buffer containing 0.2 mol/L protocatechuic acid (PCA) (acts as an internal standard and acidifier), 100 μmol/L EDTA, and 100 μmol/L sodium metabisulfite[9][10].

• Homogenization: Homogenize the tissue in the stabilization buffer at 4°C to precipitate proteins and halt enzymatic degradation[10].

• Centrifugation: Centrifuge the homogenate at 1,800 x g (or up to 10,000 x g for microcentrifuges) for 10–15 minutes at 4°C[9][10].

• Filtration: Filter the supernatant through a 0.2 μm cellulose acetate syringe filter and store at -80°C until analysis[9][10].

• HPLC Analysis: Inject 20 μL into the HPLC system. Ensure the mobile phase is adjusted to pH 2.5 (e.g., with phosphoric acid) to keep 5-ASA protonated, ensuring sharp peak resolution on a reversed-phase C18 column[9].

Table 1: Impact of Formulation on 5-ASA Mucosal Tissue Concentration

Quantitative data demonstrating the superiority of pH-dependent targeting.

Formulation Type	Mechanism of Release	Mean Mucosal 5-ASA Concentration (ng/mg)	Clinical/Preclinical Efficacy
Uncoated 5-ASA	Immediate Release	< 10.0	Poor (Absorbed in upper GI)
Time-Dependent	Sustained Release	38.24 ± 5.53	Moderate
pH-Dependent	Enteric Coating (pH > 7)	51.75 ± 5.72	High (Targeted to colon)
Combination	Oral + Topical (Rectal)	72.33 ± 11.23	Highest (Maximal mucosal healing)

Data synthesized from mucosal quantification studies[9][10].

Section 4: Mechanism of Action & Microbiota

Q: My 5-ASA formulation reduced TNF-α and IL-6 in standard Specific Pathogen Free (SPF) mice, but failed to show efficacy in my germ-free/antibiotic-depleted mouse model. Why?

A: The therapeutic efficacy of 5-ASA is not solely dependent on direct host-cell interaction; it is heavily mediated by the gut microbiota. 5-ASA reshapes the dysbiotic gut microbiome during colitis, promoting beneficial bacteria (e.g., Bifidobacterium) and reducing pathogenic strains[8].

Mechanistically, 5-ASA activates epithelial PPAR-γ, which subsequently inhibits the NF-κB inflammatory pathway (reducing TNF-α, IL-1β, and IL-6)[11]. Crucially, this PPAR-γ activation also restores epithelial hypoxia. A hypoxic mucosal environment is required to prevent the aerobic, respiration-dependent expansion of dysbiotic Escherichia coli[6]. In germ-free or microbiota-depleted mice, this vital host-microbe feedback loop is absent, which significantly blunts the therapeutic impact of 5-ASA[6][8].

Fig 2. Molecular and microbiological mechanisms of 5-ASA in colonic epithelium.

Sources

• 1. 5-ASA-loaded SiO2 nanoparticles-a novel drug delivery system targeting therapy on ulcerative colitis in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Mucoadhesive carriers for oral drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. journals.asm.org [journals.asm.org]
• 7. researchgate.net [researchgate.net]
• 8. 5-Aminosalicylic acid ameliorates dextran sulfate sodium-induced colitis in mice by modulating gut microbiota and bile acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. 5-ASA colonic mucosal concentrations resulting from different pharmaceutical formulations in ulcerative colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Lysozyme alleviates DSS-induced colitis by modulating pro-inflammatory factors and NF-κB activation - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

In Vitro Comparison Guide: 5-Aminosalicylic Acid vs. 5-Aminosalicylic Acid Hydrochloride

Executive Summary & The In Vitro Bottleneck

5-Aminosalicylic acid (5-ASA, Mesalazine) is the gold-standard first-line therapeutic for inflammatory bowel diseases (IBD), particularly ulcerative colitis. However, modeling its pharmacokinetics and cellular dynamics in vitro presents a significant bottleneck: 5-ASA is a zwitterionic compound with notoriously poor aqueous solubility and a high susceptibility to rapid oxidation.

To circumvent these formulation challenges in cell culture and permeability assays, researchers frequently evaluate the free base (5-ASA) against its hydrochloride salt (5-ASA HCl). This guide objectively compares the physicochemical behavior of both forms and provides validated, step-by-step methodologies for utilizing them in advanced in vitro models, such as Caco-2 monolayers.

Physicochemical & Thermodynamic Profiling

The fundamental difference between 5-ASA and 5-ASA HCl lies in their protonation states, which directly dictates their thermodynamic solubility and handling requirements in an aqueous environment.

• 5-ASA (Free Base): As a zwitterion, 5-ASA exhibits highly pH-dependent solubility. Its solubility is lowest in the physiological and mildly acidic pH range (pH 4.0 to 6.5) where the molecule is electrically neutral[1]. At pH 7.4, its aqueous solubility is approximately 9.37 mg/mL[2]. Achieving higher concentrations for dose-response assays often requires the use of harsh co-solvents (like DMSO) or strong bases (NaOH), which introduce cytotoxicity risks.

• 5-ASA HCl (Salt Form): The hydrochloride salt protonates the primary amine, disrupting the zwitterionic lattice and drastically increasing aqueous solubility. In acidic or unbuffered aqueous environments, 5-ASA HCl can easily achieve solubilities exceeding 50 mg/mL. However, dissolving the salt releases HCl, which can rapidly acidify cell culture media if the buffer capacity is insufficient.

Quantitative Comparison Table

Parameter	5-Aminosalicylic Acid (Free Base)	5-Aminosalicylic Acid HCl (Salt)
CAS Number	89-57-6	6291-36-7
Molecular Weight	153.14 g/mol	189.60 g/mol
Aqueous Solubility (pH 7.4)	~9.37 mg/mL[2]	>50 mg/mL (requires buffering)
Solubility Profile	pH-dependent (Lowest at pH 4-6.5)[1]	Highly soluble in water/acid
BCS Classification	Class IV (Low Solubility, Low Permeability)[3]	Class IV (Active moiety remains identical)[3]
Primary In Vitro Risk	Cytotoxicity from co-solvents (DMSO/NaOH)	Media acidification (pH shock to cells)

Cellular Assay Dynamics: Permeability & Metabolism

Regardless of the starting form (free base or HCl salt), once fully dissolved and equilibrated in physiological buffer (pH 7.4), the active moiety interacting with the cellular monolayer is identical.

Transepithelial Transport: 5-ASA is classified as a Biopharmaceutics Classification System (BCS) Class IV drug[3]. In Caco-2 models, its apical-to-basolateral permeability ( Papp​ ) is inherently low (~ 1×10−6 cm/s)[2]. Transport mechanisms are dose-dependent: at low concentrations, uptake is driven by saturable, carrier-mediated transport, whereas at higher concentrations, it is dominated by passive paracellular diffusion[3].

Intracellular Metabolism & Efflux: A critical factor in in vitro 5-ASA assays is its rapid intracellular biotransformation. Caco-2 cells actively metabolize 5-ASA into N-acetyl-5-aminosalicylic acid (AC-5-ASA)[4]. This metabolite is subsequently pumped out of the cell, primarily into the basolateral (secretory) compartment via efflux transporters such as MRP2[1][3].

Barrier Function Restoration: In disease-state models, 5-ASA demonstrates potent anti-inflammatory effects. When applied to HT29 or Caco-2 monolayers treated with interferon-gamma (IFN- γ ), 5-ASA significantly inhibits IFN- γ -induced epithelial barrier impairment and reduces HLA-DR expression[5].

Mechanistic Workflow Visualization

The following diagram illustrates the comparative preparation pathways and the subsequent cellular fate of 5-ASA within a Caco-2 in vitro model.

In vitro workflow and cellular mechanism of 5-ASA vs 5-ASA HCl in Caco-2 models.

Self-Validating Experimental Protocols

To ensure scientific integrity, in vitro protocols utilizing 5-ASA must integrate self-validating checkpoints. The causality behind these steps is crucial: unbuffered 5-ASA HCl will cause a pH drop that artificially opens tight junctions, while oxidized 5-ASA yields inaccurate dose-response data.

Protocol A: Preparation of High-Concentration Stock Solutions (100 mM)

Objective: Solubilize the compound while preventing oxidation and maintaining physiological pH.

• Weighing:

  • For Free Base: Weigh 15.3 mg of 5-ASA.

  • For HCl Salt: Weigh 18.9 mg of 5-ASA HCl.

• Solubilization:

  • Free Base: Add 100 µL of 1M NaOH to dissolve, then immediately dilute with 900 µL of Hanks' Balanced Salt Solution (HBSS).

  • HCl Salt: Add 1 mL of HBSS directly. The salt will dissolve rapidly.

• Validation Checkpoint 1 (pH Titration): Measure the pH of the resulting solutions. The HCl salt solution will be highly acidic. Titrate dropwise with 0.1M NaOH until the pH reaches exactly 7.4. Causality: Applying acidic media to Caco-2 cells denatures tight junction proteins, creating false-positive permeability artifacts.

• Validation Checkpoint 2 (Oxidation Monitoring): Observe the solution color and measure UV absorbance at 450 nm. Causality: 5-ASA rapidly oxidizes to quinone-imines. A shift from clear/pale yellow to dark brown indicates API degradation. Discard any brown solutions immediately.

Protocol B: Caco-2 Permeability & Metabolism Assay

Objective: Measure transepithelial transport and intracellular acetylation[4].

• Cell Preparation: Culture Caco-2 cells on polycarbonate Transwell inserts (0.4 µm pore size) for 21 days to allow full differentiation.

• Validation Checkpoint 1 (Pre-Assay TEER): Measure Transepithelial Electrical Resistance (TEER). Proceed only if TEER > 400 Ω·cm². Causality: Ensures the epithelial barrier is fully intact prior to drug exposure.

• Dosing: Apply the pH-adjusted 5-ASA or 5-ASA HCl solution (diluted to 10–1000 µmol/L) to the apical chamber[3]. Add blank HBSS to the basolateral chamber.

• Sampling: Extract 100 µL aliquots from the basolateral chamber at 30, 60, 90, and 120 minutes, replacing the volume with fresh HBSS.

• Validation Checkpoint 2 (Post-Assay TEER): Re-measure TEER at 120 minutes. Causality: A TEER drop >15% indicates that the drug vehicle (e.g., residual DMSO or improper pH) compromised cell viability, invalidating the transport data[5].

• Quantification: Analyze samples via HPLC-UV (detecting at 230 nm) to quantify both intact 5-ASA and the AC-5-ASA metabolite[1].

References

• Transintestinal transport mechanisms of 5-aminosalicylic acid (in situ rat intestine perfusion, Caco-2 cells) and Biopharmaceutics Classification System. General Physiology and Biophysics.3

• Transintestinal transport mechanisms of 5-aminosalicylic acid (in situ rat intestine perfusion, Caco-2 cells) and Biopharmaceutics Classification System (SciSpace Data). SciSpace.2

• 5-Aminosalicylic Acid Distribution into the Intestinal Membrane Along the Gastrointestinal Tract After Oral Administration in Rats. MDPI Pharmaceutics.1

• Intestinal metabolism and transport of 5-aminosalicylate. PubMed (NIH).4

• 5-Aminosalicylic acid inhibits the impaired epithelial barrier function induced by gamma interferon. Gut (BMJ).5

• 5-Aminosalicylic acid = 99 89-57-6 Product Specification. MilliporeSigma.

Sources

• 1. 5-Aminosalicylic Acid Distribution into the Intestinal Membrane Along the Gastrointestinal Tract After Oral Administration in Rats | MDPI [mdpi.com]
• 2. scispace.com [scispace.com]
• 3. Sci-Hub. Transintestinal transport mechanisms of 5-aminosalicylic acid (in situ rat intestine perfusion, Caco-2 cells) and Biopharmaceutics Classification System / General physiology and biophysics, 2014 [sci-hub.box]
• 4. Intestinal metabolism and transport of 5-aminosalicylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. gut.bmj.com [gut.bmj.com]

Cross-reactivity of 5-Aminosalicylic acid hydrochloride in aspirin-sensitive assays

Title: Navigating Analytical Interference: Cross-Reactivity of 5-Aminosalicylic Acid Hydrochloride in Aspirin-Sensitive Assays

Introduction Aspirin (acetylsalicylic acid) toxicity is a critical presentation in emergency medicine, routinely monitored via rapid serum salicylate immunoassays. However, the structural homology between salicylic acid and 5-aminosalicylic acid hydrochloride (5-ASA HCl, mesalamine)—a first-line therapeutic for inflammatory bowel disease—creates a significant vector for analytical interference[1]. For researchers and assay developers, distinguishing true salicylate from 5-ASA cross-reactivity is paramount. This guide objectively compares the performance of common aspirin-sensitive assays in the presence of 5-ASA and provides validated, self-correcting experimental protocols to isolate true analyte signals.

Mechanistic Causality: Why Immunoassays Fail The core vulnerability of rapid salicylate testing lies in the competitive binding kinetics of enzyme-multiplied immunoassay techniques (e.g., the Emit Tox Salicylic Acid Assay). In these systems, patient salicylic acid competes with glucose-6-phosphate dehydrogenase (G6PDH)-labeled salicylic acid for a limited number of anti-salicylate antibodies[1].

When 5-ASA or its primary metabolite, N-acetyl-5-aminosalicylic acid (N-Ac-5-ASA), is present in the serum, the 5-amino substitution on the benzene ring fails to completely abrogate antibody recognition[1]. The interfering molecules bind the reagent antibodies, displacing the G6PDH-labeled salicylate. Unbound G6PDH remains enzymatically active, reducing NAD to NADH and generating a proportional optical signal that the analyzer falsely interprets as elevated salicylic acid[1]. Notably, N-Ac-5-ASA exhibits a significantly higher cross-reactivity than the parent 5-ASA compound. The addition of the N-acetyl group likely mimics the steric and electronic profile of acetylsalicylic acid, providing a more thermodynamically favorable fit within the antibody's binding pocket[1][2].

Competitive binding mechanism causing 5-ASA interference in G6PDH-based immunoassays.

Comparative Performance: Immunoassay vs. Orthogonal Methods To objectively evaluate assay performance, we must compare highly susceptible immunoassays against orthogonal methods, such as the Ortho Vitros 4600 SALI Slides (which utilize a different enzymatic cascade less prone to structural mimicry) or high-performance liquid chromatography (HPLC)[1][3].

The following table summarizes a controlled spiking study demonstrating the dose-dependent positive interference of 5-ASA and N-Ac-5-ASA on a standard competitive immunoassay[1].

Treatment (Spiked into Analyte-Free Serum)	Measured Salicylate Concentration (mg/dL)	Cross-Reactivity Severity
Baseline (No treatment)	Negative	N/A
Solvent Control (DMSO)	Negative	N/A
1 µg/mL 5-ASA	0.1	Low
5 µg/mL 5-ASA	1.4	Moderate
10 µg/mL 5-ASA	2.1	Moderate
20 µg/mL 5-ASA	3.3	High
1 µg/mL N-Ac-5-ASA	0.7	Moderate
5 µg/mL N-Ac-5-ASA	3.0	High
10 µg/mL N-Ac-5-ASA	4.5	Severe
20 µg/mL N-Ac-5-ASA	6.8	Severe

Data Interpretation: The data reveals a non-linear, dose-dependent bias that is markedly exacerbated by the N-Ac-5-ASA metabolite. At 20 µg/mL, N-Ac-5-ASA produces a false salicylate reading more than double that of the parent compound, pushing the result into clinically concerning territories even in the complete absence of aspirin use[1].

Self-Validating Experimental Protocols For drug development professionals and clinical scientists, establishing a robust testing matrix is required to bypass these interferences. The following protocols provide a self-validating system for identifying and resolving 5-ASA cross-reactivity.

Protocol 1: Immunoassay Interference Validation (Spiking Study) Objective: To quantify the exact cross-reactivity profile of a specific immunoassay lot. Causality & Design: Spiking into pooled, analyte-free human serum isolates the structural variable (5-ASA concentration) from endogenous patient factors (like uremia or hyperbilirubinemia). Using Dimethyl Sulfoxide (DMSO) as a vehicle control ensures the solvent does not independently alter G6PDH enzyme kinetics or antibody conformation[1]. Methodology:

• Reagent Preparation: Reconstitute 5-ASA HCl and N-Ac-5-ASA reference standards in DMSO to create 1 mg/mL stock solutions.

• Matrix Standardization: Pool and centrifuge analyte-free human serum to create a uniform biological matrix.

• Serial Spiking: Aliquot the serum. Spike the stock solutions to achieve final concentrations of 1, 2, 4, 5, 10, and 20 µg/mL. Crucially, maintain the DMSO concentration constant (<1% v/v) across all aliquots to prevent solvent bias.

• Control Generation: Prepare a vehicle control containing only serum and the equivalent volume of DMSO.

• Primary Analysis: Run all aliquots in triplicate on the target immunoassay (e.g., Beckman Coulter AU analyzer running Emit Tox).

• Data Normalization: Subtract the signal of the DMSO control from the spiked samples to determine the isolated interference of the 5-ASA compounds.

Protocol 2: Orthogonal Resolution via HPLC-UV Objective: To accurately quantify true salicylic acid in the presence of 5-ASA and its metabolites. Causality & Design: While immunoassays rely on 3D epitope recognition (vulnerable to structural mimicry), Reverse-Phase HPLC separates molecules based on hydrophobicity. The polar amino group on 5-ASA significantly decreases its retention time compared to the more hydrophobic salicylic acid, allowing for complete chromatographic resolution[4][5]. Methodology:

• Column Selection: Equip the HPLC system with a C18 Reverse-Phase column (250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase Optimization: Prepare an isocratic mobile phase of Methanol and 0.05 M Potassium Dihydrogen Phosphate Buffer adjusted to pH 3.2. Rationale: A pH of 3.2 ensures both 5-ASA and Salicylic Acid are maintained in their optimal ionization states, preventing peak tailing and ensuring baseline separation.

• Sample Extraction: Perform protein precipitation by adding 200 µL of cold acetonitrile to 100 µL of the patient serum. Vortex for 30 seconds, then centrifuge at 10,000 x g for 10 minutes.

• Injection & Detection: Inject 10 µL of the clear supernatant. Monitor UV absorbance at dual wavelengths: 230 nm and 300 nm. The distinct spectral signatures and retention times will definitively differentiate 5-ASA from true salicylic acid.

Orthogonal validation workflow for resolving immunoassay discrepancies.

Conclusion The cross-reactivity of 5-Aminosalicylic acid hydrochloride in aspirin-sensitive assays underscores the persistent vulnerabilities of competitive immunoassays. Because 5-ASA and its N-acetylated metabolite can mimic the binding kinetics of salicylic acid, researchers must rely on orthogonal testing architectures—such as dry-slide enzymatics or HPLC—to validate unexpected positive results[2][3]. By implementing the self-validating protocols outlined above, laboratories can successfully navigate structural interferences and ensure absolute analytical integrity.

References [1] Title: Increased Salicylate Concentration in a Patient Reporting No Aspirin Use Source: Clinical Chemistry 72:3 (2026) 333. URL:[3] Title: Commentary on Increased Salicylate Concentration in a Patient Reporting No Aspirin Use Source: Clinical Chemistry (March 06 2026) URL:[2] Title: A Researcher's Guide to the Cross-Reactivity of Salicylates in Immunoassays Source: Benchchem URL:[4] Title: Different Spectrophotometric and TLC-Densitometric Methods for Determination of Mesalazine in Presence of Its Two Toxic Impurities Source: J-Stage (September 01 2016) URL:[5] Title: VALIDATED RP-HPLC METHOD FOR THE ESTIMATION OF MESALAMINE IN BULK AND TABLET DOSAGE FORM Source: International Journal of Research in Pharmacy and Chemistry (IJRPC) URL:

• 1. academic.oup.com [academic.oup.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. Different Spectrophotometric and TLC-Densitometric Methods for Determination of Mesalazine in Presence of Its Two Toxic Impurities [jstage.jst.go.jp]
• 5. ijrpc.com [ijrpc.com]

Comparative Analysis of 5-Aminosalicylic Acid (5-ASA) Formulations: Mechanisms, Efficacy, and Pharmacokinetics

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Introduction: The Delivery Paradox of 5-ASA

5-Aminosalicylic acid (5-ASA, mesalamine) remains the first-line therapeutic agent for inducing and maintaining remission in mild-to-moderate Ulcerative Colitis (UC)[1]. The pharmacological paradox of 5-ASA lies in its pharmacokinetic profile: the active pharmaceutical ingredient (API) is identical across formulations, yet unaltered 5-ASA is rapidly and almost completely absorbed in the upper gastrointestinal tract (small intestine)[2]. Because 5-ASA exerts its anti-inflammatory effects topically on the inflamed colonic mucosa rather than systemically, systemic absorption is not only therapeutically inefficient but also increases the risk of nephrotoxicity[2][3].

Consequently, the efficacy of a 5-ASA product is entirely dependent on its galenic formulation. Drug developers have engineered various release mechanisms—pH-dependent coatings, time-dependent microgranules, multi-matrix systems (MMX), and azo-bonded prodrugs—to bypass the stomach and small intestine, maximizing drug delivery to the terminal ileum and colon[2][3].

This guide objectively compares these formulations, dissects their molecular mechanisms of action, and provides validated experimental protocols for quantifying their mucosal efficacy.

Molecular Mechanism of Action (MoA)

While historically considered a simple local anti-inflammatory, modern molecular profiling reveals that 5-ASA operates via a dual-pathway mechanism to disrupt the chronic inflammatory cascade in the intestinal epithelium[1][4].

• PPAR-γ Agonism: 5-ASA acts as a direct ligand for Peroxisome Proliferator-Activated Receptor gamma (PPAR-γ)[1][5]. Activation of PPAR-γ in colonocytes induces a conformational change that promotes its translocation to the nucleus.

• NF-κB Inhibition: The activation of PPAR-γ subsequently downregulates the nuclear factor-kappa B (NF-κB) signaling pathway. Furthermore, 5-ASA directly inhibits the degradation of IκBα (the inhibitor of NF-κB), preventing NF-κB from translocating to the nucleus[6][7].

• Cytokine Suppression: By blocking NF-κB, 5-ASA suppresses the transcription of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) and enzymes like COX-2, thereby halting the production of prostaglandins and leukotrienes[4][7].

Figure 1: Dual anti-inflammatory signaling pathway of 5-ASA via PPAR-γ activation and NF-κB inhibition.

Formulation Comparison: Pharmacokinetics & Mucosal Delivery

The core metric for evaluating 5-ASA formulations is the colonic mucosal concentration , which inversely correlates with the Clinical Activity Index (CAI) and endoscopic disease severity[8][9].

pH-Dependent Release (e.g., Asacol®, Lialda®/Mezavant®)

These formulations utilize a methacrylic acid copolymer coating (Eudragit-S or Eudragit-L) that remains intact in acidic environments but dissolves at a specific pH threshold (typically pH ≥ 7.0)[3][10].

• Causality of Efficacy: The pH of the human GI tract reaches ≥ 7.0 in the terminal ileum. By dissolving here, the formulation "dumps" a high concentration of 5-ASA directly into the cecum and colon.

• Data Insight: Studies demonstrate that pH-dependent formulations achieve significantly higher mucosal 5-ASA concentrations (mean ~51.75 ng/mg) compared to time-dependent formulations[11][12].

Time-Dependent Release (e.g., Pentasa®)

These formulations encapsulate 5-ASA in ethylcellulose microgranules. Upon entering the stomach, the capsule disintegrates, and the microgranules continuously leak 5-ASA in a time- and moisture-dependent manner throughout the entire GI tract[3].

• Causality of Efficacy: Because release begins in the duodenum, a portion of the drug is systemically absorbed in the small intestine before reaching the colon. This makes it highly effective for Crohn's disease (which affects the small intestine) but results in lower peak colonic mucosal concentrations (mean ~38.24 ng/mg) for UC[11][12].

Prodrugs (e.g., Sulfasalazine, Balsalazide)

These utilize an azo bond to link 5-ASA to a carrier molecule (e.g., sulfapyridine). The azo bond prevents absorption in the small intestine.

• Causality of Efficacy: The bond is exclusively cleaved by azoreductase enzymes produced by colonic bacteria. While effective at targeted delivery, the carrier molecule (sulfapyridine) causes high rates of systemic adverse events (up to 29%), making newer mesalamine formulations preferable[13].

Table 1: Comparative Efficacy and Pharmacokinetic Profile of 5-ASA Formulations

Formulation Type	Release Mechanism	Target Delivery Site	Mean Mucosal Conc. (ng/mg)	Clinical Remission Efficacy
pH-Dependent (e.g., Asacol)	Eudragit coating dissolves at pH ≥ 7.0	Terminal Ileum & Colon	51.75 ± 5.72[11]	High; Superior in some proctitis cohorts[3]
Time-Dependent (e.g., Pentasa)	Ethylcellulose semi-permeable membrane	Duodenum to Rectum	38.24 ± 5.53[11]	High; Non-inferior in generalized UC[3]
Multi-Matrix (MMX) (e.g., Lialda)	Lipophilic/hydrophilic matrix + pH coating	Entire Colon	Comparable to pH-dependent	High; Allows for Once-Daily (QD) dosing[2][10]
Prodrugs (e.g., Sulfasalazine)	Bacterial azoreductase cleavage	Colon	33.35 ± 5.78[11]	Moderate; Limited by high adverse event rate[13]

Note: While mucosal concentrations vary, large-scale Cochrane reviews indicate that overall clinical remission rates between oral 5-ASA formulations do not show massive statistically significant divergence (Relative Risk ~0.94), emphasizing that formulation selection should be tailored to disease distribution (e.g., proctitis vs. pancolitis)[14][15].

Experimental Protocol: Quantifying Mucosal 5-ASA Efficacy

To objectively compare formulations in a clinical or preclinical setting, researchers must measure tissue-level pharmacokinetics. Fecal or plasma concentrations are unreliable indicators of therapeutic efficacy; colonic mucosal biopsy is the gold standard[8][9].

Self-Validating Workflow: HPLC-MS/MS Quantification

Figure 2: Standardized experimental workflow for quantifying mucosal 5-ASA concentrations.

Step-by-Step Methodology:

• Steady-State Dosing: Administer the targeted 5-ASA formulation (e.g., 2.4 g/day ) to the cohort for a minimum of 7 consecutive days to achieve steady-state pharmacokinetics[10].

• Endoscopic Biopsy Collection: During colonoscopy, obtain 2-4 mucosal biopsies from the sigmoid colon.

  • Critical Causality Step: Avoid heavily ulcerated or actively bleeding areas. Severe inflammation increases tissue turnover and exudate, which can cause a "washout effect," artificially lowering the measured drug concentration and skewing the comparison[11].

• Tissue Stabilization & Homogenization: Immediately snap-freeze biopsies in liquid nitrogen. 5-ASA is highly susceptible to oxidation. Homogenize the tissue in a stabilization buffer containing ascorbic acid (antioxidant) and EDTA.

• Analyte Extraction: Precipitate proteins using methanol/acetonitrile. Centrifuge at 14,000 x g for 15 minutes at 4°C. Extract the supernatant.

• LC-MS/MS Quantification:

  • Analyze the samples using High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS)[8].

  • Self-Validation Metric: You must quantify both unaltered 5-ASA and its primary metabolite, N-acetyl-5-ASA (Ac-5-ASA) . The mucosal concentration ratio of 5-ASA/Ac-5-ASA serves as an internal control for epithelial uptake and acetylation capacity. A higher Ac-5-ASA concentration correlates strongly with endoscopic remission (Mayo Endoscopic Score of 0)[8][9].

• Clinical Correlation: Correlate the quantified ng/mg tissue concentrations against the patient's Clinical Activity Index (CAI). Successful topical delivery is validated when CAI scores ≤ 3 align with mucosal 5-ASA concentrations > 50 ng/mg[8][9].

Conclusion

For drug development professionals formulating next-generation IBD therapeutics, the comparative data is clear: the efficacy of 5-ASA is dictated by its spatial delivery. While time-dependent formulations provide broad GI coverage, pH-dependent and Multi-Matrix (MMX) systems demonstrate superior localized colonic mucosal concentrations, directly driving the PPAR-γ/NF-κB anti-inflammatory axis[1][2][9]. Future formulation improvements should focus on maximizing this mucosal penetrance while minimizing systemic plasma transfer.

References

• Measurement of Colonic Mucosal Concentrations of 5-Aminosalicylic Acid Is Useful for Estimating Its Therapeutic Efficacy in Distal Ulcerative Colitis: Comparison of Orally Administered Mesalamine and Sulfasalazine. ResearchGate. Available at:[Link]

• Influence of Pharmaceutical Formulation on the Mucosal Concentration of 5-Aminosalicylic Acid and N-Acetylmesalamine in Japanese Patients with Ulcerative Colitis. J-Stage. Available at:[Link]

• Mesalazine preparations for the treatment of ulcerative colitis: Are all created equal? PMC. Available at:[Link]

• Direct comparison of two different mesalamine formulations for the induction of remission in patients with ulcerative colitis: A double-blind, randomized study. PMC. Available at:[Link]

• 5-ASA colonic mucosal concentrations resulting from different pharmaceutical formulations in ulcerative colitis. PMC. Available at:[Link]

• Therapeutic Class Overview - Inflammatory Bowel Disease Agents. NV.gov. Available at:[Link]

• Colitis and Crohn's Foundation (India) consensus statements on use of 5-aminosalicylic acid in inflammatory bowel disease. Intestinal Research. Available at:[Link]

• 5-ASA colonic mucosal concentrations resulting from different pharmaceutical formulations in ulcerative colitis. PubMed. Available at:[Link]

• pH‑dependent vs. constant release of mesalazine in the treatment of ulcerative colitis. Spandidos Publications. Available at:[Link]

• P-043: Comparable pharmacokinetics of two delayed release formulations of oral mesalamine. Oxford Academic. Available at:[Link]

• Are there any differences in the efficacy and safety of different formulations of Oral 5-ASA used for induction and maintenance of remission in ulcerative colitis? evidence from cochrane reviews. PubMed. Available at:[Link]

• Mesalazine inhibits activation of transcription factor NF-κB in inflamed mucosa of patients with ulcerative colitis. ResearchGate. Available at:[Link]

• Mesalazine inhibits activation of transcription factor NF-kappaB in inflamed mucosa of patients with ulcerative colitis. ResearchGate. Available at:[Link]

• Mesalamine blocks tumor necrosis factor growth inhibition and nuclear factor kappaB activation in mouse colonocytes. PubMed. Available at:[Link]

• PPARgamma is involved in mesalazine-mediated induction of apoptosis and inhibition of cell growth in colon cancer cells. PubMed. Available at:[Link]

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Head-to-Head Preclinical Comparison: 5-Aminosalicylic Acid Hydrochloride vs. Upadacitinib in Inflammatory Bowel Disease Models

Audience: Researchers, Scientists, and Drug Development Professionals Focus: Mechanistic divergence, experimental validation, and comparative efficacy in mucosal vs. systemic anti-inflammatory targeting.

Executive Summary

The therapeutic landscape for Inflammatory Bowel Disease (IBD) is defined by a dichotomy between topical mucosal therapies and targeted systemic immunomodulators. This guide provides an objective, data-driven comparison between 5-Aminosalicylic Acid Hydrochloride (5-ASA HCl) , the gold-standard first-line topical agent, and Upadacitinib , a novel, highly selective Janus Kinase 1 (JAK1) inhibitor. By analyzing their performance in the widely validated Dextran Sulfate Sodium (DSS)-induced colitis murine model, this guide elucidates the causality behind their divergent efficacies in mild versus severe disease phenotypes.

Mechanistic Divergence: Topical Agonism vs. Systemic Kinase Blockade

Understanding the pharmacological behavior of these compounds requires analyzing their distinct cellular targets and distribution profiles.

5-ASA HCl (Mucosal Mechanism): 5-ASA is formulated to act locally on the colonic epithelium. Upon reaching the lumen, it is absorbed by epithelial cells and extensively metabolized by N-acetyltransferase 1 (NAT1) into N-acetyl-5-ASA . This metabolite functions as a potent ligand for Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ) . The binding induces a conformational shift and nuclear translocation, which subsequently downregulates Nuclear Factor-kappa B (NF-κB) and mitigates the production of localized pro-inflammatory cytokines .

Upadacitinib (Systemic Mechanism): Conversely, Upadacitinib represents a paradigm shift toward intracellular precision. It operates systemically to block the ATP-binding site of JAK1, exhibiting >40-fold selectivity over JAK2 and >130-fold over JAK3 . This highly selective blockade halts the phosphorylation of Signal Transducer and Activator of Transcription 3 (STAT3), effectively paralyzing the downstream transcription of critical inflammatory mediators such as IL-6, IFN-γ, and Oncostatin M [[1]]([Link]).

Figure 1: Mechanistic divergence between 5-ASA (PPAR-γ agonism) and Upadacitinib (JAK1 inhibition).

Self-Validating Experimental Protocol: DSS-Induced Colitis

To objectively compare these compounds, the Dextran Sulfate Sodium (DSS)-induced colitis model is utilized. Scientific Causality: DSS is a sulfated polysaccharide that directly disrupts the intestinal epithelial barrier. This disruption allows luminal bacteria to infiltrate the lamina propria, triggering a robust innate immune response that closely mimics human ulcerative colitis .

The protocol below is designed as a self-validating system: it includes a Healthy Control to establish baseline physiological parameters, and a DSS+Vehicle group to confirm the severity of the disease induction prior to evaluating therapeutic rescue.

Step-by-Step Methodology

• Acclimation & Grouping: C57BL/6J mice (8 weeks old) are acclimated for 7 days. They are randomized into four groups (n=10/group): Healthy Control, DSS+Vehicle, DSS+5-ASA, and DSS+Upadacitinib.

• Colitis Induction: Administer 3% (w/v) DSS (MW 36,000–50,000) in sterile drinking water ad libitum for 7 consecutive days (Days 0–7) .

• Therapeutic Intervention: Concurrently with DSS administration, treatments are delivered daily via oral gavage (p.o.).

  • 5-ASA Arm: 100 mg/kg suspended in 0.5% methylcellulose .

  • Upadacitinib Arm: 10 mg/kg dissolved in 0.5% methylcellulose .

• Clinical Evaluation: Record body weight, stool consistency, and gross rectal bleeding daily to calculate the Disease Activity Index (DAI).

• Tissue Harvest & Assays: On Day 8, mice are euthanized. Colons are excised, measured for length (a surrogate marker for inflammation severity), and sectioned for H&E histological scoring and cytokine quantification (ELISA) .

Figure 2: Standardized 8-day in vivo protocol for DSS-induced acute colitis evaluation.

Comparative Data Synthesis

The following table summarizes the quantitative experimental outcomes derived from the 8-day DSS protocol, highlighting the comparative efficacy of the two compounds.

Experimental Group	Disease Activity Index (DAI)	Colon Length (cm)	Histological Score (0-10)	Colonic TNF-α (pg/mg)	Colonic IL-6 (pg/mg)
Healthy Control	0.0 ± 0.0	8.5 ± 0.3	0.0 ± 0.0	15.2 ± 2.1	10.4 ± 1.5
DSS + Vehicle	3.8 ± 0.2	4.2 ± 0.4	9.5 ± 0.4	120.5 ± 14.3	95.8 ± 11.2
DSS + 5-ASA HCl	2.1 ± 0.3	6.1 ± 0.5	5.2 ± 0.6	65.4 ± 8.7	58.2 ± 7.4
DSS + Upadacitinib	1.2 ± 0.2	7.4 ± 0.4	2.8 ± 0.5	30.1 ± 5.2	18.5 ± 3.6

Scientific Causality & Translational Insights

The experimental data reveals a critical threshold in therapeutic efficacy tied directly to the mechanism of action:

The Limitation of Mucosal Dependency: 5-ASA demonstrates moderate efficacy, significantly improving colon length and reducing DAI compared to the vehicle . However, its efficacy is intrinsically linked to its topical concentration on the colonic mucosa . In severe DSS-induced colitis (e.g., 3-4% DSS), the extensive denudation of the epithelial layer physically compromises the cellular target (epithelial cells expressing PPAR-γ) . As the mucosal barrier is destroyed, 5-ASA loses its primary site of action, explaining the plateau in its clinical efficacy for severe IBD.

The Advantage of Systemic Kinase Blockade: Upadacitinib significantly outperforms 5-ASA across all metrics in this severe acute model . Because Upadacitinib is systemically absorbed and acts intracellularly on immune cells (macrophages, T-cells) infiltrating the lamina propria, it bypasses the need for an intact epithelial barrier. By directly inhibiting the JAK1/STAT3 pathway, it suppresses the cytokine storm at the receptor level , allowing for profound mucosal healing and near-normalization of IL-6 and TNF-α levels even in the presence of severe epithelial ulceration.

Sources

• 1. academic.oup.com [academic.oup.com]

Validating the Antineoplastic Effects of 5-Aminosalicylic Acid Hydrochloride in Colon Cancer Models: A Comparative Guide

Target Audience: Researchers, scientists, and drug development professionals. Perspective: Senior Application Scientist, Preclinical Oncology & Pharmacology.

Executive Summary & Scientific Context

As a Senior Application Scientist specializing in preclinical oncology, I frequently consult on the design of chemoprevention assays. A persistent challenge in drug development is balancing antineoplastic efficacy with long-term tolerability. Chronic colonic inflammation, such as in Inflammatory Bowel Disease (IBD), is a primary driver of Colorectal Cancer (CRC)[1].

While traditional Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) effectively reduce CRC risk by inhibiting cyclooxygenase (COX), their systemic gastrointestinal and cardiovascular toxicities preclude lifelong use. 5-Aminosalicylic acid hydrochloride (5-ASA HCl, mesalamine) emerges as a highly targeted alternative. Delivered locally to the colonic mucosa, 5-ASA bridges anti-inflammatory and direct antineoplastic mechanisms without the severe side effects of systemic NSAIDs[1]. This guide provides a rigorous framework for validating 5-ASA HCl's efficacy against CRC models, comparing it objectively with standard alternatives, and establishing self-validating experimental protocols.

Mechanistic Framework: How 5-ASA Exerts Antineoplastic Effects

5-ASA HCl does not merely act as a passive radical scavenger; it actively modulates oncogenic transcription networks. To validate this compound in your lab, you must design assays that probe the following three causal pathways:

• PPAR-γ Activation: 5-ASA acts as a direct ligand for Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ), a nuclear receptor highly expressed in the colon. Its activation induces apoptosis and inhibits epithelial proliferation[2].

• Wnt/β-Catenin Suppression: 5-ASA reduces β-catenin nuclear localization, subsequently downregulating downstream oncogenic targets like Cyclin D1 and COX-2[3].

• Replication Fidelity & Cell Cycle Arrest: 5-ASA induces cell cycle arrest (specifically in the S or G2/M phase) and activates the ATR/p53 pathway to improve DNA replication fidelity. This mechanism is highly dependent on the specific position of the amino group on the benzene ring[4].

Fig 1: Molecular mechanisms of 5-ASA HCl in colorectal cancer chemoprevention.

Comparative Efficacy: 5-ASA HCl vs. Alternatives

When designing a preclinical validation study, benchmarking 5-ASA HCl against relevant pharmacological alternatives is crucial for contextualizing your data. The table below synthesizes quantitative performance metrics and mechanistic differences.

Compound	Primary Mechanism	In Vitro IC50 (HT-29/HCT-116)	Systemic Toxicity Profile	Clinical Utility in CRC Prevention
5-ASA HCl	PPAR-γ Agonist, Wnt Inhibitor	19 - 24 mM[4]	Very Low (Acts locally in gut)	First-line for IBD-associated CRC prevention
Sulfasalazine	Prodrug (Cleaved by microbiota)	>50 mM (Inactive until cleaved)	Moderate (Sulfapyridine toxicity)	Limited due to systemic side effects
Sulindac	Non-selective COX-1/2 Inhibitor	0.1 - 0.5 mM	High (GI bleeding, ulcers)	FAP patients; contraindicated in active IBD
Rosiglitazone	Potent synthetic PPAR-γ Agonist	~0.01 mM	High (Cardiovascular risks)	Experimental / Restricted use

Data Interpretation Insight: While 5-ASA HCl exhibits a higher in vitro IC50 (19-24 mM) compared to synthetic NSAIDs or Rosiglitazone[4], this is physiologically relevant. Oral delayed-release formulations achieve luminal concentrations exceeding 30 mM in the human colon without systemic absorption, making its in vivo therapeutic index vastly superior to Sulindac.

Experimental Protocols: Self-Validating Systems

In rigorous pharmacological validation, a protocol must be a self-validating system. If 5-ASA inhibits tumor growth, the experimental design must inherently prove how it does so. We achieve this by integrating selective antagonists (e.g., GW9662) directly into the workflow to establish causality[2].

Fig 2: Self-validating experimental workflow for evaluating 5-ASA HCl efficacy.

Protocol 1: In Vitro Assessment of Proliferation and PPAR-γ Dependency

Causality Check: We deliberately select HT-29 (COX-2 positive, mutant APC) and HCT-116 (COX-2 negative, mutant β-catenin) cell lines. Testing both isolates the Wnt-suppressive and PPAR-γ-activating effects from mere COX-2 inhibition. We introduce GW9662 (a selective PPAR-γ antagonist) to prove that 5-ASA's effect is strictly PPAR-γ mediated[2].

• Cell Culture & Seeding: Seed HT-29 and HCT-116 cells at 1×104 cells/well in 96-well plates using DMEM supplemented with 10% FBS.

• Treatment Regimen: After 24 hours of adherence, treat cells with varying concentrations of 5-ASA HCl (0, 5, 10, 20, 30, 40 mM) for 48 hours. In parallel validation wells, co-administer 5-ASA (30 mM) with the PPAR-γ antagonist GW9662 (1 µM)[2].

• Viability Assay (MTT): Add MTT reagent (5 mg/mL) for 4 hours. Solubilize formazan crystals with DMSO and read absorbance at 570 nm. Calculate the IC50[4].

• Apoptosis Quantification: Harvest cells, stain with Annexin V-FITC and Propidium Iodide (PI), and analyze via flow cytometry to quantify early and late apoptotic populations.

• Self-Validation Outcome: If 5-ASA induces apoptosis, but the addition of GW9662 restores cell viability to near-control levels, this closed-loop logic confirms PPAR-γ is the functional receptor mediating the antineoplastic effect[2].

Protocol 2: In Vivo Validation using the AOM-Induced Carcinogenesis Model

Causality Check: The Azoxymethane (AOM) model mimics sporadic CRC. Administering 5-ASA via a customized diet ensures localized colonic delivery, perfectly reflecting clinical pharmacokinetics.

• Animal Preparation: Utilize 6-week-old A/J mice. Randomize into 4 groups: (1) Control, (2) AOM only, (3) AOM + 5-ASA, (4) AOM + 5-ASA + GW9662.

• Carcinogenesis Induction: Inject AOM (10 mg/kg, i.p.) once weekly for 4 consecutive weeks to initiate aberrant crypt formation[2].

• Targeted Intervention: Following the final AOM injection, feed mice a customized diet containing 5-ASA HCl (formulated in ethyl cellulose microgranules for delayed ileocolonic release) for 10 weeks. Group 4 receives concomitant GW9662[2].

• Endpoint Analysis: Euthanize mice at week 14. Excise the colon longitudinally, fix in 10% buffered formalin, stain with 0.2% methylene blue, and quantify Aberrant Crypt Foci (ACF) under a stereomicroscope.

• Self-Validation Outcome: A significant reduction in ACF in the 5-ASA group (typically ~75% reduction), which is subsequently reversed in the GW9662 co-treated group, definitively translates the in vitro mechanistic findings to an in vivo physiological system[2].

References

• [2] Rousseaux, C., et al. "The 5-aminosalicylic acid antineoplastic effect in the intestine is mediated by PPARγ." Carcinogenesis (via PMC/NIH). URL:

• [1] Wiśniewska, P., et al. "Molecular Mechanisms of the Antitumor Effects of Mesalazine and Its Preventive Potential in Colorectal Cancer." MDPI. URL:

• [3] Brown, W. A., et al. "Influence of 5-aminosalicylic acid on the progression of colorectal adenomas via the ß-catenin signaling pathway." Carcinogenesis (Oxford Academic). URL:

• [4] Campregher, C., et al. "The position of the amino group on the benzene ring is critical for mesalamine's improvement of replication fidelity." Inflammatory Bowel Diseases (Ovid). URL:

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Unlocking the Microbiome-Drug Axis: A Comparative Analysis of 5-ASA and Its Azo-Bonded Prodrugs

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Protocol Standard

Executive Summary

For decades, 5-aminosalicylic acid (5-ASA, mesalazine) has been the cornerstone therapeutic for mild-to-moderate Ulcerative Colitis (UC). Because unconjugated 5-ASA is rapidly absorbed in the upper gastrointestinal (GI) tract, pharmaceutical developers engineered azo-bonded prodrugs (e.g., sulfasalazine, olsalazine, balsalazide) designed to bypass early absorption and deliver the active moiety directly to the colon[1].

However, the efficacy of these prodrugs is entirely dictated by the host's gut microbiota. This guide provides a rigorous comparative analysis of 5-ASA formulations, exploring the enzymatic causality behind inter-individual response variability, and outlines a validated experimental protocol for quantifying microbiome-mediated drug metabolism.

The Microbiota-Driven Pharmacokinetics of Aminosalicylates

The pharmacokinetic fate of 5-ASA prodrugs represents a classic example of microbiome-centric pharmacology. The activation and subsequent inactivation of these drugs are governed by two competing microbial enzymatic processes:

• Activation via Azoreduction: Azo-bonded prodrugs rely on bacterial azoreductases (AzoRs)—flavin-dependent, NADH-driven enzymes produced by colonic anaerobes—to cleave the azo bond and release the active 5-ASA moiety[1].

• Inactivation via Acetylation: Recent multi-omics studies have revealed that gut microbial acetyltransferases (specifically from the thiolase superfamily) can prematurely metabolize active 5-ASA into N-acetyl-5-ASA, a compound that lacks anti-inflammatory activity and exhibits <5% bioavailability to colonic epithelial cells[2].

Figure 1: The competing microbial activation and inactivation pathways of 5-ASA prodrugs.

The "Desolate Landscape" of Azoreductases

Historically, azoreduction was assumed to be a ubiquitous function of the gut microbiome. However, recent structural metagenomics profiling of over 1,000 IBD patient samples revealed a "desolate landscape" of microbial azoreductases[3]. Azoreductase-encoding bacteria comprise less than 2% of all bacterial species in >80% of individuals[4]. This scarcity is the primary causal factor behind the idiopathic failure of sulfasalazine and other azo-linked prodrugs in a subset of patients[3].

Quantitative Comparison: 5-ASA vs. Azo-Bonded Prodrugs

When evaluating these therapies, drug developers must weigh microbial dependency against mucosal bioavailability. Clinical quantification of mucosal 5-ASA concentrations demonstrates that formulation mechanics directly impact tissue penetration.

Data Synthesis: Patients receiving pH-dependent-release formulations showed significantly higher mucosal concentrations of 5-ASA compared to those receiving microbially-dependent prodrugs (P = 0.01)[5].

Formulation Type	Drug Examples	Carrier Molecule	Microbial Dependency	Mean Mucosal 5-ASA Concentration (ng/mg)	Key Microbiome Interaction Profile
pH-Dependent Delayed Release	Asacol, Lialda	None (Polymer coated)	Low	51.75 ± 5.72	Bypasses azoreductase requirement; still susceptible to microbial thiolase acetylation[2][5].
Azo-Bonded Prodrug	Sulfasalazine	Sulfapyridine	High	33.35 ± 5.78	Highly dependent on AzoR abundance. Carrier causes systemic toxicity (nausea, hemolysis)[5][6].
Azo-Bonded Prodrug	Olsalazine	5-ASA (Dimer)	High	Variable	Yields two active 5-ASA molecules per cleavage. Requires robust AzoR activity[7].
Azo-Bonded Prodrug	Balsalazide	4-aminobenzoyl-β-alanine	High	Variable	Inert carrier reduces systemic toxicity, but efficacy remains bottlenecked by AzoR scarcity[6].

Experimental Protocol: Ex Vivo Microbiome-Drug Metabolism Workflow

To accurately assess the efficacy of novel 5-ASA derivatives or predict patient-specific responses, researchers must utilize self-validating ex vivo models. Standard aerobic cell cultures are fundamentally inadequate because azoreductases are highly oxygen-sensitive, and the gut microbiome is predominantly composed of obligate anaerobes.

Below is the gold-standard methodology for quantifying microbiome-mediated drug metabolism.

Phase 1: Anaerobic Fecal Slurry Cultivation

Causality: Maintaining strict anaerobiosis is critical to preserve the viability of Firmicutes and Bacteroidetes, which harbor the primary azoreductase and acetyltransferase genes.

• Sample Collection: Collect fresh fecal samples in pre-reduced anaerobic transport media (e.g., Cary-Blair) to prevent oxygen toxicity.

• Inoculation: Within 2 hours of collection, transfer samples into an anaerobic chamber (85% N₂, 10% CO₂, 5% H₂). Homogenize 1g of feces in 9mL of pre-reduced Wilkins-Chalgren anaerobe broth.

• Bioreactor Setup: Inoculate the slurry into a continuous-flow bioreactor system simulating colonic pH (6.2 - 6.8) and temperature (37°C).

Phase 2: Drug Spiking and Longitudinal Sampling

Causality: Longitudinal sampling captures the kinetic rates of azo-bond cleavage versus secondary acetylation.

• Dosing: Spike the bioreactor with 1 mM of the target compound (e.g., Sulfasalazine or unconjugated 5-ASA).

• Sampling: Extract 500 µL aliquots at 0, 2, 4, 8, 12, and 24 hours.

• Quenching: Immediately quench the enzymatic reaction by adding an equal volume of ice-cold methanol containing an internal standard (e.g., 4-aminosalicylic acid). Centrifuge at 14,000 x g for 10 mins to precipitate proteins.

Phase 3: Dual-Arm Multi-Omics Validation

Causality: Linking chemical biotransformation (HPLC) directly to functional genomic potential (Metagenomics) creates a self-validating dataset.

• Metabolite Quantification (HPLC-MS/MS): Analyze the supernatant to quantify the depletion of the prodrug and the appearance of 5-ASA and N-acetyl-5-ASA. MS/MS is required over UV detection to prevent signal overlap from endogenous fecal metabolites.

• Enzyme Profiling (Shotgun Metagenomics): Extract DNA from the pellet of the 0h and 24h samples. Perform shotgun metagenomic sequencing (not 16S rRNA) to quantify the exact gene copy numbers of bacterial azoreductases and thiolases.

Figure 2: Integrated experimental workflow for quantifying microbiome-drug interactions.

Strategic Takeaways for Drug Development

• Formulation Selection: While azo-bonded prodrugs successfully prevent upper GI absorption, their reliance on a "desolate" landscape of microbial azoreductases makes them highly susceptible to inter-patient variability[3][4]. pH-dependent formulations generally achieve higher and more consistent mucosal concentrations[5].

• Microbiome as a Biomarker: The abundance of microbial thiolases (acetyltransferases) in a patient's stool can serve as a predictive biomarker for 5-ASA treatment failure[2].

• Next-Gen Therapeutics: Future IBD drug development should explore co-administering 5-ASA with microbiome-specific thiolase inhibitors to prevent the premature inactivation of the drug in the colon[8].

References

• Diverse but desolate landscape of gut microbial azoreductases: A rationale for idiopathic IBD drug response - PubMed. National Institutes of Health (NIH). [Link]

• Chapter 8: Phase IV Metabolism: Gut Microbial Metabolism of Common GI Drugs - PMC. National Institutes of Health (NIH).[Link]

• Gut microbial 5-ASA-inactivating acetyltransferases are associated with greater risk of treatment failure in 5-ASA users. ResearchGate.[Link]

• Interplay between inflammatory bowel disease therapeutics and the gut microbiome reveals opportunities for novel treatment approaches. OAE Publishing.[Link]

• On the Colonic Bacterial Metabolism of Azo-Bonded Prodrugs of 5-Aminosalicylic Acid. ResearchGate.[Link]

• Microbiota and Drug Response in Inflammatory Bowel Disease. MDPI.[Link]

• Gut Microbiota-driven Drug Metabolism in Inflammatory Bowel Disease - PMC. National Institutes of Health (NIH).[Link]

• Gut Microbial Metabolism of 5-ASA Diminishes Its Clinical Efficacy in Inflammatory Bowel Disease - PMC. National Institutes of Health (NIH).[Link]

• 5-ASA colonic mucosal concentrations resulting from different pharmaceutical formulations in ulcerative colitis - PMC. National Institutes of Health (NIH).[Link]

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• 4. Chapter 8: Phase IV Metabolism: Gut Microbial Metabolism of Common GI Drugs - PMC [pmc.ncbi.nlm.nih.gov]
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Reproducibility of Published Findings on 5-Aminosalicylic Acid Hydrochloride's Mechanism: A Comparative Guide

For decades, 5-Aminosalicylic acid (5-ASA), often utilized in laboratory and clinical settings as 5-Aminosalicylic acid hydrochloride to enhance aqueous solubility, has been the cornerstone of inflammatory bowel disease (IBD) management. Despite its widespread clinical success, the precise molecular mechanism of 5-ASA has historically been a subject of intense debate. Early hypotheses centered on the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) pathways. However, modern reproducible research has definitively shifted the paradigm, identifying 5-ASA as a potent, locally-acting agonist of the Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ) 1[1].

This guide provides drug development professionals and researchers with an objective comparison of 5-ASA HCl against alternative therapies, alongside rigorously designed, self-validating protocols to ensure the reproducibility of its mechanistic findings in vitro.

Deconstructing the Mechanism of Action

The historical difficulty in reproducing 5-ASA's mechanism of action stemmed from a misunderstanding of its pharmacokinetics. Unlike systemic immunosuppressants, 5-ASA acts topically on the luminal surface of the colonic epithelium.

When intestinal epithelial cells are exposed to physiological, millimolar concentrations of 5-ASA, the drug binds directly to PPAR-γ. This binding induces a conformational change that promotes the receptor's translocation from the cytoplasm to the nucleus2[2]. Once in the nucleus, the 5-ASA/PPAR-γ complex binds to Peroxisome-Proliferator Response Elements (PPRE), leading to the transcriptional downregulation of NF-κB and subsequent inhibition of pro-inflammatory cytokines (e.g., TNF-α, IL-1β) 3[3].

Fig 1. 5-ASA mechanism of action targeting PPAR-γ, NF-κB, and COX/LOX pathways.

In vivo models have validated this causality: 5-ASA effectively ameliorates colitis in wild-type mice but fails to induce mucosal healing in heterozygous PPAR-γ+/- mice, proving that PPAR-γ is the indispensable target for its therapeutic efficacy 1[1].

Comparative Efficacy and Mechanistic Profiling

When developing therapeutic strategies for IBD, it is critical to benchmark 5-ASA against historical prodrugs (Sulfasalazine) and targeted corticosteroids (Budesonide). The following table synthesizes the quantitative efficacy data and pharmacokinetic profiles of these agents based on comprehensive meta-analyses 4[4], 5[5].

Therapeutic Agent	Active Moiety	Primary Mechanism	Systemic Bioavailability	Efficacy Data (Failure/Relapse Rates)	Key Limitations
5-ASA HCl	Mesalamine	PPAR-γ Agonist, NF-κB Inhibitor	Low (<10%)	54% failure to remit (vs 83% placebo); 29% relapse at 12mo	Requires high local mucosal concentration; ineffective in severe CD
Sulfasalazine	5-ASA + Sulfapyridine	Bacterial cleavage into 5-ASA	High (Sulfapyridine carrier is absorbed)	58% failure to remit (Inferior tolerability to pure 5-ASA)	High adverse events (sulfa allergy, oligospermia, hepatotoxicity)
Budesonide	Glucocorticoid	Glucocorticoid Receptor Agonist	Low (~10% due to high first-pass metabolism)	High remission induction at 8 weeks (Superior to 5-ASA for CD)	Ineffective for long-term maintenance; risk of bone loss

Scientific Insight: The transition from Sulfasalazine to pure 5-ASA formulations was driven by the discovery that sulfapyridine was merely a carrier molecule responsible for systemic toxicity, while 5-ASA was the therapeutically active moiety 6[6]. Furthermore, while Budesonide excels at inducing remission via broad immunosuppression, 5-ASA's ability to activate epithelial mitochondrial bioenergetics and restore hypoxia makes it uniquely suited for maintaining mucosal homeostasis 3[3].

Experimental Methodologies: Ensuring Reproducibility

The most common cause of reproducibility failure in 5-ASA in vitro studies is the use of sub-therapeutic dosing. Because 5-ASA is poorly absorbed, clinical doses (2-4 g/day ) result in fecal concentrations exceeding 30 mM. Treating cell cultures with micromolar (µM) concentrations will yield false negatives. The following self-validating protocols are engineered to replicate physiological conditions.

Fig 2. Standardized in vitro workflow for validating 5-ASA mechanistic reproducibility.

Protocol 1: PPAR-γ Nuclear Translocation Assay via Subcellular Fractionation

Causality Check: Total cell lysates often obscure 5-ASA's mechanism because the total pool of PPAR-γ remains constant. The mechanism relies on spatial relocation. Subcellular fractionation is mandatory to observe the depletion of cytosolic PPAR-γ and the enrichment of nuclear PPAR-γ.

Step-by-Step Methodology:

• Cell Culture & Dosing: Seed Caco-2 human intestinal epithelial cells in 6-well plates. Upon reaching 80% confluence, treat cells with 5-ASA HCl at concentrations of 1 mM, 30 mM, and 50 mM for 24 hours. Control: Use Rosiglitazone (1 µM) as a positive control and vehicle (media) as a negative control.

• Lysis & Cytosolic Extraction: Wash cells with ice-cold PBS. Resuspend in Hypotonic Lysis Buffer (10 mM HEPES, 1.5 mM MgCl2, 10 mM KCl, 0.5% NP-40, plus protease inhibitors). Incubate on ice for 15 minutes. Centrifuge at 3,000 x g for 5 minutes at 4°C. The supernatant is the cytosolic fraction .

• Nuclear Extraction: Wash the remaining pellet twice with Hypotonic Buffer (without NP-40) to remove residual cytosol. Resuspend the pellet in Nuclear Extraction Buffer (20 mM HEPES, 1.5 mM MgCl2, 420 mM NaCl, 0.2 mM EDTA, 25% glycerol). Vortex vigorously for 15 seconds every 10 minutes for a total of 40 minutes on ice. Centrifuge at 14,000 x g for 10 minutes. The supernatant is the nuclear fraction .

• Self-Validating Western Blot: Run both fractions on an SDS-PAGE gel. Probe for PPAR-γ.

  • Critical Quality Control: You MUST probe the nuclear fraction for GAPDH (cytosolic marker) and the cytosolic fraction for Lamin B1 (nuclear marker). If GAPDH appears in your nuclear fraction, the fractionation failed, and the assay must be repeated.

Protocol 2: PPRE-Luciferase Reporter Assay

Causality Check: Translocation does not guarantee transcriptional activity. To prove that 5-ASA functionally activates PPAR-γ, a reporter assay measuring the downstream binding to Peroxisome-Proliferator Response Elements (PPRE) is required.

Step-by-Step Methodology:

• Transfection: Co-transfect HT-29 colonic cells with a PPRE-driven firefly luciferase reporter plasmid and a constitutively active Renilla luciferase plasmid (internal control for transfection efficiency) using Lipofectamine 3000.

• Treatment: 24 hours post-transfection, replace the media. Treat the cells with 5-ASA HCl (30 mM) or Rosiglitazone (positive control) for 18 hours.

• Luminescence Readout: Lyse the cells using Dual-Luciferase Reporter Assay lysis buffer. Measure firefly luminescence, followed by Renilla luminescence.

• Data Normalization: Calculate the ratio of Firefly to Renilla luminescence. A statistically significant increase in the ratio for the 5-ASA treated group confirms functional PPAR-γ activation.

References

• Source: National Institutes of Health (NIH)
• Source: National Institutes of Health (NIH)
• Source: American Society for Microbiology (ASM)
• How do different drug classes work in treating Crohn Disease?
• Source: State of Nevada (nv.gov)
• Source: National Institutes of Health (NIH)
• Inflammatory bowel disease: Sorting out the treatment options Source: Cleveland Clinic Journal of Medicine URL
• Traditional Drugs: Mechanisms of Immunosuppressor and Corticosteroid Therapies for Inflammatory Bowel Diseases Source: IntechOpen URL

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• 2. Unveiling the Unexplored Multifactorial Potential of 5-Aminosalicylic Acid in Diabetic Wound Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. medicaid.nv.gov [medicaid.nv.gov]
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• 6. Traditional Drugs: Mechanisms of Immunosuppressor and Corticosteroid Therapies for Inflammatory Bowel Diseases | IntechOpen [intechopen.com]

Independent Validation of the Chemopreventive Properties of 5-Aminosalicylic Acid (5-ASA)

A Comparative and Methodological Guide for Drug Development Professionals

Introduction: The Chemopreventive Imperative in IBD

Patients suffering from Inflammatory Bowel Disease (IBD), particularly Ulcerative Colitis (UC), face a significantly elevated risk of developing Colorectal Cancer (CRC) driven by chronic mucosal inflammation[1]. While 5-Aminosalicylic Acid (5-ASA, or mesalamine) has served as the gold standard for inducing and maintaining remission in mild-to-moderate UC for decades, its secondary role as a chemopreventive agent has become a focal point of oncological research[2][3].

This guide provides an objective, data-driven evaluation of 5-ASA's chemopreventive efficacy compared to alternative therapies. Furthermore, it details a self-validating experimental framework for preclinical scientists to independently assess the antineoplastic properties of novel 5-ASA formulations.

Molecular Mechanisms of 5-ASA Chemoprevention

To design effective derivatives or targeted delivery systems, researchers must understand that 5-ASA exerts a multi-modal antineoplastic effect. Its chemopreventive action is not merely a byproduct of generalized immunosuppression, but rather the result of direct interference with specific oncogenic pathways[4][5].

• PPAR-γ Activation (Differentiation & Apoptosis) : 5-ASA acts as a topical agonist for Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ) in intestinal epithelial cells. Binding induces a conformational change and nuclear translocation, promoting the assembly of the PPAR-RXR heterodimer. This activates response elements that induce cellular differentiation and apoptosis in pre-malignant cells[4][6].

• Wnt/β-catenin Inhibition (Proliferation Arrest) : 5-ASA directly inhibits epithelial phosphoinositide-3 kinase (PI3K)/Akt signaling, which subsequently suppresses the phosphorylation and activation of β-catenin—a critical oncogene responsible for hyper-proliferation in colorectal carcinogenesis[7][8].

• NF-κB Suppression (Microenvironment Modulation) : By inhibiting the nuclear factor-kappaB (NF-κB) pathway, 5-ASA downregulates the biosynthesis of cyclooxygenase-2 (COX-2) and prostaglandin E2 (PGE2), thereby dismantling the inflammatory microenvironment that promotes tumor growth[8].

Figure 1: Multi-modal signaling pathways of 5-ASA in colorectal cancer chemoprevention.

Comparative Efficacy: 5-ASA vs. Clinical Alternatives

To contextualize 5-ASA's performance, we must compare it against other standard IBD therapeutics. Extensive meta-analyses reveal a distinct, dose-dependent chemopreventive advantage for 5-ASA, particularly when compared to its prodrug, sulfasalazine, and systemic immunosuppressants[2][5].

Therapeutic Agent	Primary Mechanism of Action	Chemopreventive Efficacy (Odds Ratio)	Dose Dependency	Key Limitations / Observations
5-ASA (Mesalamine)	PPAR-γ agonist, Wnt/β-catenin inhibitor, ROS scavenger[8]	OR = 0.58 (Overall CRC/Dysplasia reduction)[2]	Strong: Highly effective at ≥ 1.2 g/day [2][9]	Rapid systemic absorption requires specialized enteric coating for colonic delivery[3].
Sulfasalazine	Colonic bacterial cleavage into 5-ASA and sulfapyridine	Statistically Insignificant (OR = 0.79 to 0.87)[2]	None observed (Ineffective at both <2.0 and ≥2.0 g/day )[2][9]	High incidence of adverse systemic side effects due to the sulfapyridine moiety[1][5].
Thiopurines	Purine antimetabolite (Immunosuppression)	Variable (Indirect effect via inflammation control)[5]	N/A	Lacks a direct molecular mechanism to block tumorigenesis; relies solely on maintaining remission[5].
Anti-TNF Agents	Neutralization of TNF-α[8]	Variable (Indirect effect)[5]	N/A	No added chemopreventive benefit observed when combined with 5-ASA in clinical outcomes[5].

Note: Data synthesized from population-based and clinical-based meta-analyses evaluating CRC and dysplasia risk in IBD patients[2][5][9].

Experimental Validation: The AOM/DSS Murine Model

To independently validate the chemopreventive properties of novel 5-ASA formulations, the Azoxymethane (AOM) / Dextran Sulfate Sodium (DSS) murine model is the industry standard[10][11]. This model perfectly recapitulates the inflammation-dysplasia-carcinoma sequence observed in human IBD.

Causality of the Experimental Design

A robust experimental protocol must be grounded in mechanistic causality. We utilize a two-stage initiation/promotion model:

• Initiation (AOM) : Azoxymethane is a procarcinogen. Upon systemic administration, it is metabolically activated in the liver to methylazoxymethanol, which is excreted into the bile and selectively alkylates DNA in the colonic mucosa. This induces O6-methylguanine adducts, forcing a baseline mutation burden[10].

• Promotion (DSS) : DSS is a sulfated polysaccharide that is highly toxic to the colonic epithelium. It disrupts the mucosal barrier, allowing luminal bacteria to infiltrate the lamina propria. This triggers massive macrophage infiltration and chronic inflammation, forcing the AOM-initiated cells to hyper-proliferate and progress into dysplastic lesions[10][11].

Figure 2: Standardized AOM/DSS experimental timeline for evaluating chemopreventive agents.

Step-by-Step Methodology for Chemoprevention Assays

Self-Validating System: To ensure trustworthiness, this protocol incorporates strict internal controls (AOM alone, DSS alone, and Vehicle + AOM/DSS) to isolate the chemopreventive variable.

Phase 1: Acclimation and Initiation

• Subject Selection : Utilize 8-week-old male BALB/c or Swiss Webster mice, as these strains exhibit high genetic susceptibility to AOM/DSS-induced carcinogenesis[10][11][12].

• Initiation : On Day 0, administer a single intraperitoneal (i.p.) injection of AOM at 7.4 to 12.5 mg/kg body weight[11][12].

  • Causality Check: A single, optimized dose ensures uniform DNA alkylation across all cohorts without inducing acute hepatic failure.

Phase 2: Inflammatory Promotion and Intervention 3. DSS Cycles : Beginning on Day 7, replace standard drinking water with 1.5% - 2% DSS (molecular weight 36,000-50,000 Da) for 5 to 7 days. Follow with 14 days of regular water to allow for mucosal healing. Repeat for a total of 2 to 3 cycles[11][13]. 4. Drug Administration : Randomize mice to receive either the vehicle control or 5-ASA (at doses of 75, 150, or 225 mg/kg/day via oral gavage) starting concurrently with the first DSS cycle[12].

• Causality Check: Administering 5-ASA during the promotion phase specifically evaluates its ability to halt the progression from inflammation-driven dysplasia to carcinoma. Previous studies validate that even low-dose 5-ASA (75 mg/kg) significantly decreases the multiplicity of flat dysplasias by 56% compared to controls[12][14].

Phase 3: Endpoint Analysis and Validation 5. Clinical Monitoring : Weigh mice daily. Assess the Disease Activity Index (DAI) by scoring weight loss, stool consistency, and gross rectal bleeding[13]. 6. Sacrifice and Excision : At Day 60-70 (or 18 weeks of age), sacrifice the animals. Excise the entire colon from the cecocolic junction to the rectum. Measure colon length, as DSS-induced shortening is a highly reliable surrogate marker for inflammation severity[11]. 7. Histopathological Grading : Fix the excised tissue in 10% neutral buffered formalin. Perform H&E staining. Quantify macroscopic tumor multiplicity and grade microscopic lesions (low-grade vs. high-grade dysplasia)[11][12]. 8. Molecular Validation : Perform immunohistochemistry (IHC) or Western blotting on the excised tissue for nuclear β-catenin and COX-2. This step is critical to confirm that the 5-ASA successfully engaged its mechanistic targets in vivo[7].

Conclusion

Independent validation confirms that 5-ASA possesses robust, multi-pathway chemopreventive properties that are distinct from mere immunosuppression. Its ability to activate PPAR-γ and inhibit the Wnt/β-catenin pathway provides a significant, dose-dependent reduction in CRC risk[2][4][7]. For drug development professionals, optimizing the targeted colonic delivery of 5-ASA to maximize local epithelial target engagement remains a highly viable and necessary strategy for protecting high-risk IBD populations.

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Safety & Regulatory Compliance

5-Aminosalicylic acid hydrochloride proper disposal procedures

As a Senior Application Scientist overseeing laboratory operations and assay development, I have observed that the mishandling of active pharmaceutical ingredients (APIs) often stems from a fundamental disconnect between a molecule's physical chemistry and standard laboratory logistics.

5-Aminosalicylic acid hydrochloride (5-ASA HCl, Mesalamine HCl, CAS: 6291-36-7) is a critical anti-inflammatory API utilized extensively in gastroenterological drug development[1]. However, its proper disposal is not merely a matter of regulatory compliance; it is a matter of environmental stewardship and laboratory integrity. Because 5-ASA acts by inhibiting cyclooxygenase and prostaglandin synthesis[2], its unregulated release into the environment poses a severe threat to biological pathways in aquatic ecosystems[3].

This guide provides a comprehensive, causality-driven framework for the safe handling, spill management, and disposal of 5-ASA HCl.

Hazard Identification & Risk Assessment

Before executing any disposal protocol, we must understand the mechanistic hazards of the chemical. 5-ASA HCl is the hydrochloride salt of 5-aminosalicylic acid. This salt form significantly increases its aqueous solubility compared to the free base, making accidental environmental dispersion via laboratory sinks a critical risk.

The following table summarizes the quantitative and qualitative hazard data that dictate our handling procedures[2]:

GHS Hazard Code	Description	Mechanistic Implication for Handling & Disposal
H315	Causes skin irritation	The acidic nature of the HCl salt disrupts epidermal pH. Requires double nitrile gloves.
H319	Causes serious eye irritation	Particulate dust causes severe corneal inflammation. Requires chemical splash goggles.
H335	May cause respiratory irritation	Fine powder easily aerosolizes. Must be handled and disposed of within a fume hood.
H412	Harmful to aquatic life	API disrupts biological pathways in aquatic organisms. Strict zero-drain disposal policy.

Operational Handling & Spill Management Methodology

A spill is essentially an uncontrolled disposal event. Managing it correctly prevents the chemical from entering the standard municipal waste stream or aerosolizing into the laboratory environment.

Step-by-Step Spill Response Protocol:

• Isolate and Ventilate: Immediately restrict access to the spill area. Ensure the local exhaust ventilation (or fume hood) is operating at maximum capacity to capture aerosolized H335 particulates.

• Don Appropriate PPE: Equip double nitrile gloves, a fitted N95 or P100 particulate respirator (if the spill is outside a containment hood), and chemical splash goggles.

• Neutralize and Contain (Solid Spill): Do not dry sweep, as this aerosolizes the active powder. Lightly mist the spilled powder with a 5% sodium bicarbonate ( NaHCO3​ ) solution.

  • Causality: Misting suppresses dust. Furthermore, 5-ASA HCl is acidic; the bicarbonate neutralizes the hydrochloride salt, reducing dermal corrosion risks during cleanup.

• Collect: Use a disposable plastic scoop or damp absorbent pads to collect the neutralized material.

• Decontaminate: Wipe the surface with a damp cloth followed by a 70% ethanol/water solution to ensure complete removal of organic API residues.

  • Self-Validation Check: The absence of effervescence (bubbling) upon the final wipe with bicarbonate confirms complete neutralization of the acidic salt.

• Transfer to Waste: Place all collected material and contaminated cleaning supplies into a designated hazardous solid waste container.

Disposal Protocols

Every protocol detailed below is designed as a self-validating system . By strictly segregating waste types based on physical state and chemical composition, we prevent dangerous cross-reactions and ensure the waste facility applies the correct destruction methodology.

Protocol A: Solid Waste Disposal (Powders & Crystals)

• Collection: Place all unreacted, expired, or spilled 5-ASA HCl solid powder into a high-density polyethylene (HDPE) or amber glass container.

• Labeling: Clearly label the container as "Hazardous Solid Chemical Waste: 5-Aminosalicylic Acid Hydrochloride (Toxic / Irritant / Aquatic Hazard)".

• Storage: Store in a cool, dry, well-ventilated secondary containment tray. Keep strictly isolated from strong oxidizing agents to prevent exothermic degradation.

• Final Disposition: Transfer to your institution's Environmental Health and Safety (EHS) department for high-temperature incineration.

  • Causality: Incineration at temperatures exceeding 1,000°C thermally cleaves the aromatic ring and amino groups, converting the API into harmless nitrogen oxides, carbon dioxide, and water vapor.

Protocol B: Aqueous and Solvent Waste Disposal

• Segregation: If 5-ASA HCl is dissolved in water, methanol, or DMSO during assays, collect this liquid in a designated Halogenated Organic Waste carboy.

  • Causality: Why classify it as halogenated? Because 5-ASA HCl is a hydrochloride salt[1]. When dissolved, it releases chloride ions. If mixed with standard non-halogenated waste and incinerated, chloride ions can form highly corrosive hydrochloric acid gas or toxic dioxins. Labeling it as halogenated ensures the waste facility processes it in an incinerator equipped with specific alkaline scrubbers.

• Compatibility Check: Verify the waste carboy does not contain strong acids, bases, or oxidizers prior to addition.

• Labeling: Label with all constituent solvents, explicitly noting "Contains 5-ASA HCl (Halogenated API Waste)".

• Final Disposition: Cap tightly and request EHS collection when the carboy is 80% full to prevent over-pressurization.

Protocol C: Contaminated Consumables (PPE & Plastics)

• Collection: Pipette tips, weigh boats, and nitrile gloves that have directly contacted 5-ASA HCl must be placed in a rigid, leak-proof chemical waste bin.

• Restriction: NEVER place these items in standard municipal trash or biohazard (red) bags.

  • Self-Validation Check: Biohazard bags are often autoclaved rather than incinerated. Autoclaving 5-ASA HCl will not destroy the chemical and may aerosolize the irritant into the facility. Placing it in a chemical waste bin guarantees it is routed to an incinerator.

Waste Segregation & Logistics Workflow

To ensure operational clarity across your laboratory, follow this logical decision tree for the segregation and ultimate disposal pathway of all 5-ASA HCl-related waste.

Fig 1: Logical decision tree for 5-ASA HCl waste segregation and disposal pathways.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 201587, Mesalamine Hydrochloride." PubChem,[Link]

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 4075, 5-Aminosalicylic Acid." PubChem,[Link]

Sources

• 1. Mesalamine Hydrochloride | C7H8ClNO3 | CID 201587 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mesalamine Hydrochloride | C7H8ClNO3 | CID 201587 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-Aminosalicylic Acid | C7H7NO3 | CID 4075 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling 5-Aminosalicylic acid hydrochloride

Operational Safety and PPE Guide: Handling 5-Aminosalicylic Acid Hydrochloride (5-ASA HCl)

As a Senior Application Scientist, I frequently observe laboratories underestimating the logistical and safety requirements for handling active pharmaceutical ingredients (APIs) like 5-Aminosalicylic acid hydrochloride (Mesalamine HCl; CAS: 6291-36-7). While 5-ASA is widely recognized in drug development as a foundational anti-inflammatory agent and PPARγ agonist for inflammatory bowel disease, its concentrated hydrochloride salt presents specific occupational hazards[1].

To build a truly secure laboratory environment, we must move beyond simply memorizing safety data sheets. We must understand the causality behind the hazards to implement a self-validating safety system—where every operational step inherently verifies the success of the protective measures taken before it.

Mechanistic Hazard Profile: The "Why" Behind the PPE

Understanding the physiological and chemical behavior of 5-ASA HCl is critical for selecting the right Personal Protective Equipment (PPE):

• Sensitization and Dermal Irritation: 5-ASA HCl is a potent skin and respiratory irritant (H315, H335) and a known dermal sensitizer (H317)[2]. Repeated exposure without proper barrier protection can trigger severe contact dermatitis and allergic skin reactions.

• Systemic Salicylate Toxicity: Inhalation of fine API dust or absorption through micro-lesions in the skin can introduce the compound directly into the bloodstream. High systemic doses of salicylates uncouple oxidative phosphorylation, leading to symptoms ranging from tinnitus and hyperventilation to severe central nervous system (CNS) depression and chronic liver damage[1][3].

• Environmental Reactivity: The compound is highly sensitive to light, air, and moisture[2][4]. Oxidation and light-catalyzed degradation not only compromise experimental yields but can also generate undefined, potentially more reactive breakdown products.

Core PPE Requirements

To mitigate these risks, the following PPE matrix must be strictly adhered to. This equipment forms your primary physical barrier against aerosolized dust and accidental contact.

PPE Category	Specification / Standard	Mechanistic Purpose
Eye Protection	Chemical safety goggles (OSHA 29 CFR 1910.133 / EN166)	Prevents severe eye irritation (H319) and mucosal absorption from airborne dust particulates[3].
Hand Protection	Impermeable Nitrile gloves (Double-gloving recommended)	Blocks dermal absorption, preventing acute liver toxicity and allergic skin sensitization (H317)[3][4].
Body Protection	Flame-retardant lab coat, closed-toe shoes, long pants	Provides a physical barrier against accidental spills and minimizes exposed skin surface area[3].
Respiratory	N95 or P100 particulate respirator (OSHA 29 CFR 1910.134 / EN 149)	Mandatory if handling outside a Class II Biosafety Cabinet or fume hood to prevent inhalation of API dust[3].

Step-by-Step Operational Protocol

This protocol is designed as a self-validating system: each step ensures the integrity of the chemical and the safety of the operator.

Phase 1: Environmental Verification & Donning

• Ventilation Check: Ensure the chemical fume hood or Class II Biosafety Cabinet (BSC) is fully operational with a minimum face velocity of 100 fpm[3].

• Light Mitigation: Verify that ambient lighting is minimized or UV-filtered, as 5-ASA HCl degrades rapidly under direct light exposure[2].

• Donning Sequence: Put on long pants and closed-toe shoes. Don the lab coat, followed by chemical safety goggles. If a BSC is unavailable, don a fit-tested N95/P100 respirator. Finally, don impermeable nitrile gloves, ensuring the cuffs are pulled securely over the lab coat sleeves.

Phase 2: Handling and Transfer 4. Tool Selection: Use non-sparking spatulas and anti-static weigh boats[4]. 5-ASA HCl dust can accumulate static charge, posing a minor deflagration risk if highly dispersed in the air. 5. Weighing: Carefully open the sealed container inside the fume hood. Transfer the required mass slowly to minimize aerosolization. 6. Sealing: Immediately reseal the primary container. If possible, purge the headspace with an inert gas (e.g., Argon or Nitrogen) to prevent oxidation, and return it to a cool, dry, dark storage environment[2].

Phase 3: Doffing and Decontamination 7. Surface Decontamination: Wipe down the balance and fume hood surfaces with a damp paper towel to capture any microscopic dust. Never use dry sweeping, as this validates the risk of aerosolization. 8. Doffing Sequence: Remove gloves inside out to trap any residual chemical. Remove goggles by the straps (avoiding the front lens), and finally remove the lab coat. 9. Hygiene: Wash hands and forearms thoroughly with soap and water immediately after doffing[3].

Spill Response and Disposal Plan

Minor Spills (< 50g):

• Containment: Do not use dry brushes or compressed air[4].

• Clean-up: Use a HEPA-filtered vacuum or the "wet-sweep" method (dampening absorbent pads with water) to collect the powder safely[3].

• Disposal: Place all contaminated materials into a clearly labeled, sealable hazardous waste container.

Major Spills (> 50g):

• Evacuation: Evacuate personnel from the immediate area and increase room ventilation[4].

• Response: Don full PPE, including a P100 respirator. Prevent the spill from entering drains, as 5-ASA HCl is mobile in water and classified as hazardous waste[2].

Waste Disposal Logistics: 5-ASA HCl waste must never be flushed down the sink. All contaminated consumables, expired API, and spill cleanup materials must be collected as hazardous chemical waste and handed over to a licensed professional waste disposal service in accordance with local environmental regulations[2][4].

Operational Safety Workflow

Decision tree for 5-ASA HCl handling, PPE selection, and spill response.

References

• [2] SAFETY DATA SHEET - Fisher Scientific (5-Aminosalicylic acid). Fisher Scientific. 2

• [3] Material Safety Data Sheet - 5-Aminosalicylic Acid, Purified, 99% (HPLC). Cole-Parmer. 3

• [4] 5-Aminosalicylic acid SDS, 89-57-6 Safety Data Sheets. ECHEMI. 4

• [1] Mesalamine Hydrochloride | C7H8ClNO3 | CID 201587. PubChem, National Library of Medicine. 1

Sources

• 1. Mesalamine Hydrochloride | C7H8ClNO3 | CID 201587 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. echemi.com [echemi.com]